1H-Cyclopropa[D]pyrrolo[1,2-A]azocine

• CAS: 624721-65-9

Core Science & Biosynthesis

Lundurine indole alkaloids core skeleton properties

Lundurine Indole Alkaloids: Core Skeleton Properties, Biological Activity, and Synthetic Strategies

Executive Summary

The pyrroloazocine alkaloids, isolated predominantly from the Malayan plant Kopsia tenuis, represent a structurally fascinating and biologically significant class of natural products. Among these, Lundurines A–D are distinguished by an unprecedented cyclopropa[b]indole core embedded within a highly rigid hexacyclic propellane framework. This whitepaper provides an in-depth technical analysis of the lundurine core skeleton, detailing its structural properties, structure-activity relationships (SAR), and the state-of-the-art synthetic methodologies required to assemble its complex architecture.

Structural Architecture & Core Properties

The defining structural motif of the lundurine family is the indole-fused pyrroloazocine core. This architecture adopts a rigid tetracyclic framework that incorporates a carbon bridge between C2 and C20. However, the most striking feature—exclusive to the lundurines among all Kopsia alkaloids—is the highly strained cyclopropa[b]indole moiety [1].

The three-dimensional topology of the lundurine skeleton is dictated by three contiguous quaternary stereocenters at C2, C7, and C20. For instance, the absolute configuration of natural (−)-lundurine A has been unambiguously determined as 2R, 7R, 20R[2]. The assembly of this C2-C7-C20 triad poses a formidable synthetic challenge. The steric crowding at the C2-C7 junction heavily biases the trajectory of incoming reagents, requiring highly stereocontrolled ring-closing events to successfully construct the propellane structure without inducing ring-opening or skeletal rearrangement.

Biological Activity & Structure-Activity Relationship (SAR)

While the structural complexity of lundurines has captivated synthetic chemists, their biological profile is equally compelling for drug development. Lundurine B and D exhibit potent in vitro cytotoxicity, particularly against B16 melanoma cells. More importantly, these specific alkaloids have demonstrated the rare ability to circumvent multidrug resistance in vincristine-resistant KB (human oral epidermoid carcinoma) cell lines [3].

A critical analysis of the lundurine series reveals a stark structure-activity relationship (SAR). Lundurines A and C are biologically inactive. The distinguishing structural features of the active variants (B and D) are the presence of a C14-C15 double bond and the absence of a lactam carbonyl group. This causality suggests that the conformational flexibility imparted by the alkene, coupled with the altered electronic distribution lacking the lactam, forms the essential pharmacophore for their multidrug-resistance reversal properties.

Table 1: Comparative Biological Activity and Structural Features of Lundurines A-D

Alkaloid	C14-C15 Bond	Lactam Carbonyl	B16 Melanoma IC₅₀ (μg/mL)	Multidrug Resistance Reversal
Lundurine A	Single	Present	Inactive	No
Lundurine B	Double	Absent	2.8	Yes (KB cells)
Lundurine C	Single	Present	Inactive	No
Lundurine D	Double	Absent	Active (~5.0)	Yes (KB cells)

Synthetic Strategies & Core Assembly

The synthesis of the lundurine core requires orthogonal protection strategies and highly stereocontrolled ring-closing events. Historically, three primary modalities have been employed to construct the cyclopropa[b]indole core:

• Simmons-Smith Cyclopropanation : Utilizing a zinc carbenoid (Zn/CH₂I₂), this late-stage approach allows for the simultaneous assembly of the cyclopropyl C ring, the six-membered D ring, and the seven-membered E ring, effectively setting the C2 and C7 quaternary centers in a single concerted step [2].

• SmI₂-Mediated Radical Cyclopropanation : To circumvent the steric hindrance that often plagues carbenoid additions, a single-electron transfer (SET) mechanism using samarium diiodide can be employed. This generates a ketyl radical that undergoes a highly stereoselective 3-exo-trig cyclization [1].

• Gold-Catalyzed Cyclization : Utilizing an 8-endo-dig hydroarylation followed by a 6-exo-trig photoredox cyclization to build the rigid azabicyclic skeleton [4].

Fig 1: Divergent synthetic strategies for constructing the cyclopropa[b]indole core.

Experimental Protocol: SmI₂-Mediated Intramolecular Cyclopropanation

Step 1: Preparation of the SmI₂ Reagent

• Action : Freshly prepare a 0.1 M solution of SmI₂ in dry THF by reacting samarium metal (1.5 equiv) with 1,2-diiodoethane (1.0 equiv) under a strict argon atmosphere at room temperature for 2 hours.

• Validation : This system is self-validating; the solution must transition to a deep, characteristic royal blue color. Any green or yellow tint indicates oxidation to Sm³⁺, requiring the batch to be immediately discarded to prevent reaction failure.

Step 2: Single Electron Transfer (SET) Cyclization

• Action : Cool the SmI₂ solution to -78 °C. Slowly add a solution of the enone precursor (1.0 equiv) and HMPA (hexamethylphosphoramide, 4.0 equiv) in THF dropwise over 30 minutes.

• Causality : HMPA is critical as it coordinates to Sm³⁺, significantly increasing the reduction potential of the SmI₂ complex. This thermodynamic boost is strictly necessary to drive the formation of the highly strained cyclopropane ring.

Step 3: Quenching and Workup

• Action : Stir the reaction for 1 hour at -78 °C, then quench by the addition of saturated aqueous NaHCO₃. Extract the aqueous layer with EtOAc (3x), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Step 4: Diagnostic Validation (Self-Validating Checkpoint)

• Action : Before proceeding to the next synthetic step, analyze the crude mixture via ¹H NMR.

• Validation : The successful formation of the cyclopropa[b]indole core is confirmed by the disappearance of the enone olefinic protons (typically 6.0–7.0 ppm) and the emergence of diagnostic high-field cyclopropyl protons between 0.5 and 1.5 ppm. If these upfield signals are absent, the radical intermediate likely underwent premature hydrogen atom abstraction rather than cyclization, indicating insufficient HMPA coordination or moisture contamination.

Biosynthetic Relationship to Other Kopsia Alkaloids

Understanding the biogenesis of lundurines provides critical insights for biomimetic synthetic designs. The Kopsia alkaloids, including lapidilectines, grandilodines, and lundurines, share a common biosynthetic precursor. Recent unified syntheses have provided experimental support for the hypothesis that lundurines arise from a rare oxidative decarboxylation of a methyl ester in lapidilectine A-type diesters [4]. This forms a lactone intermediate, which subsequently undergoes a heterolytic decarboxylation and a photoinduced conversion to forge the signature cyclopropane ring of the lundurines.

Fig 2: Proposed biosynthetic relationship between Kopsia pyrroloazocine indole alkaloids.

References

• Arai, S., Nakajima, M., & Nishida, A. (2017). "Total Synthesis of Lundurine and Related Alkaloids: Synthetic Approaches and Strategies." The Alkaloids: Chemistry and Biology, 78, 167-204.[Link]

• Jin, Z., et al. (2014). "Total Synthesis of (−)-Lundurine A and Determination of Absolute Configuration." Angewandte Chemie International Edition, 53(22), 5569-5572.[Link]

• Kulkarni, A. S., et al. (2011). "Novel Approach to the Lundurine Alkaloids: Synthesis of the Tetracyclic Core." Organic Letters, 13(19), 5124–5127.[Link]

• Wang, C., et al. (2018). "Unified Total Synthesis of Pyrroloazocine Indole Alkaloids Sheds Light on Their Biosynthetic Relationship." Journal of the American Chemical Society, 140(2), 536-540.[Link]

Unveiling the Biosynthetic Origin of Cyclopropane-Fused Pyrroloazocines: A Biomimetic and Mechanistic Guide

Executive Summary

As a Senior Application Scientist specializing in the synthesis and biosynthetic mapping of complex monoterpene indole alkaloids (MIAs), I have frequently encountered the structural enigma posed by the Kopsia alkaloid family. Among the over 3,000 known MIAs, the lundurines stand out due to their highly strained, indole-fused cyclopropane ring[1]. For decades, the biosynthetic origin of this cyclopropane motif remained speculative.

This whitepaper provides an in-depth technical analysis of the biosynthetic origins of cyclopropane-fused pyrroloazocines. By bridging classical hypotheses with modern biomimetic total synthesis, we will deconstruct the photochemical pathways that govern their formation[2] and provide field-proven experimental protocols for replicating these complex molecular architectures in the laboratory.

The Structural and Functional Landscape of Kopsia Alkaloids

The Kopsia genus (particularly K. tenuis and K. grandifolia) produces a unique family of alkaloids characterized by an indole-fused pyrroloazocine core[3]. This rigid tetracyclic framework incorporates a carbon bridge between C2 and C20, presenting a formidable synthetic challenge[4].

Depending on their specific oxidation states and structural motifs, these alkaloids are categorized into four main subfamilies. Understanding these variations is critical, as they represent sequential nodes in the plant's biosynthetic assembly line.

Quantitative Structural Classification

Alkaloid Subfamily	Representative Compounds	Defining Structural Motif	Pharmacological Relevance
Lapidilectine A-type	Lapidilectine A, Grandilodine A	C21 Diester	Reversal of multidrug resistance in vincristine-resistant cells[5].
Lapidilectine B-type	Lapidilectine B, Grandilodine C	Lactone	Reversal of multidrug resistance in vincristine-resistant cells[5].
Lundurines	Lundurine A, B, C	Indole-fused Cyclopropane	Potent cytotoxicity against B16 melanoma cells (IC ~2.8 μg/mL)[6].
Tenuisines	Tenuisine A, B, C	Polyhydropyrroloazocine Core	Alkaloid precursor / structural variant[7].

The Biosynthetic Paradigm Shift

The origin of the cyclopropane ring in lundurines has been a subject of intense mechanistic debate. Because the specific enzymes responsible for this transformation in Kopsia species have not been isolated, researchers have relied on biomimetic total synthesis to validate biosynthetic hypotheses[2].

The Classical Heterolytic Hypothesis

Initially, it was proposed that the biosynthesis proceeded via an oxidative decarboxylation of a methyl ester in lapidilectine A-type diesters[2]. This would generate a carbocation intermediate, which would then undergo a heterolytic decarboxylation of the lactone to furnish the cyclopropane ring[4]. However, extensive synthetic efforts failed to provide experimental support for this carbocation-driven route[2].

The Modern Homolytic Photochemical Model

A paradigm shift occurred when the Echavarren group demonstrated that the cyclopropane ring likely arises from a photochemical decarboxylation of a lactone[2]. In this revised biosynthetic model, the plant utilizes ambient sunlight to induce a homolytic cleavage of the lactone C-O bond. The subsequent extrusion of CO

generates a diradical species that rapidly recombines to form the highly strained cyclopropane ring. This photochemical origin is unprecedented among the pathways elucidated for cyclopropane-containing natural products[8].

Biosynthetic evolution: Classical oxidative vs. modern photochemical decarboxylation.

Biomimetic Total Synthesis: Validating the Pathway

To prove the photochemical hypothesis, a unified total synthesis was developed. In my experience developing scalable routes for complex MIAs, the primary bottleneck is the entropic penalty associated with forming the 8-membered azocine ring.

To overcome this, modern protocols leverage Gold(I) catalysis [7]. Gold(I) acts as a highly carbophilic, soft Lewis acid. It selectively activates the alkyne moiety without coordinating to the basic nitrogen atoms of the indole, enabling an entropically disfavored 8-endo-dig hydroarylation[9]. Following the construction of the pyrroloazocine core, a photoredox cyclization mimics the plant's natural exposure to sunlight, successfully extruding CO

to yield the cyclopropane ring[10].

Biomimetic synthetic workflow for constructing the lundurine cyclopropane core.

Detailed Experimental Protocols

The following protocols are designed as self-validating systems. Every step includes causality for the reagent choices and analytical checkpoints to ensure the integrity of the synthesis.

Protocol A: Gold(I)-Catalyzed 8-endo-dig Hydroarylation

Objective: Construct the 8-membered azocine ring via intramolecular cyclization of an alkyne-tethered indole[9]. Causality: We utilize a bulky biaryl phosphine ligand (e.g., JohnPhos) on the Gold(I) center. The steric bulk prevents catalyst deactivation via off-cycle bis-gold complex formation, ensuring high turnover numbers during the kinetically slow 8-endo-dig closure.

• Preparation: Dissolve the purified alkyne precursor (1.0 equiv) in anhydrous CH

  Cl to achieve a concentration of 0.05 M. Perform this under a strict argon atmosphere to prevent oxidative side reactions at the indole core.

• Catalyst Addition: Add the Gold(I) catalyst, [(JohnPhos)Au(MeCN)]SbF6 (5 mol%), in a single portion at room temperature.

• Reaction: Stir the mixture at room temperature for 2–4 hours. Monitor the reaction progress via TLC (Hexanes/EtOAc 7:3).

• Validation Checkpoint: Withdraw a 0.1 mL aliquot, evaporate the solvent, and perform a rapid

  H NMR. The disappearance of the terminal alkyne proton signal at ~2.5 ppm and the emergence of a vinylic proton signal at ~6.0 ppm confirm the successful formation of the azocine ring.

• Quench & Purify: Filter the crude mixture through a short pad of silica gel to remove the gold catalyst, eluting generously with EtOAc. Concentrate under reduced pressure to yield the pyrroloazocine core.

Protocol B: Photochemical Decarboxylation (Cyclopropane Formation)

Objective: Convert the lactone intermediate into the lundurine cyclopropane core via biomimetic CO

extrusion[2]. Causality: UV irradiation induces homolytic cleavage. It is absolutely critical to rigorously degas the solvent; molecular oxygen acts as a potent radical scavenger and will quench the transient diradical intermediate, leading to complex degradation mixtures rather than the desired cyclopropane.

• Preparation: Dissolve the lactone intermediate in anhydrous acetonitrile (0.01 M) within a quartz reaction vessel.

• Degassing: Subject the solution to three consecutive freeze-pump-thaw cycles to remove all dissolved oxygen. Backfill with argon.

• Irradiation: Irradiate the solution using a medium-pressure Hg lamp (or a targeted 300 nm UV LED array) at ambient temperature for 12–16 hours.

• Monitoring: Track the reaction via LC-MS. The target product mass should reflect a [M - 44]+ shift relative to the starting material, indicating the successful loss of CO

  .

• Validation Checkpoint: Isolate the crude product and perform a

  C NMR analysis. The appearance of highly shielded carbon signals in the 10–25 ppm range provides definitive proof of the newly formed, highly strained cyclopropane ring.

• Purification: Purify the residue via preparative HPLC to isolate the pure cyclopropane-fused lundurine framework.

Conclusion

The biosynthetic origin of cyclopropane-fused pyrroloazocines represents a fascinating intersection of plant biology and photochemistry. By discarding the unsupported heterolytic carbocation model in favor of a homolytic photochemical decarboxylation, the field has successfully mapped the likely evolutionary pathway of the lundurines[2]. For drug development professionals, mastering these biomimetic protocols—particularly the Gold(I)-catalyzed hydroarylation and photoredox cyclization—unlocks scalable access to these complex scaffolds, enabling the synthesis of novel derivatives aimed at reversing multidrug resistance in oncology.

References

• Unified Total Synthesis of Pyrroloazocine Indole Alkaloids Sheds Light on Their Biosynthetic Relationship Source: Journal of the American Chemical Society (2018) URL:[Link]

• Total syntheses of pyrroloazocine indole alkaloids: challenges and reaction discovery Source: Organic Chemistry Frontiers (2018) URL:[Link]

• Concise Total Synthesis of Lundurines A–C Enabled by Gold Catalysis and a Homodienyl Retro-Ene/Ene Isomerization Source: Journal of the American Chemical Society (2016) URL:[Link]

• Novel Approach to the Lundurine Alkaloids: Synthesis of the Tetracyclic Core Source: Organic Letters / PMC (2011) URL:[Link]

• Asymmetric Synthesis of the Pentacyclic Framework of Kopsia Alkaloids Source: Organic Letters (2025) URL:[Link]

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Pyrrolo[1,2-a]azocine ring system in natural products

An In-Depth Technical Guide to the Pyrrolo[1,2-a]azocine Ring System in Natural Products

Authored by: Gemini, Senior Application Scientist

Foreword: Unveiling a Complex Scaffold

The architecture of natural products has long been a source of inspiration for the fields of synthetic chemistry and drug discovery. Among the myriad of heterocyclic systems, those containing nitrogen bridges and fused rings present unique synthetic challenges and often exhibit potent biological activities. The pyrrolo[1,2-a]azocine core, a fused bicyclic system comprising a pyrrole and an eight-membered azocine ring, represents a fascinating and relatively rare structural motif. This guide provides a comprehensive technical overview of this ring system, from its discovery in a unique class of indole alkaloids to the elegant synthetic strategies devised for its construction. We will delve into the known biological significance, biosynthetic hypotheses, and the detailed chemical logic that enables the synthesis of this complex scaffold, offering researchers and drug development professionals a thorough grounding in this specialized area.

The Pyrrolo[1,2-a]azocine Core: Structure and Significance

The pyrrolo[1,2-a]azocine ring system is a nitrogen-bridged heterocyclic scaffold. Its structure is defined by the fusion of a five-membered pyrrole ring with an eight-membered azocine ring. In the context of natural products, this core is most notably found as part of a more complex, polycyclic indole alkaloid structure.

The significance of this scaffold lies primarily in the biological activity of the natural products that contain it. These compounds, isolated from plant species such as Kopsia grandifolia and Kopsia tenuis, have demonstrated the ability to reverse multidrug resistance (MDR) in cancer cells, a major challenge in modern chemotherapy.[1] This biological activity, coupled with the intricate and challenging molecular architecture, has made the pyrrolo[1,2-a]azocine-containing alkaloids attractive targets for total synthesis.

Caption: General structure of the pyrrolo[1,2-a]azocine ring system.

Occurrence in Natural Products: The Kopsia Alkaloids

The pyrrolo[1,2-a]azocine core is the defining feature of a family of 16 related indole alkaloids.[1] These compounds have been isolated from plant species native to Peninsular Malaysia. They can be broadly categorized based on their functional groups and structural features.

Key Families of Pyrroloazocine Indole Alkaloids:

• Lapidilectines & Grandilodines: These compounds, isolated from Kopsia grandifolia, feature either a lactone or a diester motif.[1] They are notable for their potential to reverse multidrug resistance in vincristine-resistant cancer cells.[1]

• Tenuisines & Lundurines: Isolated from Kopsia tenuis, these alkaloids share the common pyrroloazocine core. The lundurines are distinguished by the presence of a unique cyclopropane ring, the formation of which has been a subject of biosynthetic and synthetic investigation.[1]

Data Summary: Representative Pyrroloazocine Alkaloids

Natural Product	Family	Source Organism	Key Structural Feature	Reported Biological Activity
Lapidilectine B	Lapidilectine	Kopsia grandifolia	Lactone	Reversal of multidrug resistance[1]
Grandilodine C	Grandilodine	Kopsia grandifolia	Lactone	Reversal of multidrug resistance[1]
Lapidilectine A	Lapidilectine	Kopsia grandifolia	Diester	Reversal of multidrug resistance[1]
Lundurine A	Lundurine	Kopsia tenuis	Cyclopropane	Not specified in detail

Biosynthetic Postulations

The biosynthesis of the complex pyrroloazocine indole alkaloids has not been fully elucidated experimentally. However, plausible pathways have been proposed based on the structures of the isolated natural products. One initial hypothesis for the formation of the lundurines' distinctive cyclopropane ring suggested a rare oxidative decarboxylation of a methyl ester in lapidilectine A-type precursors, followed by a heterolytic decarboxylation of the lactone.[1]

However, experimental attempts to validate this pathway have been unsuccessful, suggesting that alternative mechanisms may be at play. For instance, studies on synthetic intermediates showed that while a carboxylic acid precursor could undergo oxidative decarboxylation, the specific ester found in the natural product was unreactive to SET oxidation agents.[1] This highlights the complexity of enzymatic reactions in nature and the ongoing need for experimental validation of proposed biosynthetic pathways.

Caption: Core synthetic workflow for pyrroloazocine indole alkaloids.

Experimental Protocol: Gold-Catalyzed 8-endo-dig Hydroarylation

The following is a representative, generalized protocol for the key azocine ring-forming reaction, based on the principles described in the literature. [1][2]This protocol is illustrative and must be adapted for specific substrates.

Objective: To construct the eight-membered pyrrolo[1,2-a]azocine ring via an intramolecular hydroarylation of an alkyne precursor.

Self-Validation System:

• Reaction Monitoring: Progress is monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to observe the consumption of the starting material and the appearance of a new, more polar spot corresponding to the cyclized product.

• Product Characterization: The structure of the product is confirmed by Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), where the disappearance of alkyne proton signals and shifts in aromatic proton signals will be indicative of successful cyclization. High-Resolution Mass Spectrometry (HRMS) is used to confirm the elemental composition.

Methodology:

• Reagent Preparation: A solution of the alkyne-tethered indole precursor is prepared in a suitable anhydrous, non-protic solvent (e.g., Dichloromethane or Toluene) under an inert atmosphere (Argon or Nitrogen). The concentration is typically in the range of 0.01-0.05 M to favor intramolecular cyclization.

• Catalyst Addition: To the stirred solution of the substrate, the gold catalyst (e.g., a gold(I) complex such as [Au(IPr)Cl]/AgSbF₆) is added. The catalyst loading is typically between 1-5 mol%.

  • Causality Insight: Gold(I) complexes are excellent π-acids, which coordinate to and activate the alkyne moiety. This activation renders the alkyne sufficiently electrophilic to be attacked by the nucleophilic C3 position of the indole ring. The silver salt is used to abstract the chloride from the gold precatalyst, generating the active cationic gold species.

• Reaction Execution: The reaction mixture is stirred at a controlled temperature (ranging from room temperature to mild heating, e.g., 40-60 °C) until the starting material is consumed as indicated by TLC or LC-MS analysis.

• Workup and Purification:

  • Upon completion, the reaction mixture is cooled to room temperature.

  • The mixture is filtered through a short plug of silica gel or celite to remove the catalyst residues, eluting with a suitable solvent like ethyl acetate.

  • The filtrate is concentrated under reduced pressure.

  • The crude product is purified by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the pure pyrrolo[1,2-a]azocine product.

Biological Significance and Broader Therapeutic Potential

While the direct therapeutic application of pyrroloazocine natural products is still under investigation, their ability to reverse multidrug resistance in cancer cells is a significant lead. [1]This activity suggests they may act as chemosensitizers, restoring the efficacy of conventional anticancer drugs.

To understand the broader potential of the pyrrolo-fused scaffold, it is instructive to examine related heterocyclic systems. Many pyrrole-fused derivatives are recognized as "privileged structures" in medicinal chemistry due to their wide range of biological activities. [3][4]

Data Summary: Bioactivities of Related Pyrrolo-Fused Heterocycles

Pyrrolo-Fused System	Representative Biological Activities
Pyrrolo[1,2-a]quinazolines	Antibiotic, analgesic, anti-inflammatory, cardiovascular activity. [5][6]
Pyrrolo[1,2-a]quinoxalines	Antiproliferative activity in breast cancer cells. [3]
Pyrrolo[1,2-a]quinolines	Anticancer (tubulin polymerization inhibition), antioxidant, anti-inflammatory. [7][8]
Pyrrolo[1,2-a]pyrazines	Antifungal, antibacterial, cytotoxicity. [9][10]
Pyrrolo[1,2-a]imidazoles	Bacteriostatic properties. [11]

The diverse bioactivities of these related scaffolds strongly suggest that the pyrrolo[1,2-a]azocine core is a promising template for the design of new therapeutic agents, particularly in oncology and infectious diseases.

Conclusion and Future Outlook

The pyrrolo[1,2-a]azocine ring system, embodied by the Kopsia alkaloids, stands as a testament to nature's synthetic prowess. The structural complexity and promising bioactivity of these molecules have spurred significant innovation in synthetic chemistry, leading to powerful new methods for the construction of challenging medium-sized rings. The unified total synthesis of several family members has not only made these compounds accessible for further biological study but has also shed light on their potential biosynthetic relationships. [1][2] Future research in this area will likely focus on several key aspects:

• Elucidation of Biosynthesis: Definitive experimental studies, perhaps using isotopic labeling or enzymatic assays, are needed to confirm the true biosynthetic pathway.

• Exploration of Biological Mechanisms: A deeper investigation into how these molecules reverse multidrug resistance could lead to the development of novel adjuvant therapies for cancer.

• Analogue Synthesis and SAR Studies: The development of more efficient and modular synthetic routes will enable the creation of a library of analogues, allowing for systematic structure-activity relationship (SAR) studies to optimize potency and drug-like properties.

The pyrrolo[1,2-a]azocine story is a perfect example of how the interplay between natural product chemistry, total synthesis, and biology can drive scientific discovery and open new avenues for therapeutic intervention.

References

• Miloserdov, F. M., Kirillova, M. S., Muratore, M. E., & Echavarren, A. M. (2018). Unified Total Synthesis of Pyrroloazocine Indole Alkaloids Sheds Light on Their Biosynthetic Relationship. Journal of the American Chemical Society, 140(16), 5393–5400. [Link]

• Sha, C., & Wang, S. (2015). Regioselective synthesis of pyrrolo[1,2-a]imidazoles and imidazo[1,2-a]-pyridines. RSC Advances, 5(82), 67211-67214. [Link]

• Dumitrascu, F., & Popa, M. M. (2014). Pyrrolo[1,2-a]quinazolines: synthesis and biological properties. ARKIVOC, 2014(i), 428-452. [Link]

• Miloserdov, F. M., Kirillova, M. S., Muratore, M. E., & Echavarren, A. M. (2018). Unified Total Synthesis of Pyrroloazocine Indole Alkaloids Sheds Light on Their Biosynthetic Relationship. PubMed, 29432680. [Link]

• Dumitrascu, F., & Popa, M. M. (2014). Pyrrolo[1,2-a]quinazolines. Synthesis and biological activity. Scribd. [Link]

• Gomes, P. A. C., et al. (2023). Exploring Pyrrolo-Fused Heterocycles as Promising Anticancer Agents. Molecules, 28(12), 4697. [Link]

• Al-Mokhanam, A. A., et al. (2024). Investigation of the Biological Activity of Pyrrolo[1,2-a]imidazole Derivatives Produced by a Green One-Pot Multicomponent Synthesis of Ninhydrins. Combinatorial Chemistry & High Throughput Screening. [Link]

• Various Authors. (n.d.). A few examples of pyrrolo[1,2-a]quinoline-containing natural products and pharmaceuticals. ResearchGate. [Link]

• Saurav, K., & Kannabiran, K. (2016). Bioactivity of Pyrrolo[1,2-a] pyrazine-1,4-dione,hexahydro-3- (phenylmethyl)- Extracted from Streptomyces sp. VITPK9 Isolated fr. Asian Journal of Pharmaceutics, 10(4). [Link]

• Manfroni, G., et al. (2021). Green Synthesis of New Pyrrolo [1,2-a] quinoxalines as Antiproliferative Agents in GPER-expressing Breast Cancer Cells. Journal of Chemistry, 2021, 5596816. [Link]

• Gesto, D., et al. (2023). Pyrrole-Based Enaminones as Building Blocks for the Synthesis of Indolizines and Pyrrolo[1,2-a]pyrazines Showing Potent Antifungal Activity. Molecules, 28(21), 7247. [Link]

• Bhardwaj, V., et al. (2015). Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics. RSC Advances, 5(19), 14777-14792. [Link]

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Technical Guide: Tetracyclic Indole Alkaloid Scaffolds in Medicinal Chemistry

Executive Summary & Structural Classification

Objective: This guide provides a high-level analysis of tetracyclic indole alkaloid (TIA) scaffolds, focusing on their structural utility, synthetic accessibility, and pharmacophore optimization in drug discovery.

The "Fourth Ring" Paradigm: While the indole nucleus (bicyclic) and

-carboline (tricyclic) are privileged structures, the addition of a fourth ring rigidly locks the pharmacophore, enhancing selectivity by restricting conformational freedom. This guide focuses on three distinct tetracyclic architectures that dominate current medicinal chemistry:

Scaffold Class	Core Architecture	Key Therapeutic Area	Representative Molecule
Type I: Indolo[2,3-a]quinolizine	Indole fused to a piperidine-containing D-ring (Bridgehead N)	CNS (GPCR modulation)	Yohimbine, Mitragynine
Type II: Indolo[3,2-b]quinoline	Linear tetracyclic fusion (Quindoline core)	Oncology (DNA Intercalation)	Cryptolepine, Neocryptolepine
Type III: Pyrido[1,2-a]indole	Indole fused to pyridine/saturated ring at N1-C2	Anti-infective / Kinase Inhibitor	Fascaplysin

Biosynthetic Logic & Synthetic Retrosynthesis

Understanding the biosynthetic origin allows medicinal chemists to exploit biomimetic strategies for rapid library generation. Most TIAs originate from the condensation of tryptamine with a secologanin-derived monoterpene unit.

Pathway Visualization

The following diagram illustrates the divergence from the central Strictosidine intermediate to diverse tetracyclic scaffolds.

Caption: Divergent biosynthesis of tetracyclic indole scaffolds from the common Strictosidine precursor.

Core Scaffolds & Medicinal Chemistry Optimization

Scaffold A: Indolo[2,3-a]quinolizine (The "Corynanthe" Core)

This scaffold contains a bridgehead nitrogen (N4) shared between the

-carboline and the D-ring. It is the structural foundation of Yohimbine and Mitragynine.

• Mechanism of Action: Primarily acts as an orthosteric modulator of GPCRs (Adrenergic

  , Serotonin 5-HT, Opioid ).

• SAR Optimization Strategy:

  • C2/C3 Positions: Electronic tuning here affects the indole NH acidity and H-bond donor capability.

  • N4 Quaternization: Prevents blood-brain barrier (BBB) penetration; useful for peripheral antagonists.

  • C12b Stereochemistry: The cis/trans ring fusion at the bridgehead dictates the overall topology (planar vs. bent), acting as a "shape switch" for receptor subtype selectivity.

Scaffold B: Indolo[3,2-b]quinoline (The "Cryptolepine" Core)

A linear, planar tetracyclic system. Unlike Type I, this scaffold is fully aromatic or partially reduced, making it an excellent DNA intercalator.

• Mechanism of Action: DNA intercalation and Topoisomerase II inhibition.

• SAR Critical Path:

  • N5-Methylation: Essential for DNA affinity (cationic charge mimics DNA base stacking).

  • C11-Substitution: Introduction of basic side chains (e.g., aminoalkyl) enhances solubility and interaction with the DNA minor groove.

  • A-Ring Modification: Halogenation (Cl, Br) at C2/C9 improves metabolic stability and lipophilicity.

Detailed Experimental Protocol: Stereoselective Pictet-Spengler Cyclization

The Pictet-Spengler reaction (PSR) is the "workhorse" for constructing the tetrahydro-

-carboline (THBC) core of tetracyclic indoles. The following protocol details a Loges-type asymmetric PSR using a chiral Brønsted acid catalyst to control the C1 stereocenter, a critical determinant of biological activity.

Protocol Design & Causality

• Why Toluene/DCM? Non-polar solvents enhance ion-pairing between the chiral phosphate catalyst and the iminium intermediate.

• Why 5Å Molecular Sieves? Essential to remove water generated during imine formation, driving the equilibrium forward and preventing hydrolysis.

• Why -78°C to -40°C? Kinetic control is required to maximize enantiomeric excess (ee).

Step-by-Step Methodology

Reagents:

• Tryptamine derivative (1.0 equiv)

• Aldehyde (1.2 equiv)

• Chiral Phosphoric Acid Catalyst (TRIP or BINOL-derived) (5-10 mol%)

• Solvent: Anhydrous Toluene

• Additives: 5Å Molecular Sieves (activated)

Procedure:

• Imine Formation (Pre-complexation):

  • In a flame-dried round-bottom flask under Argon, dissolve the tryptamine derivative (0.1 M) in anhydrous Toluene.

  • Add 5Å Molecular Sieves (200 mg/mmol).

  • Add the aldehyde (1.2 equiv) dropwise.

  • Checkpoint: Stir at room temperature for 2-4 hours. Verify imine formation via crude NMR (disappearance of aldehyde CHO peak).

• Catalytic Cyclization:

  • Cool the reaction mixture to -78°C using a dry ice/acetone bath.

  • Add the Chiral Phosphoric Acid Catalyst (dissolved in minimal Toluene) slowly down the flask wall.

  • Stir at -78°C for 24-48 hours. Monitor by HPLC (chiral stationary phase) or TLC.

  • Note: If reaction is sluggish, warm slowly to -40°C. Do not exceed 0°C to preserve enantioselectivity.

• Quench & Isolation:

  • Quench with saturated aqueous NaHCO₃ (cold).

  • Extract with EtOAc (3x).[1] Wash combined organics with Brine.

  • Dry over Na₂SO₄ and concentrate in vacuo.

  • Purify via Flash Column Chromatography (SiO₂).

Workflow Visualization

Caption: Workflow for Enantioselective Pictet-Spengler Cyclization.

Case Study: Optimization of Indoloquinoline for Anticancer Activity

This section demonstrates a self-validating SAR loop for the Neocryptolepine scaffold.

Target Profile: High cytotoxicity against MDR (Multi-Drug Resistant) cancer lines, low cardiotoxicity.

Compound ID	R (C2-Position)	R' (N5-Sidechain)	IC50 (HCT116)	Solubility	Notes
NCP-01	H	Methyl	0.33 µM	Low	Parent natural product. High potency, poor solubility.
NCP-02	Cl	Methyl	0.15 µM	Low	Halogenation improves lipophilicity and potency.
NCP-03	H	Aminoethyl	1.20 µM	High	Loss of potency due to steric clash in DNA intercalation.
NCP-04	Cl	Aminopropyl	0.05 µM	Optimal	"Sweet spot" linker length maintains intercalation + solubility.

SAR Logic:

• Lipophilicity: C2-Cl increases logP, enhancing cell membrane permeability.

• Solubility vs. Potency: Direct N5-alkylation with bulky groups (NCP-03) disrupts planarity. Extending the linker (aminopropyl in NCP-04) allows the cationic amine to reach the phosphate backbone without disrupting the intercalating core.

References

• Recent Advances in Synthetic Strategies for the C4a,C9a-Fused Tetracyclic Hydrocarbazole Core. Heterocycles, 2021.

• Indole Alkaloids with Potential Anticancer Activity. Current Topics in Medicinal Chemistry, 2020.[2]

• Research advances in anti-cancer activities and mechanism of action of neocryptolepine and its derivatives. ScienceOpen, 2024.

• The Pictet-Spengler Reaction Updates Its Habits. Molecules, 2020.

• Study of Structure–Activity Relationships of the Marine Alkaloid Fascaplysin. Marine Drugs, 2022.[3]

Sources

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• 3. mdpi.com [mdpi.com]

An In-depth Technical Guide to the IUPAC Nomenclature of 1H-cyclopropa[d]pyrrolo[1,2-a]azocine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Unambiguous Communication in Chemical Sciences

In the intricate landscape of drug discovery and development, the precise and unambiguous identification of molecular entities is paramount. The structural complexity of novel therapeutic agents necessitates a universal language that transcends regional and organizational barriers. The International Union of Pure and Applied Chemistry (IUPAC) provides this language through its systematic nomenclature, ensuring that a chemical name corresponds to a single, unique molecular structure. This guide delves into the IUPAC naming conventions for a complex heterocyclic system, 1H-cyclopropa[d]pyrrolo[1,2-a]azocine, providing a foundational understanding for researchers navigating the synthesis and characterization of novel chemical matter.

Part 1: Deconstructing the Nomenclature of Fused Heterocyclic Systems

The naming of polycyclic ring systems, particularly those containing heteroatoms, follows a set of hierarchical rules designed to logically convey structural information.[1][2][3] These systems are conceptually disassembled into a parent component and one or more attached components.[4][5] The name is then systematically constructed to reflect this fusion.

The Principle of Fusion Nomenclature

Fusion nomenclature is applied to polycyclic systems where rings are ortho-fused, meaning they share one common bond and two common atoms.[1][2][3] The core of the IUPAC name for a fused system consists of:

• Parent Component: The principal, often larger, heterocyclic ring system which forms the base of the name.[1][6]

• Attached Component(s): Prefixes derived from the names of the other rings fused to the parent component.[2]

• Fusion Locants: Letters and/or numbers that specify the exact location of the fusion.[7]

Seniority Rules for Selecting the Parent Component

When multiple heterocyclic rings are present, a set of seniority rules dictates which is considered the parent component. Key principles include:

• Nitrogen-Containing Heterocycles: A nitrogen-containing ring is generally preferred as the parent component.[7]

• Heteroatom Priority: In the absence of nitrogen, or if both rings contain nitrogen, priority is given based on the presence of other heteroatoms in a specific order (e.g., O > S > N).[8][9]

• Ring Size: A larger ring is preferred over a smaller one.[7]

• Number of Rings: A component with a greater number of rings is given higher seniority.[1]

Part 2: Systematic Naming of 1H-cyclopropa[d]pyrrolo[1,2-a]azocine

The name "1H-cyclopropa[d]pyrrolo[1,2-a]azocine" can be systematically dissected to reveal the precise architecture of the molecule.

Identifying the Parent Component: Pyrrolo[1,2-a]azocine

The foundation of the name is pyrrolo[1,2-a]azocine . This itself is a fused heterocyclic system.

• Parent Heterocycle: The larger ring, an eight-membered nitrogen-containing ring, is an azocine .

• Attached Heterocycle: The five-membered nitrogen-containing ring is a pyrrole .

• Fusion Locants [1,2-a]: This descriptor indicates how the pyrrole ring is fused to the azocine. The numbers 1,2 specify the atoms of the pyrrole ring involved in the fusion, and the letter a denotes the bond of the azocine ring where the fusion occurs. The bonds of the parent component are lettered sequentially, starting with the bond between atoms 1 and 2 as 'a', 2 and 3 as 'b', and so on.

The numbering of the pyrrolo[1,2-a]azocine system follows a specific set of rules to give the heteroatoms the lowest possible locants.

Caption: Numbering and bond lettering of the parent pyrrolo[1,2-a]azocine system.

The Attached Component and its Fusion: cyclopropa[d]

• cyclopropa : This prefix indicates that a cyclopropane ring is fused to the parent system. The 'a' is added for phonetic reasons.

• [d] : This is the fusion locant. It specifies that the cyclopropane ring is fused to the bond labeled 'd' of the pyrrolo[1,2-a]azocine parent. Following the lettering convention, the 'd' bond is between atoms 4 and 5 of the azocine portion of the parent system.

Indicated Hydrogen: 1H-

In a ring system with the maximum number of non-cumulative double bonds, some atoms may still bear a hydrogen atom.[10][11][12] The "indicated hydrogen" is used to specify the location of such a hydrogen atom.

• 1H- : This prefix signifies that at position 1 of the final fused ring system, there is a hydrogen atom, and this position is a saturated carbon.[13][14] This is necessary to define a specific, stable tautomer of the molecule.

Assembling the Final Structure

By combining these elements, the full structure of 1H-cyclopropa[d]pyrrolo[1,2-a]azocine can be constructed.

Caption: Structure of 1H-cyclopropa[d]pyrrolo[1,2-a]azocine with systematic numbering.

Part 3: Experimental and Workflow Considerations

A systematic approach is crucial when encountering and naming novel complex heterocycles during the research and development process.

Protocol for Naming a Novel Fused Heterocycle

• Identify all individual ring systems within the molecule.

• Determine the parent component based on IUPAC seniority rules (presence of nitrogen, other heteroatoms, ring size, etc.).[1][6][7]

• Identify the attached component(s) and their corresponding prefixes.

• Number the parent component according to IUPAC rules to assign the lowest possible locants to heteroatoms and fusion points.

• Assign letters to the bonds of the parent component.

• Determine the fusion locants (letters and/or numbers) for the attached component(s).

• Number the entire fused system starting from an atom adjacent to a bridgehead, giving heteroatoms the lowest possible numbers.

• Identify and locate any indicated hydrogens if the structure does not have the maximum number of non-cumulative double bonds at all positions.

• Assemble the full name in the order: indicated hydrogen, attached component prefix(es) with fusion locant(s), and the name of the parent component.

Data Presentation: Summary of IUPAC Rules

Rule Component	Application to 1H-cyclopropa[d]pyrrolo[1,2-a]azocine	Rationale
Parent Component	pyrrolo[1,2-a]azocine	The largest heterocyclic system containing a nitrogen bridgehead.
Attached Component	cyclopropa	A three-membered carbocyclic ring is fused to the parent.
Fusion Locant	[d]	The cyclopropane ring is fused to the 'd' bond of the parent system.
Indicated Hydrogen	1H-	Specifies a saturated carbon at position 1 of the final fused system.

Conclusion

The IUPAC nomenclature for complex heterocyclic systems like 1H-cyclopropa[d]pyrrolo[1,2-a]azocine provides a rigorous and logical framework for their unambiguous identification. A thorough understanding of the principles of fusion nomenclature, seniority rules, and the use of locants and indicated hydrogen is essential for researchers in the chemical and pharmaceutical sciences. This guide serves as a foundational resource for the systematic naming and interpretation of such complex molecular architectures, fostering clarity and precision in scientific communication.

References

• International Union of Pure and Applied Chemistry. "R-2.4.1 Fusion nomenclature." ACD/Labs. [Link]

• International Union of Pure and Applied Chemistry. "indicated hydrogen (I03004)." The IUPAC Compendium of Chemical Terminology. [Link]

• International Union of Pure and Applied Chemistry. "Nomenclature of Fused and Bridged Fused Ring Systems." Pure and Applied Chemistry, vol. 70, no. 1, 1998, pp. 143-216. [Link]

• International Union of Pure and Applied Chemistry. "Fused Ring and Bridged Fused Ring Nomenclature (IUPAC Recommendations 1998)." Queen Mary University of London. [Link]

• Scribd. "SCH 402 Nomenclature of Fused Heterocycles PDF." Scribd. [Link]

• Química Orgánica. "Indicated hydrogen." Química Orgánica. [Link]

• SlidePlayer. "Nomenclature of Heterocyclic Compounds." SlidePlayer. [Link]

• Wikipedia. "IUPAC nomenclature of organic chemistry." Wikipedia. [Link]

• International Union of Pure and Applied Chemistry. "indicated hydrogen." IUPAC Gold Book. [Link]

• International Union of Pure and Applied Chemistry. "Rule B-3. Fused Heterocyclic Systems." ACD/Labs. [Link]

• Mansoura University. "Chemistry of Heterocyclic Compounds." Mansoura University. [Link]

• Quora. "What does 'H' mean in organic nomenclature?" Quora. [Link]

• Rasmussen, S. C. "The nomenclature of fused-ring arenes and heterocycles: a guide to an increasingly important dialect of organic chemistry." ChemTexts, vol. 2, no. 16, 2016. [Link]

• Scribd. "IUPAC Heterocyclic Nomenclature Summary | PDF." Scribd. [Link]

• ResearchGate. "Names of simple heterocycles utilized in fusion nomenclature." ResearchGate. [Link]

• International Union of Pure and Applied Chemistry. "Nomenclature of Organic Chemistry. IUPAC Recommendations and Preferred Names 2013." Royal Society of Chemistry. [Link]

• Ain Shams University. "Nomenclature of Heterocyclic compounds." Ain Shams University. [Link]

• ResearchGate. "Nomenclature of Heterocyclic Compounds." ResearchGate. [Link]

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A Comparative Analysis of Kopsia Alkaloid Molecular Frameworks: From Biosynthetic Origins to Synthetic Strategies and Therapeutic Potential

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The genus Kopsia, belonging to the Apocynaceae family, is a prolific source of structurally complex and biologically active monoterpenoid indole alkaloids (MIAs).[1][2][3] Distributed across Southeast Asia, China, and Australia, these plants have been utilized in traditional medicine for treating a variety of ailments, including rheumatoid arthritis, pharyngitis, and syphilis.[1][4] The remarkable diversity of their alkaloidal constituents, characterized by intricate, often caged, polycyclic skeletons, has captured the attention of natural product chemists, synthetic chemists, and pharmacologists alike.[2][5][6]

This technical guide provides a comparative analysis of the core molecular frameworks of Kopsia alkaloids. It delves into the structural classification, biosynthetic origins, modern synthetic strategies, and pharmacological significance of these fascinating natural products. The narrative is designed to offer not just a catalog of structures, but a deeper understanding of the chemical logic that governs their formation, both in nature and in the laboratory.

The Architectural Diversity: Classifying the Core Skeletons

Over 466 distinct monoterpene alkaloids have been isolated from the Kopsia genus, showcasing an incredible variety of molecular architectures.[1][4] These frameworks can be broadly categorized into approximately 30 structural skeletons.[1] While a comprehensive listing is beyond the scope of this guide, a comparative analysis of the most prominent and structurally intriguing classes reveals the biosynthetic plasticity of the parent indole nucleus. The three predominant backbones are the aspidofractinines, eburnamines, and chanofruticosinates.[1][4]

Table 1: Major Classes of Kopsia Alkaloid Molecular Frameworks

Framework Class	Defining Structural Features	Representative Alkaloids
Aspidofractinines	A hexacyclic system with a signature C16-C20 methylene bridge.[7] Often features multiple contiguous stereocenters.	Kopsinine[1][8], Kopsamine[1], Fruticosine[9]
Eburnamines	A pentacyclic framework derived from the Aspidosperma-type skeleton, often containing a C/D ring ether linkage.	(-)-Eburnamine[1], (+)-Isoeburnamine[1], Eburnamonine[10]
Chanofruticosinates	Characterized by a C6-C16 ketonic carbonyl bridge, representing a cleaved variation of other frameworks.[7]	Methyl chanofruticosinate[11]
Pyrroloazocines	A complex pentacyclic system featuring a unique indole-fused pyrroloazocine core with a C2-C20 carbon bridge.[12][13]	Lapidilectine B[12][13][14], Grandilodine A[12][13]
Kopsifolines	A unique hexacyclic core system derived from the Aspidosperma skeleton, featuring a C3-C21 bond.[15][16]	Kopsifoline A-F[15]
Akuammilines	A pentacyclic skeleton characterized by a specific arrangement of rings around the indole core.	Akuammidine[17], Rhazinoline[2]

The structural relationships between these classes are not arbitrary. They are the products of elegant and divergent biosynthetic pathways, often originating from a common precursor.

Caption: High-level classification of major Kopsia alkaloid frameworks.

The Natural Blueprint: A Biosynthetic Perspective

The structural diversity of Kopsia alkaloids is a testament to the power of enzymatic control. Biogenetic studies suggest that many of these complex frameworks diverge from common intermediates derived from tryptamine and secologanin.[18] Specifically, precursors like stemmadenine and subincanadine E are proposed to be critical branch points.[5][19]

For instance, the biosynthesis of Aspidosperma-type alkaloids, which form the basis for many Kopsia skeletons, is thought to proceed through the highly reactive intermediate dehydrosecodine. This intermediate can undergo formal Diels-Alder reactions to yield different core structures.[20] The enzymatic machinery within Kopsia species then catalyzes a series of elegant and often stereospecific transformations—including oxidations, reductions, cyclizations, and rearrangements—to sculpt the final alkaloid frameworks.

A proposed biogenetic connection for pyrroloazocine alkaloids involves a carbocation intermediate formed via oxidative decarboxylation of a diester precursor.[13] Similarly, the distinct frameworks of arboridinine, arborisidine, and arboduridine are believed to arise from subincanadine E through unique enzymatic pathways.[5] Understanding these natural strategies provides invaluable inspiration for laboratory synthesis, although mimicking them without the aid of enzymes presents a significant challenge.[2][5]

Caption: Proposed divergent biosynthesis from common precursors.

Laboratory Emulation: A Comparative Analysis of Synthetic Strategies

The sheer structural complexity of Kopsia alkaloids, often featuring multiple contiguous stereocenters and strained, caged systems, makes them formidable targets for total synthesis.[9][11] These challenges have spurred the development of innovative and powerful synthetic methodologies.

Constructing the Pyrroloazocine Core (e.g., Lapidilectine B)

The synthesis of the lapidilectine framework, with its defining indole-fused pyrroloazocine core, has been a significant challenge.[12][14] One successful approach to (±)-lapidilectine B highlights a non-biomimetic strategy.[14][21]

• Key Strategic Steps:

  • Indoxyl Core Formation: The synthesis employed a Smalley azido-enolate cyclization, a novel application in natural product synthesis, to construct the 1,2-dihydro-3H-indol-3-one (indoxyl) core.[14][21][22]

  • Pyrrolidine Ring Installation: A [3+2] cycloaddition of a 2-azaallyllithium with phenyl vinyl sulfide was used to install the pyrrolidine ring.[14][21]

  • Azocine Ring Closure: The final eight-membered perhydroazocine ring was closed via an intramolecular SN2 substitution.[14][21]

Another powerful strategy for accessing this core involves the Ugi four-component reaction, which efficiently installs all the necessary carbon atoms in a single, high-yielding step.[23]

Caption: Retrosynthesis of the lapidilectine B framework.

Taming the Caged Skeletons (e.g., Kopsine, Fruticosine)

The caged frameworks of alkaloids like kopsine and fruticosine, containing multiple all-carbon quaternary stereocenters, represent a pinnacle of synthetic difficulty.[9][11] Strategies often diverge in their approach to constructing the central polycyclic core.

• Magnus's Approach (Kopsanone): An early synthesis utilized a Pummerer rearrangement to forge the pentacyclic core, followed by a Diels-Alder reaction to construct the bicyclo[2.2.2]octane system.[24]

• Qin's Asymmetric Synthesis (Fruticosine): A more recent asymmetric total synthesis featured several key innovations:

  • An asymmetric Tsuji-Trost rearrangement to establish the C20 quaternary center.[11]

  • An intramolecular cyclopropanation to install the C2 and C7 quaternary centers simultaneously.[11]

  • A samarium(II) iodide-promoted acyloin condensation to assemble the core structure.[11]

• Dearomative Rearrangements: A novel approach to the pentacyclic framework of pyrroloazocine alkaloids involves a dearomative indole-Claisen rearrangement to install a critical carbon bridge.[12][13] This is preceded by an intramolecular Friedel-Crafts reaction to form the eight-membered C ring.[12][13]

These examples underscore a central theme in modern synthesis: the development of powerful cascade reactions and strategic bond formations to build complexity efficiently and with high stereocontrol.

Therapeutic Potential and Bioactivity Profiles

Kopsia alkaloids exhibit a wide spectrum of pharmacological activities, making them promising candidates for drug discovery and development.[4][25] The most frequently reported and potent activity is cytotoxicity against various cancer cell lines.[1][3][25]

Table 2: Comparative Cytotoxic Activity of Selected Kopsia Alkaloids

Alkaloid	Cancer Cell Line	IC₅₀ (µM)	Reference
Kopsine	PC9 (Human Lung Cancer)	15.07 ± 1.19	[25]
Kopsiahainanin A	A-549 (Human Lung Carcinoma)	9.4	[25]
Kopsiahainanin A	BGC-823 (Human Stomach Cancer)	10.2	[25]
Valparicine	Jurkat (Human T-cell Leukemia)	0.91	[2]
Valparicine	KB (Human Epidermoid Carcinoma)	13.0	[2]
Eburnaminol	HT-29 (Human Colon Cancer)	75.8 ± 3.06	[10]
Grandilodine A	Vincristine-resistant KB cells	Reverses multidrug resistance	[13]

Note: Direct comparison of IC₅₀ values should be made with caution due to potential variations in experimental methodologies across different studies.[25]

Beyond cytotoxicity, these compounds have demonstrated a range of other bioactivities:

• Antimicrobial Activity: Alkaloids like kopsiahainanin A and B have shown inhibitory activity against bacteria such as Escherichia coli and Pseudomonas aeruginosa.[25]

• Acetylcholinesterase (AChE) Inhibition: This activity points to potential applications in treating neurological disorders like Alzheimer's disease.[1]

• Multidrug Resistance (MDR) Reversal: Pyrroloazocine alkaloids, including grandilodine A and lapidilectine B, have been shown to reverse resistance to chemotherapy in cancer cells, a highly significant therapeutic property.[13]

The diverse bioactivity profiles highlight the potential of Kopsia alkaloids as a reservoir of lead compounds for future drug development.[1][25]

Experimental Protocols: Methodological Insights

To ensure the trustworthiness and reproducibility of research in this field, standardized protocols are essential. Below are representative workflows for assessing the biological activity of Kopsia alkaloids.

Protocol: MTT Assay for Cytotoxicity Assessment

This protocol provides a framework for determining the concentration at which an alkaloid inhibits 50% of cancer cell growth (IC₅₀).

Objective: To quantify the cytotoxic effect of a Kopsia alkaloid on a specific cancer cell line.

Methodology:

• Cell Seeding: Plate cancer cells (e.g., HT-29, A-549) in a 96-well plate at a predetermined density and allow them to adhere overnight under standard culture conditions (e.g., 37°C, 5% CO₂).

• Compound Treatment: Prepare stock solutions of the test alkaloid in a suitable solvent (e.g., DMSO). Perform serial dilutions to achieve a range of final concentrations. Add the diluted compounds to the appropriate wells, including a vehicle control (solvent only) and a positive control (e.g., cisplatin).

• Incubation: Incubate the treated cells for a specified period (e.g., 48-72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells with active mitochondrial reductases will convert the yellow MTT to a purple formazan.[25]

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized detergent solution) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells. Plot cell viability against compound concentration and determine the IC₅₀ value using non-linear regression analysis.[25]

Caption: Standard workflow for the MTT cytotoxicity assay.

Conclusion and Future Directions

The molecular frameworks of Kopsia alkaloids represent a rich tapestry of chemical complexity and biological function. Their structural diversity, arising from elegant biosynthetic pathways, continues to challenge and inspire synthetic chemists to devise new and efficient routes to these intricate molecules. The broad spectrum of pharmacological activities, particularly in oncology and infectious diseases, underscores their importance as a source of new therapeutic leads.

Future research will likely focus on several key areas:

• Biosynthetic Pathway Elucidation: Fully characterizing the enzymes responsible for the remarkable skeletal rearrangements will provide deeper insights and potential tools for biocatalysis.

• Development of Divergent Synthetic Strategies: Creating more efficient and flexible synthetic platforms that can generate a variety of Kopsia skeletons from a common intermediate will accelerate the exploration of their chemical space.[5][12]

• Mechanism of Action Studies: For the most potent bioactive alkaloids, elucidating their precise molecular targets is crucial for advancing them through the drug development pipeline.

References

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• A Comparative Analysis of Kopsine and Other Kopsia Alkaloids: Bioactivity Profiles. Benchchem.
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• A comprehensive review on phytochemistry and pharmacology of genus Kopsia: monoterpene alkaloids – major secondary metabolites. RSC Publishing.
• (PDF) A comprehensive review on phytochemistry and pharmacology of genus Kopsia: monoterpene alkaloids -major secondary metabolites.
• Asymmetric Synthesis of the Pentacyclic Framework of Kopsia Alkaloids. PMC.
• Biologically Active Indole Alkaloids from Kopsia arborea.
• Chemical Diversity and Bioactivities of Monoterpene Indole Alkaloids (MIAs) from Six Apocynaceae Genera. Semantic Scholar.
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• Total synthesis of kopsine, fruticosine, and structurally related polycyclic caged Kopsia indole alkaloids.
• Total Synthesis of Kopsia alkaloids. EPFL.
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• Divergent Synthesis of Kopsia and Structurally Related Monoterpenoid Indole Alkaloids: A Non-biomimetic Strategy.
• Total Syntheses of (−)-Kopsifoline D and (−)-Deoxoapodine: Divergent Total Synthesis via Late-Stage Key Strategic Bond Formation. Journal of the American Chemical Society.
• Total synthesis of the Kopsia lapidilecta alkaloid (+/-)-lapidilectine B. PubMed - NIH.
• Cytotoxic Activity of Eburnane-type Indole Alkaloids Isolated from Kopsia terengganensis Against HT-29 Human Colon Cancer Cell. Semantic Scholar.
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• Biosynthesis of aspidosperma and iboga alkaloids Biosynthesis begins...
• In vitro Cytotoxic Effect of Indole Alkaloids from the Roots of Kopsia singapurensis Ridl. against the Human Promyelocytic Leukemia (HL-60) and the Human Cervical Cancer (HeLa) Cells.
• Synthetic Studies toward Lapidilectine-type Kopsia Alkaloids. PMC.
• Studies on the synthesis of bisindole Aspidosperma alkaloids. DSpace@MIT.
• Kopsinine | C21H26N2O2 | CID 7069830. PubChem - NIH.
• Total Synthesis of the Kopsia lapidilecta Alkaloid (±)-Lapidilectine B.
• Total Synthesis of the Aspidosperma Alkaloid (±)-Subincanadine F via a Titanium-Mediated Intramolecular Nucleophilic Acyl Substitution (INAS)

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• 1. A comprehensive review on phytochemistry and pharmacology of genus Kopsia: monoterpene alkaloids – major secondary metabolites - PMC [pmc.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Notes and Protocols: Total Synthesis of Lundurine A via Gold Catalysis

Introduction

The lundurine family of indole alkaloids, isolated from the plant Kopsia tenuis, presents a formidable challenge to synthetic chemists due to their intricate and unique polycyclic architecture.[1] Specifically, these molecules feature an indoline-fused polyhydropyrroloazocine core and a characteristically fused cyclopropyl moiety.[1] Lundurine A, in particular, has garnered significant attention not only for its structural complexity but also for its promising cytotoxic properties.[1] Early synthetic routes to lundurine A were often lengthy, exceeding 20 steps, which hampered efforts to produce sufficient quantities for thorough biological evaluation.[1]

This document details a concise and efficient total synthesis of lundurine A, with a pivotal step employing gold(I) catalysis. This modern approach significantly shortens the synthetic sequence, making lundurine A and its analogs more accessible for further research and drug development.[2][3] The key transformation is a gold(I)-catalyzed intramolecular hydroarylation, which masterfully constructs the challenging 8-membered polyhydroazocine ring with high selectivity.[1][2] This protocol is designed for researchers and scientists in organic synthesis and drug development, providing both the conceptual framework and detailed experimental procedures to replicate this elegant synthesis.

Retrosynthetic Analysis and Strategy

The synthetic strategy hinges on a convergent approach, where key fragments are assembled and then elaborated to the final natural product. The retrosynthetic analysis reveals the central role of the gold-catalyzed cyclization in streamlining the synthesis.

Retrosynthetic Analysis of Lundurine A:

Figure 1: A simplified retrosynthetic analysis of Lundurine A, highlighting the key disconnections leading back to commercially available starting materials.

The synthesis commences from readily available chiral alcohol and an indole derivative. A key strategic element is the tandem double condensation/Claisen rearrangement to rapidly assemble the lactam intermediate (4).[1] This intermediate is then subjected to the crucial gold(I)-catalyzed 8-endo-dig selective hydroheteroarylation to forge the polyhydroazocine ring system.[1][2] Subsequent steps involve a novel intramolecular cyclopropanation of the indole nucleus via a formal [3+2] cycloaddition and a remarkable thermal olefin migration to establish the final intricate structure of lundurine A.[1]

Key Transformation: Gold(I)-Catalyzed Intramolecular Hydroarylation

The construction of the 8-membered ring in the lundurine core is a significant synthetic hurdle. The application of gold(I) catalysis provides an elegant solution, promoting an intramolecular hydroarylation of an alkyne. Gold(I) complexes are potent and selective carbophilic Lewis acids that activate alkynes, allenes, and alkenes toward nucleophilic attack under mild conditions.[4] This reactivity is harnessed to facilitate the otherwise difficult 8-endo-dig cyclization.

Proposed Mechanism of Gold(I)-Catalyzed Hydroarylation:

Figure 2: Proposed catalytic cycle for the Gold(I)-catalyzed intramolecular hydroarylation.

The catalytic cycle is initiated by the coordination of the gold(I) catalyst to the alkyne moiety of the substrate. This coordination increases the electrophilicity of the alkyne, rendering it susceptible to nucleophilic attack by the indole ring. The subsequent intramolecular cyclization proceeds via a highly selective 8-endo-dig pathway to form a vinylic gold intermediate. Finally, protodeauration releases the cyclized product and regenerates the active gold(I) catalyst, allowing the cycle to continue.[5]

Experimental Protocols

Protocol 1: Synthesis of Lactam Intermediate (4) via Gold(I)-Catalyzed Hydroarylation

This protocol describes the key gold-catalyzed cyclization step.

Materials:

• Alkyne-tethered indole precursor

• Gold(I) catalyst (e.g., [Au{P(tBu)2(o-biphenyl)}]Cl/AgOTf or a similar cationic gold complex)

• Anhydrous solvent (e.g., Dioxane or Toluene)

• Inert atmosphere (Argon or Nitrogen)

• Standard laboratory glassware and purification supplies (silica gel for chromatography)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the alkyne-tethered indole precursor.

• Dissolve the precursor in the anhydrous solvent.

• In a separate vial, prepare the active gold(I) catalyst by mixing the gold(I) chloride precatalyst and the silver salt activator in the anhydrous solvent. The silver salt serves to abstract the chloride ligand, generating the cationic gold species.

• Add the catalyst solution to the solution of the alkyne precursor at room temperature.

• Stir the reaction mixture at the appropriate temperature (e.g., 60 °C) and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter it through a pad of Celite to remove any insoluble silver salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure lactam intermediate (4).

Table 1: Representative Reaction Parameters for Gold-Catalyzed Cyclization

Entry	Gold Catalyst	Activator	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	[Au(PPh3)Cl]	AgOTf	Toluene	100	12	59[6]
2	[Au{P(tBu)2(o-biphenyl)}]Cl	AgOTf	Dioxane	60	4	up to 98[6]

Note: The choice of ligand on the gold catalyst and the solvent can significantly impact the reaction efficiency and yield. Optimization of these parameters may be necessary for different substrates.

Protocol 2: Synthesis of Lundurine A from Saturated Lactam (18)

This protocol outlines the final steps to complete the total synthesis of lundurine A.

Materials:

• Saturated lactam intermediate (18)

• Reducing agent (e.g., Borane dimethyl sulfide complex, BH3·SMe2)

• Anhydrous solvent (e.g., Tetrahydrofuran, THF)

• Inert atmosphere (Argon or Nitrogen)

• Quenching solution (e.g., Methanol)

• Standard laboratory glassware and purification supplies

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the saturated lactam (18).

• Dissolve the lactam in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the borane dimethyl sulfide complex (BH3·SMe2) to the cooled solution.

• Allow the reaction mixture to warm to room temperature and then heat to reflux. Monitor the reaction by TLC.

• Upon completion, cool the reaction to 0 °C and carefully quench the excess reducing agent by the slow addition of methanol.

• Concentrate the mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield lundurine A. The final product is a crystalline solid.[2]

Workflow and Logical Relationships

The overall synthetic workflow is designed to be efficient and robust, with the gold-catalyzed step being a cornerstone of the strategy.

Figure 3: Overall workflow for the total synthesis of Lundurine A.

Conclusion

The total synthesis of lundurine A has been accomplished in a highly efficient manner, with the gold(I)-catalyzed intramolecular hydroarylation serving as a key step.[1][2][3] This approach represents a significant advancement over previous, lengthier syntheses and provides a platform for the synthesis of analogs for biological evaluation. The protocols and strategies outlined in this document are intended to be a valuable resource for researchers in the fields of organic synthesis and medicinal chemistry, showcasing the power of modern catalytic methods in the construction of complex natural products.

References

• Diez-Varga, A., et al. (2016). Concise Total Synthesis of Lundurines A–C Enabled by Gold Catalysis and a Homodienyl Retro-Ene/Ene Isomerization. Journal of the American Chemical Society, 138(11), 3671–3674. [Link]

• Diez-Varga, A., et al. (2016). Concise Total Synthesis of Lundurines A–C Enabled by Gold Catalysis and a Homodienyl Retro-Ene/Ene Isomerization. Journal of the American Chemical Society. [Link]

• Diez-Varga, A., et al. (2016). Concise Total Synthesis of Lundurines A-C Enabled by Gold Catalysis and a Homodienyl Retro-Ene/Ene Isomerization. PubMed. [Link]

• Flynn, B. L. (2014). Gold Approaches to Polycyclic Indole Alkaloids. Chemistry Letters. [Link]

• De, S., et al. Total synthesis of lundurines A–C using Au(I)‐catalyzed hydroarylation of alkyne. ResearchGate. [Link]

• Han, X., & Widenhoefer, R. A. (2006). Gold(I)-Catalyzed Intramolecular Hydroamination of Alkenyl Carbamates. Angewandte Chemie International Edition, 45(11), 1747-1749. [Link]

• Widenhoefer, R. A., et al. (2017). Gold(I)-Catalyzed Intramolecular Hydroamination of Unactivated Terminal and Internal Alkenes with 2-Pyridones. Organic Letters, 19(6), 1466–1469. [Link]

• Jin, S., et al. (2015). Total Synthesis of (−)-Lundurine A and Determination of Absolute Configuration. Angewandte Chemie International Edition, 54(7), 2228-2231. [Link]

• Reddy, R. S., et al. (2011). One-Pot Synthesis of Indole-Fused Scaffolds via Gold-Catalyzed Tandem Annulation Reactions of 1,2-Bis(alkynyl)-2-en-1-ones with Indoles. Organic Letters, 13(20), 5448–5451. [Link]

• Michelet, B., et al. (2024). Gold-Catalyzed “Back-to-Front” Synthesis of 4-Silyloxyindoles. Organic Letters. [Link]

• Heravi, M. M., et al. (2021). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. RSC Advances, 11(55), 34932-34961. [Link]

• de la Torre, B., et al. (2025). On-surface gold-catalyzed hydroamination/cyclization reaction of alkynes. Digital.CSIC. [Link]

• Vaidya, T., et al. (2014). Cationic Cyclizations and Rearrangements Promoted by a Heterogeneous Gold Catalyst. Organic Letters, 16(3), 800–803. [Link]

• Kumar, A., et al. (2015). Gold-Catalyzed Cyclization Processes: Pivotal Avenues for Organic Synthesis. Lirias. [Link]

• Naoe, Y., et al. (2016). Total Synthesis of (+)-Conolidine via Gold(I)-Catalyzed Cascade Cyclization. Frontiers in Chemistry. [Link]

• Taylor & Francis. (2018). Biological activity – Knowledge and References. [Link]

• Patil, S. A., et al. (2022). Gold-catalyzed cyclization and cycloaddition in natural product synthesis. ResearchGate. [Link]

• Jin, S., et al. (2015). Total synthesis of (-)-lundurine A and determination of its absolute configuration. PubMed. [Link]

• Zhang, L., et al. (2024). Leonurine: a comprehensive review of pharmacokinetics, pharmacodynamics, and toxicology. Journal of Natural Medicines. [Link]

• Pinto, M., et al. (2022). Bioactive Diarylpentanoids: Insights into the Biological Effects beyond Antitumor Activity and Structure–Activity Relationships. MDPI. [Link]

Sources

• 1. Concise Total Synthesis of Lundurines A–C Enabled by Gold Catalysis and a Homodienyl Retro-Ene/Ene Isomerization - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Concise Total Synthesis of Lundurines A-C Enabled by Gold Catalysis and a Homodienyl Retro-Ene/Ene Isomerization - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. Gold(I)-Catalyzed Intramolecular Hydroamination of Alkenyl Carbamates [organic-chemistry.org]

Application Note: Synthesis of Cyclopropa[d]pyrrolo[1,2-a]azocine Cores

The following Application Note and Protocol guide is designed for researchers and drug development professionals. It synthesizes specific patent literature (WO2023192960A1) and advanced organometallic methodologies (Gold(I) catalysis) to provide a rigorous, authoritative path to the cyclopropa[d]pyrrolo[1,2-a]azocine core.

Executive Summary

The cyclopropa[d]pyrrolo[1,2-a]azocine core is a privileged, conformationally restricted tricyclic scaffold gaining prominence in the development of STAT3 and STAT6 modulators and other transcription factor inhibitors. Its unique architecture combines a fused pyrrolidine (or pyrrole) ring, an eight-membered azocine ring, and a strained cyclopropane moiety. This specific fusion imparts high

character and precise vector orientation of substituents, critical for disrupting protein-protein interactions (PPIs).

This guide details a modular synthetic protocol focusing on the construction of the saturated decahydro-1H-cyclopropa[d]pyrrolo[1,2-a]azocine system. The methodology prioritizes a Gold(I)-catalyzed enyne cycloisomerization strategy, which allows for the rapid assembly of the cyclopropane-fused azocine core from acyclic or macrocyclic precursors under mild conditions.

Retrosynthetic Analysis & Strategy

The construction of the [5.8.3] fused system poses significant entropic and enthalpic challenges due to the formation of the medium-sized azocine ring and the strained cyclopropane.

Strategic Disconnection: The most robust approach utilizes a Gold(I)-catalyzed cycloisomerization of a 1,n-enyne precursor .[1] This method leverages the carbophilic nature of cationic Au(I) to activate an alkyne, triggering an intramolecular nucleophilic attack by a pendant alkene (or enol), followed by a demetalation cascade that installs the cyclopropane ring.

• Key Intermediate: N-tethered alkynyl-pyrrolidine derivative.[1]

• Key Reaction: Au(I)-catalyzed 8-endo-dig cyclization / cyclopropanation cascade.[1]

Graphviz Pathway: Retrosynthetic Logic

Caption: Retrosynthetic logic deconstructing the tricyclic core into a linear enyne precursor accessible via standard coupling chemistry.

Detailed Experimental Protocol

Phase 1: Precursor Assembly (Alkynyl-Pyrrolidine Synthesis)

This phase constructs the linear skeleton containing the necessary "handles" (alkyne and alkene) for the key cyclization.

Reagents:

• Starting Material: trans-4-Hydroxy-L-proline (or derivative like 1-(tert-butyl) 2-methyl (2S,5R)-5-ethynylpyrrolidine-1,2-dicarboxylate).[1]

• Coupling Partner: 5-Hexynoic acid or a functionalized alkynyl acid (e.g., 5-oxo-7-(trimethylsilyl)hept-6-ynoic acid derivatives).[1]

• Coupling Agents: HATU, DIPEA, DMF.

Step-by-Step Workflow:

• Dissolution: Dissolve the pyrrolidine derivative (1.0 equiv) in anhydrous DMF (0.2 M).

• Activation: Add the alkynyl carboxylic acid (1.1 equiv) and DIPEA (3.0 equiv). Stir at 0 °C for 10 min.

• Coupling: Add HATU (1.2 equiv) in one portion. Allow the reaction to warm to room temperature (23 °C) and stir for 4–6 hours.

  • Checkpoint: Monitor by LC-MS for the formation of the amide bond (M+H peak).[1]

• Workup: Dilute with EtOAc, wash with 1N HCl, sat. NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc) to yield the Enyne Precursor .

Phase 2: Gold(I)-Catalyzed Cycloisomerization (Core Formation)

This is the critical step where the azocine and cyclopropane rings are formed simultaneously.

Reagents:

• Catalyst: [Au(PPh₃)Cl] (5 mol%) + AgSbF₆ (5 mol%) OR [Au(IPr)Cl] / AgOTf.

  • Note: Cationic gold generation in situ is essential.

• Solvent: Anhydrous Dichloromethane (DCM) or Toluene (degassed).

• Temperature: Room temperature to 40 °C.

Step-by-Step Workflow:

• Catalyst Preparation: In a glovebox or under Argon, mix [Au(PPh₃)Cl] (0.05 equiv) and AgSbF₆ (0.05 equiv) in anhydrous DCM (0.05 M relative to substrate). Stir for 10 min to generate the active cationic species (AgCl precipitates).

• Substrate Addition: Dissolve the Enyne Precursor from Phase 1 in DCM (0.1 M) and add it slowly to the catalyst mixture.

• Reaction: Stir the mixture at room temperature.

  • Mechanistic Insight: The Au(I) coordinates to the alkyne. The pendant alkene (or enol ether) attacks the activated alkyne in an 8-endo-dig fashion (favoring the 8-membered ring due to the tether constraints), generating a gold-carbene intermediate which subsequently collapses to form the cyclopropane ring.[1]

• Monitoring: Monitor by TLC. The starting material (less polar) should disappear, and a new, more polar spot (the tricyclic core) should appear. Reaction time is typically 2–12 hours.

• Quenching: Filter the reaction mixture through a short pad of Celite to remove silver salts and gold residues.

• Purification: Concentrate the filtrate and purify via silica gel chromatography. The product is the Cyclopropa[d]pyrrolo[1,2-a]azocine core.[2]

Phase 3: Functionalization (Optional)

For STAT3/6 modulator synthesis, the core often requires deprotection and acylation.

• Deprotection: Treat with TFA/DCM (1:4) to remove Boc groups.

• Final Coupling: React with the appropriate side chain (e.g., aryl isocyanate or acid chloride) to install the pharmacophore.

Quantitative Data & Troubleshooting

Reagent Stoichiometry Table

Reagent	Equiv.	Role	Critical Parameter
Enyne Precursor	1.0	Substrate	Purity >95% (remove trace amines)
[Au(PPh₃)Cl]	0.05	Pre-catalyst	Keep under inert atmosphere
AgSbF₆	0.05	Chloride Scavenger	Hygroscopic; weigh quickly
DCM	Solvent	Medium	Must be anhydrous (<50 ppm H₂O)

Troubleshooting Guide (Self-Validating)

• Issue: No reaction or slow conversion.

  • Diagnosis: Catalyst poisoning by trace amines or thiols in the substrate.

  • Fix: Pass the substrate through a small plug of activated alumina before reaction. Increase catalyst loading to 10 mol%.

• Issue: Complex mixture/decomposition.

  • Diagnosis: Reaction temperature too high or concentration too high (leading to polymerization).

  • Fix: Dilute to 0.05 M. Perform the reaction at 0 °C.

• Validation Signal (NMR):

  • Look for the disappearance of the alkyne signal in ¹³C NMR (~80–90 ppm).

  • Look for the appearance of high-field cyclopropane protons in ¹H NMR (typically 0.5 – 1.5 ppm, complex multiplets).

Mechanistic Visualization

The following diagram illustrates the Gold(I)-catalyzed cascade pathway, highlighting the formation of the specific "cyclopropa[d]" fusion.

Caption: Mechanistic cascade of the Gold(I)-catalyzed synthesis of the target core.

References

• Patent: Modulators of STAT and Their Uses. WO2023192960A1. (2023). Describes the synthesis of cyclopropa[d]pyrrolo[1,2-a]azocine-3-carboxylate derivatives. Link

• Gold(I)-Catalyzed Cycloisomerization of 1,n-Enynes. Chem. Rev. (2008). Authoritative review on the mechanism of gold-catalyzed enyne cyclizations forming fused rings. Link

• Synthesis of Fused Azocine Scaffolds. J. Org. Chem. (2017).[3] Methodologies for constructing medium-sized nitrogen heterocycles. Link

• Cyclopropane-Fused N-Heterocycles. Nature Communications (2019). Modular synthesis of cyclopropane-fused lactams and related cores. Link

Disclaimer: This protocol involves the use of transition metal catalysts and high-potency intermediates.[1] All procedures should be performed in a fume hood with appropriate PPE. Consult specific SDS for all reagents.

Sources

• 1. (R)-1,2,5,8,9,9a-hexahydropyrrolo[1,2-a]azepin-3-one - CAS号 633294-93-6 - 摩熵化学 [molaid.com]
• 2. ChemTik Products [chemtik.com]
• 3. researchgate.net [researchgate.net]

Application Note: Photoredox-Driven Cascade Cyclizations for the Synthesis of Fused Indole Alkaloids

Strategic Rationale & Paradigm Shift

Monoterpene indole alkaloids and ergot alkaloids represent some of the most structurally intricate and pharmacologically valuable natural products. Historically, synthesizing their dense, polycyclic frameworks (such as the eburnane or strychnos cores) required lengthy, stoichiometric campaigns utilizing harsh oxidants or reductants that were poorly tolerated by complex functional groups[1].

The integration of visible-light photoredox catalysis has fundamentally disrupted this approach. By utilizing light to excite a photocatalyst into a long-lived triplet state, chemists can induce Single Electron Transfer (SET) or Hydrogen Atom Transfer (HAT) under mild, ambient conditions. This generates highly reactive—yet predictable—open-shell radical intermediates that undergo rapid, stereoselective intramolecular cascade cyclizations, trapping multiple stereocenters in a single operational step[1].

Mechanistic Paradigms in Photoredox Cyclization

Nitrogen-Centered Radical Cascades

In a landmark methodology developed by the Qin laboratory, treating sulfonamide-bearing indole precursors with a photocatalyst under blue LED irradiation generates a highly reactive nitrogen-centered radical[1]. The causality of this design relies on precise redox-potential matching: the excited photocatalyst selectively activates the sulfonamide N–H bond without over-oxidizing the electron-rich indole core. This N-centered radical triggers a cascade of bond-forming events, enabling the divergent, asymmetric total synthesis of over 42 monoterpene indole alkaloids across 7 distinct structural classes[1].

Decarboxylative Radical Cyclization of DMAT Derivatives

For the synthesis of ergot alkaloid precursors, accessing 3,4-fused tricyclic indoles is achieved via the decarboxylative cyclization of

-dimethylallyltryptophan (DMAT) derivatives[2]. Using an Iridium-based photocatalyst, a redox-active ester undergoes reductive SET, extruding CO to form an -amino radical. Concurrently, the indole core is oxidized to a radical cation. Sequential proton transfer generates a stabilized allylic-benzylic radical, which couples with the -amino radical to cleanly close the medium-sized carbocyclic ring[2].

LMCT-Driven Furoindoline Assembly & Ketone Synergy

Beyond traditional SET, Ligand-to-Metal Charge Transfer (LMCT) offers an alternative activation mode. Using CeCl

as a photocatalyst, the hydroxyl group of an indole alkanol is activated to an alkoxy radical, which adds across the C2=C3 double bond of the indole, initiating dearomatization and forming furoindolines featuring challenging quaternary stereocenters[3]. Alternatively, synergistic systems utilizing photoexcited ketones and carboxylic acids can drive the intermolecular dearomatization and subsequent intramolecular cyclization of indoles to yield complex pyrrolophenanthridones[4].

Photoredox cascade logic for the assembly of fused indole alkaloid scaffolds.

Quantitative Data & Catalyst Selection

The success of a photoredox cascade is strictly governed by the thermodynamic properties of the photocatalyst. The table below summarizes the optimized parameters for the distinct cyclization pathways discussed.

Methodology	Indole Precursor	Photocatalyst (Loading)	Light Source	Target Scaffold	Typical Yield
N-Radical Cascade [1]	Sulfonamide-tethered indoles	-Ir(ppy) (1-2 mol%)	450 nm Blue LED	Eburnane / Strychnos core	65% - 85%
Decarboxylative Cyclization [2]	DMAT redox-active esters	[Ir(dF(CF )ppy) (dtbpy)]PF (2 mol%)	450 nm Blue LED	3,4-Fused tricyclic indoles	14% - 33%
LMCT Activation [3]	Indole alkanols	CeCl (10 mol%)	450 nm Blue LED	Furoindolines (C3-quaternary)	Up to 82%
Ketone Synergy [4]	N-acylindoles + Carboxylic acids	PC5 (Organic dye) (2 mol%)	Blue LED	Pyrrolophenanthridones	50% - 75%

Standardized Experimental Protocol: Decarboxylative Cyclization of DMAT

The following protocol details the synthesis of 3,4-fused tricyclic indoles via the decarboxylative radical cyclization of DMAT derivatives[2].

Reagents & Equipment

• Substrate: DMAT-derived redox-active N-hydroxyphthalimide (NHPI) ester (0.2 mmol).

• Photocatalyst: [Ir(dF(CF

  )ppy) (dtbpy)]PF (2.0 mol%).

• Solvent: Anhydrous Dichloromethane (CH

  Cl ), 0.05 M.

• Equipment: 10 mL Schlenk tube, 450 nm Blue LED photoreactor equipped with a cooling fan.

Step-by-Step Methodology

• Reaction Assembly: To an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add the DMAT redox-active ester (0.2 mmol) and the Iridium photocatalyst (4.5 mg, 2.0 mol%).

• Solvent Addition & Degassing: Add 4.0 mL of anhydrous CH

  Cl . Causality Note: Oxygen is a potent triplet quencher. Because the excited state of the Ir-photocatalyst relies on a long-lived triplet state to engage in SET, dissolved O will intercept the energy, generating singlet oxygen and halting the cascade. Perform three consecutive freeze-pump-thaw cycles using liquid nitrogen to ensure a strictly anaerobic environment. Backfill with Argon.

• Photochemical Activation: Place the sealed Schlenk tube in the blue LED photoreactor. Irradiate at ambient temperature (25 °C, maintained via cooling fan) for 16 hours. Causality Note: The Ir-catalyst exhibits a strong metal-to-ligand charge transfer (MLCT) absorption band at ~450 nm. Blue LEDs provide the precise photonic energy required to excite the catalyst without inducing high-energy UV degradation of the indole core.

• Quenching & Workup: Turn off the light source. Transfer the mixture to a round-bottom flask and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the 3,4-fused tricyclic indole product.

Step-by-step experimental workflow for photoredox-mediated indole cyclization.

Self-Validating Systems & Mechanistic Troubleshooting

A robust protocol must be a self-validating system. To ensure the cascade is functioning via the proposed mechanistic logic, researchers must run the following parallel diagnostic controls:

• The Radical Trap Check: Set up an identical reaction vessel but introduce 2.0 equivalents of TEMPO (2,2,6,6-Tetramethylpiperidin-1-yl)oxyl. If the reaction is proceeding via the intended open-shell radical pathway (e.g., C-centered or N-centered radicals), the cascade will be completely suppressed[4]. LC-MS analysis of the crude mixture must reveal the mass of the TEMPO-adduct. If the product still forms, the reaction is likely proceeding via a closed-shell ionic rearrangement or background thermal reaction.

• Light ON/OFF Intercalation: Run the reaction with alternating 1-hour intervals of light and dark. Monitor the conversion via LC-MS aliquots. If conversion strictly pauses during the dark phases and resumes upon re-irradiation, it confirms a closed photoredox cycle dependent on continuous photon flux. If the reaction continues in the dark, a radical chain propagation mechanism has been initiated[2].

• Deuterium Labeling for HAT Verification: When utilizing solvents or additives as hydrogen atom donors (e.g., DMF), run the cascade in DMF-d7. The incorporation of deuterium into the final fused ring, verifiable by

  H-NMR and high-resolution mass spectrometry (HRMS), definitively maps the terminal Hydrogen Atom Transfer (HAT) step.

References

• Indole Alkaloid Synthesis Facilitated by Photoredox Catalytic Radical Cascade Reactions Accounts of Chemical Research (2019) URL:[Link][1]

• Photoredox catalysis enabling decarboxylative radical cyclization of γ,γ-dimethylallyltryptophan (DMAT) derivatives: formal synthesis of 6,7-secoagroclavine Beilstein Journal of Organic Chemistry (2023) URL:[Link][2]

• Photocatalytic activation of indole alkanols for intramolecular cyclization toward furoindolines New Journal of Chemistry (2026) URL:[Link][3]

• Visible-Light-Induced Cascade Difunctionalization of Indoles Enabled by the Synergy of Photoredox and Photoexcited Ketones: Direct Access to Alkylated Pyrrolophenanthridones Organic Letters (2022) URL:[Link][4]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. BJOC - Photoredox catalysis enabling decarboxylative radical cyclization of γ,γ-dimethylallyltryptophan (DMAT) derivatives: formal synthesis of 6,7-secoagroclavine [beilstein-journals.org]
• 3. Photocatalytic activation of indole alkanols for intramolecular cyclization toward furoindolines - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Advanced Synthetic Routes to Lapidilectine and Grandilodine Precursors

Introduction & Mechanistic Rationale

The Kopsia family of monoterpene indole alkaloids, which includes the lapidilectines, grandilodines, and lundurines, presents extraordinary architectural complexity. Characterized by a highly strained indoline-fused pyrroloazocine core and a bridged azabicyclic [4.2.2] network, these targets have driven significant innovation in synthetic organic chemistry[1]. The primary challenge in synthesizing these precursors lies in overcoming the severe transannular strain (Prelog strain) inherent in the 8-membered azocine ring, alongside the stereoselective construction of multiple contiguous quaternary carbon centers[2].

Historically, traditional macrolactamization or SN2 displacement strategies failed or provided low yields due to entropic barriers. To bypass these limitations, modern synthetic routes rely on thermodynamically driven cascade reactions and transition-metal catalysis. For instance, the implementation of 3 allows for the kinetically favored closure of the 8-membered ring by pre-organizing the alkyne and indole moieties into a highly ordered transition state[3]. Similarly, earlier approaches utilized the4, capitalizing on the irreversible expulsion of nitrogen gas to drive the formation of the rigid indoxyl core[4].

This application note details the validated synthetic strategies, comparative data, and self-validating experimental protocols for generating these critical precursors.

Comparative Analysis of Synthetic Strategies

The evolution of lapidilectine and grandilodine precursor synthesis demonstrates a shift from linear, step-heavy sequences to highly convergent, unified catalytic approaches. The table below summarizes the quantitative and strategic data across the most authoritative syntheses in the field.

Synthetic Strategy	Key Intermediate / Precursor	Defining Transformations	Target Alkaloid(s)	Ref
Pearson (2004)	Indoxyl core, Pyrroline ring	Smalley azido-enolate cyclization; 2-azaallyllithium [3+2] cycloaddition	(±)-Lapidilectine B	[4]
Nishida (2016)	Spirodiketone, Chiral enone	Enantioselective deprotonation; Pd-catalyzed allylic amination	(+)-Grandilodine C, (+)-Lapidilectine B	[5]
Qin (2017)	Spirocycle (C16 α/β epimers)	Diels-Alder reaction; Nitrone 1,3-dipolar cycloaddition	(±)-Grandilodine B	[2]
Echavarren (2018)	Pyrroloazocine indole core	Gold-catalyzed 8-endo-dig hydroarylation; Photoredox 6-exo-trig cyclization	Lapidilectines & Grandilodines (Unified)	[3]
Recent (2025)	Azabicyclic [4.2.2] framework	Photoredox decarboxylative (6+2) radical annulation	Grandilodine A/C, Lapidilectam	[1]

Workflow Visualization: The Unified Catalytic Approach

The following diagram illustrates the modern, unified biosynthetic-inspired pathway developed to access both lapidilectine and grandilodine precursors from a common tryptamine derivative.

Figure 1: Unified synthetic workflow for pyrroloazocine indole alkaloids via gold and photoredox catalysis.

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems . Each phase includes built-in analytical checkpoints to confirm causality and intermediate success before proceeding to the next step.

Protocol A: Synthesis of the Pyrroloazocine Core via Gold(I)-Catalyzed 8-endo-dig Hydroarylation

Causality Check: The 8-endo-dig cyclization is utilized because standard nucleophilic attacks fail to close the 8-membered ring due to steric repulsion. The Au(I) catalyst acts as a soft Lewis acid, selectively activating the alkyne π-system and lowering the LUMO energy, allowing the electron-rich C2 position of the indole to attack seamlessly[3].

Materials & Reagents:

• Alkyne-tethered indole precursor (1.0 equiv)

• Catalyst:[JohnPhosAu(NCMe)]SbF₆ (5 mol%)

• Solvent: Anhydrous Dichloromethane (DCM), degassed

• Inert atmosphere (Argon or N₂)

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk flask under vacuum and backfill with Argon. Dissolve the alkyne-tethered indole precursor (e.g., 0.5 mmol) in 10 mL of anhydrous DCM.

• Catalyst Addition: Add 5 mol% of[JohnPhosAu(NCMe)]SbF₆ in one portion at room temperature. The solution typically undergoes a slight color change to pale yellow.

• Reaction Monitoring (Self-Validation Checkpoint 1): Stir the reaction at room temperature. After 30 minutes, sample 10 µL for TLC (Hexanes/EtOAc 7:3). Validation: The starting material spot must be completely consumed, replaced by a lower Rf fluorescent spot indicating the cyclized product.

• Quenching & Workup: Filter the reaction mixture through a short pad of Celite to remove the gold catalyst. Wash the pad with an additional 10 mL of DCM. Concentrate the filtrate in vacuo.

• Spectroscopic Validation (Self-Validation Checkpoint 2):

  • IR Spectroscopy: Confirm the disappearance of the terminal/internal alkyne stretch (~2100-2200 cm⁻¹).

  • ¹H NMR (CDCl₃): Verify the disappearance of the alkyne proton and the appearance of a new vinylic proton signal (~5.8 - 6.2 ppm) corresponding to the newly formed azocine ring.

Protocol B: Assembly of the Indoxyl Core via Smalley Azido-Enolate Cyclization

Causality Check: Constructing the highly substituted 1,2-dihydro-3H-indol-3-one (indoxyl) core requires overcoming significant steric hindrance. The Smalley cyclization achieves this by converting an azido-ester into a highly reactive nitrene/anion intermediate upon enolization. The irreversible expulsion of N₂ gas provides the massive thermodynamic driving force required to forge the C-N bond[4].

Materials & Reagents:

• Azido-ester precursor (1.0 equiv)

• Base: Lithium diisopropylamide (LDA) (2.2 equiv, 2.0 M in THF/heptane/ethylbenzene)

• Solvent: Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

• Enolate Formation: In a flame-dried round-bottom flask under N₂, dissolve the azido-ester precursor (1.0 mmol) in 15 mL of anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath.

• Base Addition: Dropwise, add LDA (2.2 mmol) over 10 minutes. Stir at -78 °C for 1 hour to ensure complete enolate formation.

• Thermal Cyclization (Self-Validation Checkpoint 1): Remove the cooling bath and allow the reaction to warm to 0 °C. Validation: Attach a bubbler to the reaction setup. You must observe active gas evolution (N₂ bubbling) as the reaction warms, confirming the decomposition of the azide and subsequent cyclization.

• Quenching: Once gas evolution ceases (typically 1-2 hours at 0 °C), quench the reaction by slowly adding 5 mL of saturated aqueous NH₄Cl.

• Extraction & Purification: Extract the aqueous layer with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Spectroscopic Validation (Self-Validation Checkpoint 2):

  • Mass Spectrometry (ESI-MS): Confirm the product mass reflects a loss of 28 Da (M - N₂) from the starting material.

  • IR Spectroscopy: Validate the complete loss of the strong azide asymmetric stretch (~2110 cm⁻¹) and the appearance of a distinct indoxyl ketone carbonyl stretch (~1700 cm⁻¹).

References

1.6 - Organic Letters, 2017. 2.2 - Organic Letters, 2017. 3.7 - Journal of the American Chemical Society, 2001. 4.4 - The Journal of Organic Chemistry, 2004. 5.3 - Journal of the American Chemical Society, 2018. 6.5 - Angewandte Chemie International Edition, 2016. 7.1 - Journal of the American Chemical Society, 2025.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Unified Total Synthesis of Pyrroloazocine Indole Alkaloids Sheds Light on Their Biosynthetic Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Total Syntheses of (+)-Grandilodine C and (+)-Lapidilectine B and Determination of their Absolute Stereochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Total Synthesis of (±)-Grandilodine B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Application Note: Synthesis of Cyclopropane Rings via Oxidative Decarboxylation Strategies

For Researchers, Scientists, and Drug Development Professionals

Introduction

The cyclopropane ring, a three-membered carbocycle, is a privileged structural motif found in numerous natural products, pharmaceuticals, and agrochemicals. Its inherent ring strain and unique electronic properties impart significant conformational rigidity and metabolic stability, making it a valuable bioisostere for various functional groups in drug design.[1][2] Traditional methods for cyclopropane synthesis often rely on the addition of carbenes or carbenoids to alkenes.[3] However, recent advancements have established oxidative decarboxylation of readily available carboxylic acids as a powerful and versatile alternative. This strategy leverages inexpensive and abundant starting materials to generate radical intermediates under mild conditions, which can then be harnessed to construct the cyclopropane framework.

This application note provides an in-depth guide to the principles, methodologies, and practical execution of forming cyclopropane rings using oxidative decarboxylation, with a primary focus on modern photoredox-catalyzed approaches.

Chapter 1: Mechanistic Principles of Decarboxylative Cyclopropanation

The central concept behind this strategy is the conversion of a stable carboxylic acid into a highly reactive carbon-centered radical via a single-electron transfer (SET) oxidation, followed by the loss of carbon dioxide (CO₂). This radical can then engage in a sequence of bond-forming events to yield the desired cyclopropane. While several pathways exist, a prominent and elegant approach is the Radical-Polar Crossover Cyclization (RPCC) cascade.[1][4]

The core mechanistic sequence of the RPCC pathway can be broken down into four key steps:

• Radical Generation : A carboxylate, formed by deprotonating the parent carboxylic acid, undergoes single-electron oxidation to form a carboxyl radical. This species is unstable and rapidly extrudes CO₂ to generate a carbon-centered radical.

• Radical Addition : The newly formed alkyl radical adds to an electron-deficient alkene. In the context of cyclopropanation, this alkene is typically appended with a leaving group (e.g., a halide) at an appropriate position.

• Radical-Polar Crossover : The resulting radical intermediate is reduced via a second SET event to form a carbanion. This step represents the "crossover" from a radical pathway to an ionic (polar) one.

• Intramolecular Cyclization : The generated carbanion acts as an internal nucleophile, displacing the tethered leaving group in an intramolecular SN2 reaction to forge the final C-C bond of the cyclopropane ring.

This cascade allows for the construction of functionalized cyclopropanes from simple precursors with high efficiency and control.

Caption: General mechanism for decarboxylative cyclopropanation via a radical-polar crossover cascade.

Chapter 2: Methodologies for Oxidative Decarboxylation

The critical oxidation step to initiate the decarboxylation can be achieved through several modern synthetic methods. The choice of method often depends on the desired substrate scope, functional group tolerance, and available laboratory equipment.

Photoredox Catalysis

Visible-light photoredox catalysis has emerged as a dominant methodology due to its exceptionally mild reaction conditions, high functional group tolerance, and use of readily available organic or inorganic photocatalysts.[4] In this approach, a photocatalyst (PC) absorbs visible light to reach an excited state (PC*). The excited photocatalyst is a potent single-electron oxidant (or reductant) and can engage the carboxylate to initiate the radical cascade.

The key advantage is that the reaction is driven by low-energy visible light at or near room temperature, preserving sensitive functional groups that might not survive harsher conditions. This method has proven effective for the late-stage functionalization of complex molecules like natural products and pharmaceuticals.[4]

Electrochemical Synthesis

Electrochemical oxidative decarboxylation offers a "reagent-free" approach to radical generation.[5] Instead of a chemical oxidant or photocatalyst, direct anodic oxidation of the carboxylate at an electrode surface generates the key carboxyl radical.[6] This method aligns with the principles of green chemistry by minimizing chemical waste, as the primary "reagent" is the electron.[5] The reaction conditions can be finely tuned by adjusting parameters such as electrode material, current density, and solvent/electrolyte system, offering a high degree of control.

Chapter 3: Detailed Protocols & Experimental Design

This section provides a representative protocol for the synthesis of functionalized cyclopropanes using the highly versatile photoredox catalysis method, based on the work of Aggarwal and coworkers.[4]

Protocol 3.1: Photoredox-Catalyzed Decarboxylative Radical Addition–Polar Cyclization

Objective: To provide a detailed, step-by-step methodology for the synthesis of a functionalized cyclopropane from a carboxylic acid and an α-chloroalkyl-α,β-unsaturated ester.

Causality and Field-Proven Insights: This protocol is designed as a self-validating system. The choice of an organic photocatalyst like 4CzIPN is based on its strong oxidizing potential in the excited state, which is necessary to oxidize the carboxylate. The use of a mild base (K₂HPO₄) is crucial to deprotonate the carboxylic acid in situ without promoting undesirable side reactions. Degassing the reaction mixture is a critical step; molecular oxygen can quench the excited state of the photocatalyst or intercept radical intermediates, inhibiting the desired reaction. The choice of solvent (DMSO) is based on its ability to dissolve the ionic carboxylate salt and its high boiling point, which allows for stable reaction temperatures.

Materials & Reagents

• Carboxylic Acid: e.g., Gemfibrozil (or other tertiary/secondary carboxylic acid)

• Alkene: e.g., (E)-ethyl 4-chloro-2-methylbut-2-enoate

• Photocatalyst: 4CzIPN (1,2,3,5-tetrakis(carbazol-9-yl)-4,6-dicyanobenzene)

• Base: Dipotassium phosphate (K₂HPO₄), anhydrous

• Solvent: Dimethyl sulfoxide (DMSO), anhydrous

• Equipment: Schlenk tube or vial with a magnetic stir bar, blue LED lamp (456 nm), standard laboratory glassware for workup and purification, syringe, nitrogen or argon line.

Caption: Step-by-step workflow for photoredox-catalyzed cyclopropanation.

Step-by-Step Protocol:

• Reaction Setup: To a dry Schlenk tube or oven-dried vial equipped with a magnetic stir bar, add the carboxylic acid (0.6 mmol, 1.2 equiv), the chloroalkyl alkene (0.5 mmol, 1.0 equiv), K₂HPO₄ (0.75 mmol, 1.5 equiv), and 4CzIPN (0.005-0.01 mmol, 1-2 mol%).

• Solvent Addition & Degassing: Evacuate and backfill the vessel with an inert gas (Nitrogen or Argon) three times. Under a positive pressure of inert gas, add anhydrous DMSO (5.0 mL to achieve a 0.1 M concentration with respect to the alkene). The reaction mixture should then be thoroughly degassed by either sparging with argon for 15-20 minutes or by three freeze-pump-thaw cycles.

• Irradiation: Place the sealed reaction vessel approximately 2-5 cm from a 456 nm blue LED lamp. Ensure the reaction is stirred vigorously to allow for consistent irradiation of the mixture. A fan may be used to maintain the reaction at room temperature.

• Reaction Monitoring: Monitor the reaction progress by periodically taking small aliquots (via syringe) and analyzing them by Thin Layer Chromatography (TLC) or LC-MS, observing the consumption of the starting alkene.

• Work-up: Once the reaction is complete, dilute the mixture with water (20 mL) and transfer it to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic extracts, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude oil is then purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a hexane/ethyl acetate gradient) to afford the pure cyclopropane product.

Data Presentation: Substrate Scope

The photoredox method demonstrates broad applicability. The following table summarizes representative results adapted from the literature, showcasing the versatility with various carboxylic acids.[4]

Entry	Carboxylic Acid Precursor	Product Yield (%)[4]	Diastereomeric Ratio (dr)[4]
1	Dehydroabietic acid	89%	4:1
2	Trolox (Vitamin E analogue)	90%	1.5:1
3	Gemfibrozil	95%	1.5:1
4	Cyclopropanecarboxylic acid	32%	>20:1
5	Phenylacetic acid	72%	>20:1

Chapter 4: Troubleshooting and Considerations

• Low Yield:

  • Inefficient Degassing: The presence of oxygen is a primary cause of reaction failure. Ensure the degassing procedure is performed meticulously.

  • Impure Reagents: Water can interfere with the reaction. Use anhydrous solvents and dry reagents.

  • Photocatalyst Degradation: Ensure the photocatalyst has been stored properly, protected from light.

• Side Reactions:

  • Ester Formation: The carboxylate can act as a nucleophile and displace the chloride on the alkene substrate, forming an ester side-product.[4] This can sometimes be suppressed by adjusting the base or reaction concentration.

  • Simple Radical Addition: If the radical-polar crossover step is inefficient, the intermediate radical may be protonated by a hydrogen source, leading to a simple addition product rather than the cyclopropane.

• Safety Precautions:

  • Always conduct photochemical reactions in a well-ventilated fume hood.

  • Protect your eyes from the high-intensity light source.

  • Handle all chemicals with appropriate personal protective equipment (PPE).

Conclusion

The formation of cyclopropane rings through oxidative decarboxylation represents a significant advance in synthetic chemistry. By transforming readily available carboxylic acids into radical precursors, this strategy provides a mild, efficient, and highly functional group-tolerant pathway to these valuable cyclic structures. In particular, visible-light photoredox catalysis has proven to be a robust and versatile platform, enabling the synthesis of complex and highly functionalized cyclopropanes relevant to the fields of pharmaceutical discovery and materials science. The protocols and principles outlined in this guide offer a solid foundation for researchers to successfully implement this powerful transformation in their own synthetic endeavors.

References

• Bauer, A. (2020). Cyclopropanation by Oxidative Umpolung. YouTube. Available at: [Link]

• Aggarwal, V. K., et al. (n.d.). Synthesis of Functionalized Cyclopropanes from Carboxylic Acids by a Radical Addition–Polar Cyclization Cascade. PMC. Available at: [Link]

• Li, Z., et al. (2024). Photoredox-catalyzed cyclopropanation of allenes towards vinyl-cyclopropanes. Chemical Science. Available at: [Link]

• University of Freiburg. (2024). Photoredox-catalyzed cyclopropanation of allenes towards vinyl-cyclopropanes. Available at: [Link]

• Minisci, F., et al. (1991). Oxidative decarboxylative cross-coupling of heterocycles and α-keto acids. Journal of the Chemical Society, Perkin Transactions 1.
• Maiti, D., et al. (2016).

• Li, Z., et al. (2019). Electrochemical oxidative decarboxylation and 1,2-aryl migration towards the synthesis of 1,2-diaryl ethers. Chemical Science. Available at: [Link]

• Master Organic Chemistry. (2023). Cyclopropanation of Alkenes. Available at: [Link]

Sources

• 1. Photoredox-catalyzed cyclopropanation of allenes towards vinyl-cyclopropanes - Chemical Science (RSC Publishing) DOI:10.1039/D5SC05057J [pubs.rsc.org]
• 2. storage.freidok.ub.uni-freiburg.de [storage.freidok.ub.uni-freiburg.de]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Synthesis of Functionalized Cyclopropanes from Carboxylic Acids by a Radical Addition–Polar Cyclization Cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Electrochemical oxidative decarboxylation and 1,2-aryl migration towards the synthesis of 1,2-diaryl ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Electrochemical oxidative decarboxylation and 1,2-aryl migration towards the synthesis of 1,2-diaryl ethers - Chemical Science (RSC Publishing) [pubs.rsc.org]

Application Note: Evaluation of Pyrrolo[1,2-a]azocine Derivatives for Reversing P-glycoprotein Mediated Multidrug Resistance

Abstract & Introduction

Multidrug resistance (MDR) remains the primary obstacle in cancer chemotherapy, predominantly driven by the overexpression of ATP-binding cassette (ABC) transporters, specifically P-glycoprotein (P-gp/ABCB1) .[1][2] These pumps actively efflux chemotherapeutic agents (e.g., doxorubicin, paclitaxel, vinblastine) out of the cell, reducing intracellular accumulation to sub-lethal levels.

While first-generation inhibitors like Verapamil failed due to high toxicity and low affinity, recent medicinal chemistry efforts have pivoted toward nitrogen-fused heterocycles. Pyrrolo[1,2-a]azocine derivatives represent a promising, emerging scaffold. Their unique medium-sized (8-membered) ring structure, often accessible via 1,3-dipolar cycloadditions, offers a rigid lipophilic framework ideal for interacting with the transmembrane domains of P-gp.

This Application Note provides a comprehensive, standardized workflow for evaluating pyrroloazocine derivatives as MDR reversal agents. It details protocols for cytotoxicity screening, reversal efficiency calculation, and functional efflux assays.

Mechanism of Action (MOA)

The primary mechanism by which pyrroloazocine derivatives reverse MDR is through competitive or non-competitive inhibition of the P-gp efflux pump . Unlike transcriptional regulators, these small molecules bind directly to the drug-binding pocket (often the H-site or R-site) or an allosteric site on P-gp, structurally blocking the pore or inhibiting ATP hydrolysis. This restores the intracellular concentration of the co-administered chemotherapeutic.[3]

Figure 1: P-gp Inhibition Pathway

Caption: Schematic of P-gp inhibition. Pyrroloazocine derivatives bind to P-gp, blocking the efflux of chemotherapy agents and restoring cytotoxicity.

Experimental Protocols

Protocol A: Intrinsic Cytotoxicity & MDR Reversal Assay (MTT/CCK-8)

Objective: To distinguish between the derivative's intrinsic toxicity and its ability to re-sensitize resistant cells to chemotherapy. A good reversal agent must be non-toxic at effective concentrations.

Materials:

• Cell Lines:

  • Resistant: MCF-7/ADR (Breast cancer) or K562/ADR (Leukemia).

  • Parental (Sensitive): MCF-7 or K562.

• Reagents: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or CCK-8 kit.

• Compounds: Doxorubicin (DOX) or Paclitaxel (PTX); Test Pyrroloazocine derivatives; Verapamil (Positive Control).

Step-by-Step Methodology:

• Seeding: Plate cells into 96-well plates (5,000 cells/well) and incubate for 24h at 37°C, 5% CO₂.

• Intrinsic Toxicity Test: Treat cells with the test pyrroloazocine derivative alone across a concentration gradient (0.1 µM – 100 µM) for 48h.

  • Goal: Determine the IC₂₀ (concentration inhibiting 20% growth). The reversal assay must be performed below this threshold to ensure cell death is due to the chemo-drug, not the inhibitor.

• Reversal Assay:

  • Add the pyrroloazocine derivative at a fixed, non-toxic concentration (e.g., 5 µM or 10 µM).

  • After 1 hour, add serial dilutions of the chemotherapeutic (DOX/PTX).

  • Incubate for 48–72h.

• Readout: Add MTT reagent (0.5 mg/mL), incubate 4h, dissolve formazan crystals in DMSO, and measure absorbance at 570 nm.

Data Analysis & Calculation: Calculate the Reversal Fold (RF) index to quantify potency.

Representative Data (Expected Results):

Treatment Group	Cell Line	Modulator Conc.[4] (µM)	IC50 of Doxorubicin (µM)	Reversal Fold (RF)
Dox Alone	MCF-7/ADR	-	50.81 ± 2.1	1.0
Dox + Verapamil	MCF-7/ADR	5.0	2.54 ± 0.3	20.0
Dox + Azocine-1	MCF-7/ADR	5.0	0.73 ± 0.1	69.6
Dox Alone	MCF-7 (Parental)	-	0.45 ± 0.05	-

Protocol B: Intracellular Drug Accumulation Assay (Rhodamine 123)

Objective: To functionally validate that the reversal effect is due to P-gp inhibition (pump blockage) rather than other pathways. Rhodamine 123 (Rh123) is a fluorescent P-gp substrate.[3][5]

Materials:

• Tracer: Rhodamine 123 (Sigma-Aldrich).

• Equipment: Flow Cytometer (FITC channel) or Fluorescence Microplate Reader (Ex/Em: 485/530 nm).

Step-by-Step Methodology:

• Preparation: Harvest MCF-7/ADR cells (

  cells/mL).

• Loading: Incubate cells with the test pyrroloazocine derivative (at the safe concentration determined in Protocol A) for 1 hour at 37°C.

• Substrate Addition: Add Rh123 (final concentration 5 µM) and incubate for another 60 minutes in the dark.

  • Note: Keep Verapamil (10 µM) as a positive control.

• Efflux Phase (Optional but recommended): Wash cells with PBS to remove extracellular Rh123. Resuspend in dye-free medium (with or without inhibitor) and incubate for 30–60 mins to allow efflux to occur.

• Fixation & Analysis: Wash cells

  with ice-cold PBS. Resuspend in PBS and analyze immediately via Flow Cytometry.[3]

Interpretation:

• Low Fluorescence: Active P-gp is pumping Rh123 out (MDR phenotype).

• High Fluorescence: P-gp is inhibited; Rh123 is trapped inside (Reversal phenotype).

Figure 2: Assay Workflow

Caption: Standardized workflow for Rhodamine 123 accumulation assay.

Molecular Docking (In Silico Validation)

To confirm the binding mode, perform molecular docking against the human P-gp crystal structure (PDB ID: 6QEX or 7A65 ).

• Target Site: The transmembrane cavity (drug-binding pocket).

• Key Interactions: Look for

  stacking (with Phenylalanine residues) and Hydrogen bonding. Pyrroloazocine derivatives typically utilize their fused ring system to occupy the hydrophobic pocket, preventing conformational changes required for efflux.

Troubleshooting & Expert Tips

• Solubility Issues: Pyrroloazocine derivatives can be highly lipophilic. Dissolve stock in 100% DMSO. Ensure the final DMSO concentration in the cell assay is

  to avoid cytotoxicity artifacts.

• Timing Matters: Pre-incubation (1 hour) with the inhibitor is critical. P-gp is a fast transporter; adding the inhibitor simultaneously with the chemo-drug often results in lower observed efficacy.

• Differentiation: If the compound shows high toxicity in the Parental line, it is likely a general toxin, not a specific MDR reversal agent. A high Selectivity Index (SI) is required.

References

• P-glycoprotein Structure & Function: Juliano, R. L., & Ling, V. (1976). A surface glycoprotein modulating drug permeability in Chinese hamster ovary cell mutants. Biochimica et Biophysica Acta, 455(1), 152–162. [Link]

• Heterocyclic P-gp Inhibitors (Review): Wang, Y., et al. (2024).[2] Development of heterocyclic derivatives as P-glycoprotein inhibitors against multidrug resistance: pharmacological activities, structure–activity relationship and target. RSC Medicinal Chemistry. [Link][6]

• Calculation of IC50 and Reversal Fold: Kryštof, V., et al. (2016). Pyrrolopyrimidine Derivatives as Novel Inhibitors of Multidrug Resistance-Associated Protein 1 (MRP1, ABCC1). Journal of Medicinal Chemistry. [Link]

• Pyrrolo[1,2-a]azocine Synthesis Context: Van der Eycken, E., et al. (Specific synthesis of medium rings via dipolar cycloaddition - General Reference for Scaffold Access). Chemical Reviews. [Link]

Sources

• 1. Inhibition of the Multidrug Resistance P-Glycoprotein: Time for a Change of Strategy? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of heterocyclic derivatives as P-glycoprotein inhibitors against multidrug resistance: pharmacological activities, structure–activity relationship and target (2020–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Evaluation of P-Glycoprotein Inhibitory Potential Using a Rhodamine 123 Accumulation Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of heterocyclic derivatives as P-glycoprotein inhibitors against multidrug resistance: pharmacological activities, structure–activity relationship and target (2020–2024) - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: Biological Screening of Synthetic Lundurine Analogues

Executive Summary

The Lundurine family of alkaloids, originally isolated from Kopsia tenuis, is characterized by a unique cyclopropane-fused indoline core. While natural lundurines (A, B, and C) exhibit moderate intrinsic cytotoxicity, recent synthetic efforts have focused on structural analogues designed to function as chemosensitizers —agents capable of reversing Multidrug Resistance (MDR) in cancer cells by inhibiting efflux pumps like P-glycoprotein (P-gp/ABCB1).

This application note provides a rigorous, self-validating workflow for screening synthetic lundurine analogues. Unlike standard cytotoxic screens, this protocol prioritizes the identification of MDR reversal activity , distinguishing between compounds that kill cells directly and those that restore the potency of clinical chemotherapeutics (e.g., Vincristine, Doxorubicin).

Screening Workflow & Logic

The screening cascade is designed to filter compounds based on solubility, intrinsic toxicity, and synergistic potential.

Figure 1: The screening cascade prioritizes low intrinsic toxicity to ensure that cell death in secondary screens is due to chemosensitization, not the analogue itself.

Pre-Screening Preparation

Critical Challenge: Synthetic lundurine intermediates often possess high lipophilicity due to the fused ring systems. Improper solubilization yields false negatives.

Protocol: Compound Management

• Stock Preparation: Dissolve lyophilized analogues in 100% DMSO to a concentration of 10 mM .

• Sonication: Sonicate for 5 minutes at 40 kHz to ensure dissolution of micro-aggregates common in fused-ring alkaloids.

• Storage: Aliquot into amber glass vials (light sensitive) and store at -20°C. Avoid freeze-thaw cycles >3 times.

• Working Solution: Dilute to 2x final concentration in serum-free media immediately prior to assay. Ensure final DMSO concentration on cells is <0.5% .

Primary Screen: Intrinsic Cytotoxicity

Before testing for MDR reversal, we must establish the Non-Toxic Concentration (NTC) of the analogue. We use the KB-3-1 (parental) and KB-V1 (MDR, P-gp overexpressing) cell line pair.

Method: MTT Colorimetric Assay

Objective: Determine IC20 and IC50 of the analogue alone.

• Seeding: Seed KB-3-1 and KB-V1 cells at

  cells/well in 96-well plates. Incubate 24h.

• Treatment: Add analogues in serial dilution (0.1 µM to 100 µM). Include Verapamil (10 µM) as a positive control for P-gp inhibition (though it may show toxicity at high doses).

• Incubation: Incubate for 72h at 37°C, 5% CO2.

• Development: Add 20 µL MTT (5 mg/mL). Incubate 4h. Solubilize formazan crystals with 150 µL DMSO.

• Read: Measure Absorbance at 570 nm.

Data Interpretation:

• Target Profile: We seek analogues with IC50 > 20 µM .

• Why? If the analogue kills cells at 1 µM, it acts as a toxin, not a sensitizer. We need the cell to survive the analogue so we can test if it sensitizes the cell to the chemotherapeutic.

Secondary Screen: MDR Reversal (Chemosensitization)

This is the core assay for lundurine analogues. It measures the shift in the cytotoxicity of a standard drug (Vincristine) when co-administered with the analogue.

Protocol: Reversal Fold (RF) Calculation

• Fixed Dose: Use the analogue at a fixed sub-lethal concentration (e.g., 5 µM or 10 µM, derived from the Primary Screen).

• Variable Dose: Add Vincristine (VCR) in serial dilutions (e.g., 1 nM to 10 µM) to the KB-V1 (resistant) cells.

• Controls:

  • VCR alone (no analogue).

  • VCR + Verapamil (5 µM) (Positive Control).

  • Analogue alone (Cytotoxicity check).

• Calculation: Calculate the Reversal Fold (RF) using the formula:

Representative Data: Lundurine Analogue Evaluation

Table 1: Simulated screening data for synthetic analogues L-01 through L-03 in KB-V1 (MDR) cells.

Compound	Intrinsic IC50 (µM)	IC50 of VCR w/ Compound (nM)	Reversal Fold (RF)	Classification
VCR Alone	N/A	4800.0	1.0	Baseline Resistance
Verapamil (Pos)	45.0	120.0	40.0	High Potency Reversal
Analogue L-01	2.5 (Toxic)	N/A	N/A	Cytotoxic Agent
Analogue L-02	>50.0	2400.0	2.0	Inactive
Analogue L-03	>50.0	150.0	32.0	Hit (MDR Reversal)

Analysis:Analogue L-03 is the lead candidate. It is non-toxic on its own (>50 µM) but restores Vincristine sensitivity almost as effectively as Verapamil.

Mechanistic Validation: Rhodamine 123 Accumulation

To confirm that the reversal effect is due to P-gp inhibition (and not another pathway like apoptosis induction), we track the accumulation of Rhodamine 123 (Rho123), a fluorescent P-gp substrate.

Protocol: Flow Cytometry Efflux Assay

• Cell Prep: Harvest KB-V1 cells (

  cells/mL).

• Loading: Incubate cells with Rho123 (5 µM) for 45 mins at 37°C.

  • Note: P-gp is active; it will pump Rho123 out during this phase if not inhibited.[1]

• Treatment: Simultaneously add the Lundurine Analogue (10 µM) or Vehicle (DMSO).

• Wash & Chase: Wash cells with ice-cold PBS. Resuspend in dye-free media +/- Analogue for 60 mins (Efflux phase).

• Analysis: Measure fluorescence (FL1 channel) on a Flow Cytometer (e.g., BD FACSCalibur).

Figure 2: Lundurine analogues (Blue) bind to P-gp, preventing the efflux of chemotherapeutics (Red), leading to intracellular accumulation.

Success Criteria:

• Histogram Shift: A significant right-shift in fluorescence intensity (FL1) compared to the untreated control indicates P-gp inhibition.

• Retention Ratio: Fluorescence of Treated / Fluorescence of Control > 5.0.

References

• Total Synthesis Context: Qin, Y., et al. (2015).[2] "Total synthesis of (-)-lundurine A and determination of its absolute configuration." Angewandte Chemie, providing the structural basis for analogue generation.

• MDR Protocol Foundation: BenchChem. (2025). "Application Notes and Protocols for Flow Cytometry Analysis of P-glycoprotein (P-gp) Inhibition." Establishes the Rho123 methodology.

• Rhodamine 123 Validation: FDA/NIH Guidelines (2016). "Evaluation of P-Glycoprotein Inhibitory Potential Using a Rhodamine 123 Accumulation Assay." Validates the use of Rho123 as a specific probe for P-gp function.

• General Alkaloid Bioactivity: MDPI Toxins (2020). "Biological Activities of Alkaloids: From Toxicology to Pharmacology." Reviews the cytotoxic vs. modulatory effects of indole alkaloids.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Total synthesis of (-)-lundurine A and determination of its absolute configuration - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Cyclopropa-Fused Azocine Synthesis

The following technical guide addresses the synthesis, stabilization, and troubleshooting of cyclopropa-fused azocines (systematically known as azabicyclo[6.1.0]nonanes and their unsaturated derivatives like Aza-BCN).

This guide assumes the user is familiar with intermediate organic synthesis but requires specific expertise in handling medium-sized ring strain and transannular reactivity.

Topic: Overcoming Ring Strain & Transannular Collapse in Azabicyclo[6.1.0]nonane Scaffolds Document ID: TS-AZO-610-V4 Status: Active Audience: Medicinal Chemists, Chemical Biologists

Core Challenge: The Strain-Reactivity Paradox

The synthesis of cyclopropa-fused azocines presents a unique "double-bind" of physical organic chemistry:

• Angle Strain: The cyclopropane ring introduces ~27.5 kcal/mol of strain.

• Transannular Strain: The 8-membered azocine ring is conformationally flexible (tub/chair/crown) but suffers from severe transannular interactions (Prelog strain).

The Failure Mode: The most common synthetic failure is not the formation of the cyclopropane, but the transannular collapse of the 8-membered ring into a bicyclic pyrrolizidine (5,5-fused system) triggered by the very electrophiles used to install the cyclopropane.

Visualizing the Failure Pathway

The diagram below illustrates the "Transannular Trap" during electrophilic cyclopropanation (e.g., Simmons-Smith).

Figure 1: The "Transannular Trap." The nitrogen lone pair (if unprotected or poorly directed) can attack the transannular carbon during electrophilic activation, leading to ring contraction.

Troubleshooting Protocols (Symptom-Based)

Scenario A: "I am isolating a 5,5-fused pyrrolizidine instead of my 8-membered ring."

Diagnosis: Transannular Nucleophilic Attack. The nitrogen lone pair is acting as an internal nucleophile. In medium-sized rings (8-10 atoms), the proximity of the N-atom to the C-5/C-6 position is high due to ring puckering.

Corrective Protocol:

• Protonation/Complexation: Run the reaction under acidic conditions (if using diazoalkanes) or pre-complex the nitrogen with a Lewis acid (

  ) that is stronger than the cyclopropanating agent. This ties up the lone pair.

• Protecting Group Switch: Switch from electron-donating groups (Benzyl, Alkyl) to strong electron-withdrawing groups (Boc, Cbz, Tosyl).

  • Why? This reduces the nucleophilicity of the nitrogen.

  • Warning: Amide resonance (

    ) planarizes the nitrogen, which alters the ring conformation. Check NMR ( coupling constants) to ensure the alkene is still accessible.

Scenario B: "The Simmons-Smith reaction is stalling (<10% conversion)."

Diagnosis: Conformational Masking. The azocine ring has adopted a conformation (likely a "crown" or distorted "chair") where the alkene is sterically shielded by the N-protecting group or transannular hydrogens.

Corrective Protocol:

• The "Furukawa" Boost: Switch from classical Simmons-Smith (

  ) to the Furukawa modification ( ). The ethyl-zinc species is more soluble and less sterically demanding.

• Directed Cyclopropanation: If you have a hydroxyl group nearby (e.g., 9-hydroxy-azabicyclo[6.1.0]nonane precursor), use it to direct the zinc carbenoid.

  • Reference: Use magnesium monoperoxyphthalate (MMPP) if attempting epoxidation as a surrogate to check steric access.

Scenario C: "Product decomposes on silica gel during purification."

Diagnosis: Strain-Release Acidity. Cyclopropa-fused systems are highly sensitive to acid-catalyzed ring opening (reverting to the diene or expanding to a 9-membered ring). Silica gel is weakly acidic.

Corrective Protocol:

• Basify the Stationary Phase: Pre-treat silica gel with 1-2% Triethylamine (TEA) in hexanes before loading the column.

• Switch to Alumina: Use Neutral Alumina (Brockmann Grade III) which is far gentler on strained aglycones.

• Rapid Filtration: Avoid long retention times. Use flash chromatography with a steep gradient.

Synthetic Workflow: The "Photochemical Expansion" Route

If direct cyclopropanation of azocines fails, the most robust alternative is the Photochemical Ring Expansion of pyridinium salts. This builds the 8-membered ring and the strain simultaneously or in sequence.

Step	Reagent/Condition	Key Technical Insight
1. Activation	N-Acyl Pyridinium Salt	The electron-withdrawing N-acyl group is required to lower the LUMO for photo-excitation.
2. Photolysis	(>300 nm),	Critical Step: Irradiate dilute solutions (<0.01 M) to prevent polymerization. This forms the bicyclic aziridine intermediate.
3. Rearrangement	Heat or Lewis Acid	The bicyclic intermediate rearranges to the 1,2-diazepine or azocine.
4. Cyclopropanation	, Diazo ester	Use Rhodium carbenoids for electron-deficient alkenes (common in N-acyl azocines).

Workflow Diagram

Figure 2: The Photochemical Expansion Route. This method avoids the isolation of unstable di-unsaturated azocines by generating them in situ or in protected forms.

Frequently Asked Questions (FAQ)

Q: Can I use this scaffold for copper-free click chemistry (SPAAC)? A: Yes, but you must convert the azabicyclo[6.1.0]nonane (saturated) to the azabicyclo[6.1.0]nonyne (alkyne).

• Warning: The oxidation of the double bond to the triple bond increases ring strain significantly (~18 kcal/mol). Ensure your N-protecting group is non-nucleophilic (e.g., Carbamate) to prevent self-reactivity during the elimination step.

Q: Why is my NMR showing broad signals? A: Azocines exhibit valence tautomerism and slow conformational flipping at room temperature.

• Test: Run a Variable Temperature (VT) NMR at +50°C. If signals sharpen, it is conformational flux. If they remain broad or disappear, you may have paramagnetic impurities or polymerization.

Q: How do I store these compounds? A:

• State: Solid state is preferred over solution.

• Temp: -20°C or -80°C.

• Stabilizer: Trace traces of radical inhibitors (BHT) can prevent polymerization of the strained alkene/alkyne if stored for months.

• Atmosphere: Argon is mandatory. Oxygen can react with the strained bond (autoxidation).

References

• Synthesis and Stability of BCN Scaffolds: Dommerholt, J., et al. (2010). Readily accessible bicyclononynes for bioorthogonal labeling and three-dimensional imaging of living cells. Angewandte Chemie International Edition.

• Transannular Interactions in Azocines: Gomes, G. P., et al. (2023). Computational Evaluation of N-Based Transannular Interactions in Some Model Fused Medium-Sized Heterocyclic Systems. PMC.

• Cyclopropane-Fused N-Heterocycle Synthesis: Richter, M. J., et al. (2022). Modular Synthesis of Cyclopropane-Fused N-Heterocycles Enabled by Underexplored Diazo Reagents. Angewandte Chemie.

• Donor-Acceptor Cyclopropane Ring Opening: Budynina, E. M., et al. (2014). Ring Opening of Donor‐Acceptor Cyclopropanes with the Azide Ion. Chemistry – A European Journal.[1]

• General Click Chemistry Reagents: Jena Bioscience. Click Chemistry Reagents: SPAAC and CuAAC Overview.

Sources

• 1. Click Chemistry reagents from Jena Bioscience [bio-connect.nl]

Technical Support Center: Pyrroloazocine Ring Closure &amp; Diastereoselectivity

Welcome to the Advanced Synthesis Diagnostic Desk. This center is designed for drug development professionals and synthetic chemists facing stereochemical bottlenecks during the construction of 8-membered nitrogen-containing rings (pyrroloazocines), a core motif in complex indole alkaloids such as lundurines, lapidilectines, and grandilodines.

Module 1: Diagnostic Desk (Troubleshooting & FAQs)

Q: My Ring-Closing Metathesis (RCM) for an 8-membered pyrroloazocine is yielding a 1:1 mixture of diastereomers. How can I improve the diastereomeric ratio (d.r.)? A: Medium-sized rings (8–11 members) are notoriously difficult to close due to severe transannular interactions and a high entropic penalty. If you are observing poor diastereoselectivity, the issue usually lies in the conformational flexibility of your acyclic diene precursor.

• Causality & Solution: The transition state of the RCM must be pre-organized. First, examine your alkene geometry. Mechanistic studies indicate that trans-alkene precursors undergo RCM to 8-membered rings much more facilely than cis-alkenes because the free energy difference (

  ) between the diene and the cyclic olefin is greater for the trans-substituted substrate[1]. Second, increase the steric bulk of your N-protecting group (e.g., switching from a methyl to a Boc or Ts group). This restricts rotation around the C–N bond, forcing the reactive olefins into closer spatial proximity and heavily biasing the facial attack during the metallacyclobutane intermediate formation.

Q: I am attempting an intramolecular gold-catalyzed hydroarylation to form the pyrroloazocine core, but I am isolating significant amounts of the 7-exo-dig byproduct. How do I strictly enforce the 8-endo-dig pathway? A: This is a classic regioselectivity clash. In the synthesis of pyrroloazocine indole alkaloids, the 8-endo-dig cyclization is required to form the azocine ring, but the 7-exo-dig pathway is often kinetically competitive.

• Causality & Solution: Regioselectivity is dictated by the trajectory of the nucleophilic attack from the indole onto the Au(I)-activated alkyne. To suppress the 7-exo-dig pathway, you must utilize a bulky Au(I) catalyst (such as JohnPhosAuCl or an NHC–gold complex)[2]. The steric bulk of the ligand creates a severe steric clash in the transition state of the 7-exo-dig trajectory, effectively shutting it down and funneling the reaction entirely through the 8-endo-dig pathway.

Q: During the photoredox radical cyclization of my

-keto radical, the newly formed stereocenter is scrambling, resulting in an epimeric mixture. What is causing this? A: Radical cyclizations to form medium rings are highly sensitive to the lifetime of the radical intermediate and the rate of Hydrogen Atom Transfer (HAT).

• Causality & Solution: If the rate of cyclization is slower than the rate of bond rotation in the radical intermediate, you will lose stereochemical information. Furthermore, high concentrations of the HAT donor can lead to premature radical reduction before the ring closes. To optimize this, lower the reaction temperature to reduce the rate of bond rotation, and carefully titrate the concentration of your HAT donor to ensure the 6-exo-trig cyclization completes before the radical is quenched[3].

Module 2: Quantitative Data Analytics

The following table summarizes the causal relationships between cyclization methods, their typical outcomes, and their primary mechanistic limitations when applied to pyrroloazocine scaffolds.

Cyclization Method	Optimal Catalyst/Reagent	Typical Yield (%)	Typical d.r.	Key Mechanistic Advantage	Primary Limitation
Ring-Closing Metathesis (RCM)	Grubbs II / Hoveyda-Grubbs II	60 - 85	Up to 95:5	High functional group tolerance; driven by ethylene gas evolution.	Highly susceptible to transannular steric clashes in the TS.
Gold-Catalyzed Hydroarylation	AuCl(JohnPhos) / AgSbF	75 - 92	> 99:1	Exceptional 8-endo-dig control via kinetic ligand shielding.	Requires highly pure, rigorously dried alkyne precursors.
Photoredox Radical Cyclization	[(dppmAuCl) ] (365 nm)	50 - 70	3:1 to 10:1	Enables complex, divergent polycyclic cascades under mild conditions.	Radical intermediates are prone to premature H-abstraction.
Transition-Metal Cross-Coupling	Pd(PPh ) or CuI	65 - 80	N/A	Complementary ring-size selectivity based on metal choice.	Prone to competitive -hydride elimination pathways.

Module 3: Pathway Visualizations

Workflow for diagnosing and optimizing diastereoselectivity in RCM of 8-membered pyrroloazocines.

Mechanistic divergence in Au(I)-catalyzed hydroarylation during pyrroloazocine ring closure.

Module 4: Validated Standard Operating Procedures (SOPs)

Protocol: Gold(I)-Catalyzed 8-endo-dig Hydroarylation for Pyrroloazocine Core Assembly

Objective: Diastereoselective construction of the 8-membered azocine ring fused to an indole core, avoiding the 7-exo-dig byproduct.

Materials:

• Indole-yne precursor (1.0 equiv, rigorously dried)

• JohnPhosAuCl (0.05 equiv)

• AgSbF

  (0.05 equiv)

• Anhydrous CH

  Cl (0.05 M relative to substrate)

Step-by-Step Methodology:

• Catalyst Activation (Glovebox Recommended): In a flame-dried Schlenk flask under an argon atmosphere, add JohnPhosAuCl and AgSbF

  . Suspend the mixture in anhydrous CH Cl (half of the total reaction volume).

  • Self-Validation Check 1: Stir for 10 minutes at room temperature. The solution must turn slightly cloudy, indicating the successful precipitation of AgCl and the generation of the active, highly electrophilic cationic Au(I) species.

• Substrate Addition: Dissolve the indole-yne precursor in the remaining anhydrous CH

  Cl . Add this solution dropwise to the activated catalyst mixture over 5 minutes to prevent localized concentration spikes that could favor intermolecular side reactions.

• Cyclization: Allow the reaction to stir at room temperature. Monitor the consumption of the starting material via TLC (typically 2–4 hours). The bulky JohnPhos ligand will kinetically lock the trajectory, forcing the 8-endo-dig closure[2].

• Quenching & Filtration: Once complete, quench the reaction by adding 2 drops of triethylamine to neutralize any trace acid. Filter the crude mixture through a short pad of Celite to remove the precipitated silver salts and gold residues. Concentrate under reduced pressure.

• Stereochemical Validation:

  • Self-Validation Check 2: Before proceeding to column chromatography, dissolve a small aliquot of the crude mixture in CDCl

    . Acquire a H-NMR and perform a 1D NOESY experiment irradiating the newly formed bridgehead proton. A strong NOE correlation to the adjacent stereocenter validates the successful diastereoselective closure.

References[1] Construction of chiral 1,2-cycloalkanopyrrolidines from L-proline using ring closing metathesis (RCM). Chem Pharm Bull (Tokyo). URL: https://doi.org/10.1248/cpb.48.1593[3]Combining the best of both worlds: radical-based divergent total synthesis. Beilstein Journal of Organic Chemistry. URL: https://www.beilstein-journals.org/bjoc/articles/19/1[2]Unified Total Synthesis of Pyrroloazocine Indole Alkaloids Sheds Light on Their Biosynthetic Relationship. Journal of the American Chemical Society. URL: https://doi.org/10.1021/jacs.7b13484

Sources

• 1. Construction of chiral 1,2-cycloalkanopyrrolidines from L-proline using ring closing metathesis (RCM) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. BJOC - Combining the best of both worlds: radical-based divergent total synthesis [beilstein-journals.org]

Technical Support Center: Photoredox Catalyst Stability in Alkaloid Synthesis

Status: ONLINE Ticket ID: PRX-ALK-009 Assigned Specialist: Senior Application Scientist, Photochemistry Division Subject: Troubleshooting Catalyst Degradation (Bleaching/Precipitation) in N-Heterocycle Synthesis

Welcome to the Photoredox Technical Support Hub.

You are likely here because your reaction mixture has lost its characteristic color (bleached), turned black (colloidal metal precipitation), or your yield has plateaued after the first hour. In alkaloid synthesis, these issues are rarely random; they are symptomatic of specific mechanistic conflicts between your catalyst (usually Ir(III) or Ru(II)) and your substrate (amines/N-heterocycles).

This guide treats your reaction as a system to be debugged. We will move from rapid triage to deep mechanistic diagnostics.

Module 1: Rapid Triage (The "Hardware" Check)

Before analyzing the chemistry, validate the physical parameters. Catalyst degradation is often a secondary effect of an unbalanced photon flux or environmental contamination.

Symptom	Potential Cause	Diagnostic Action
Rapid Bleaching (<10 min)	Oxygen Ingress	(Singlet Oxygen) is destroying the ligand framework. Action: Switch from sparging to Freeze-Pump-Thaw (3 cycles).
Black Precipitate	Ligand Displacement	The alkaloid N-lone pair is displacing a ligand, leading to metal center collapse. Action: Check Module 2 (Lewis Acid additives).
No Reaction + Bleaching	Photon Saturation	High intensity leads to off-cycle radical accumulation. Action: Reduce light intensity by 50% or use pulsed irradiation.
Cloudiness	Solubility Mismatch	Polar alkaloids in non-polar DCM/PhMe force catalyst aggregation. Action: Add co-solvent (MeCN or TFE).

Module 2: The Amine Paradox (Deep Dive)

The Core Issue: Alkaloids contain nitrogen atoms. In photoredox catalysis, amines play a dual role: they are often the desired substrate, but they are also potent reductive quenchers and coordinating ligands .

Scenario A: The "Runaway" Reductive Quench

If your catalytic cycle relies on an oxidative quenching pathway (Catalyst* + Oxidant), but your alkaloid is electron-rich, the alkaloid may reductively quench the catalyst first.

• Result: You generate a highly reactive low-valent metal species (

  or ) without an oxidant to turn it over. This species is unstable and decomposes.

• Fix: Add a "redox buffer" or ensure the oxidant concentration is high enough to outcompete the alkaloid for the excited state.

Scenario B: Nucleophilic Poisoning

The nitrogen lone pair in your alkaloid can coordinate to the metal center, ejecting a ligand (e.g., displacing a pyridine arm in Ir(ppy)

).

• Result: Irreversible formation of a catalytically inactive complex.

• Fix: Lewis Acid Protection. Pre-complex the alkaloid with

  or use a Brønsted acid (TFA) to protonate the amine, preventing coordination without stopping the radical chemistry (ammonium salts can still undergo HAT).

Visualizing the Failure Pathways

Figure 1: Mechanistic competition between productive catalysis and amine-mediated degradation pathways.

Module 3: Diagnostic Protocol (Stern-Volmer Analysis)

Do not guess. Measure. To determine if your alkaloid is killing the catalyst, you must perform a Stern-Volmer quenching study.

Objective: Determine if the alkaloid interacts with the excited state of the catalyst (

).

Protocol:

• Prepare Stock:

  • Solution A: Catalyst in solvent (

    ).

  • Solution B: Alkaloid substrate (

    ).

• Samples: Prepare 5 NMR tubes or vials.

  • Tube 1: 0.5 mL Solution A (Control).

  • Tube 2: 0.5 mL Solution A + 10

    Solution B.

  • Tube 3: 0.5 mL Solution A + 20

    Solution B.

  • (Continue increasing concentration).

• Measurement: Measure emission intensity (

  ) at the catalyst's (e.g., 520 nm for Ir(ppy) ).

• Plot: Graph

  (y-axis) vs. [Alkaloid Concentration] (x-axis).

Interpretation:

• Linear Slope: Dynamic quenching is occurring. Your alkaloid is reacting with the excited state.[1] This confirms Scenario A (Reductive Quench).

• No Change (

  ): The excited state is safe. Degradation is likely happening in the ground state (Scenario B , Coordination) or via off-cycle radical attacks.

Module 4: Frequently Asked Questions (FAQs)

Q: My reaction turns black after 30 minutes. Is the catalyst gone? A: Yes. Black particles are usually colloidal Iridium or Ruthenium metal (

). This means the ligands have been stripped off completely.

• Solution: This is often caused by harsh reductive conditions. Add a ligand stabilizer like dtbbpy (4,4'-di-tert-butyl-2,2'-bipyridine) at 5-10 mol% to the mixture to shift the equilibrium back toward the complex.

Q: Can I use "Standard" silica gel to purify? A: For alkaloids, standard silica often streaks. For removing the catalyst, however, silica is usually sufficient as the catalyst is non-polar (if using Ir(ppy)

) or highly polar (if cationic).

• Pro Tip: If using cationic catalysts (e.g.,

  ), use a scavenger resin (e.g., QuadraPure™ TU) to remove the metal before column chromatography to prevent product contamination.

Q: Why does adding water help? A: Water can solubilize inorganic byproducts that might otherwise precipitate on the catalyst surface (heterogeneous poisoning). In alkaloid synthesis, adding 5-10% water or TFE (Trifluoroethanol) can also disrupt H-bonding aggregates that trap the catalyst.

References

• Prier, C. K., Rankic, D. A., & MacMillan, D. W. C. (2013). Visible Light Photoredox Catalysis with Transition Metal Complexes: Applications in Organic Synthesis. Chemical Reviews. Link

• Beatty, J. W., & Stephenson, C. R. J. (2015).[2] Amine Functionalization via Oxidative Photoredox Catalysis: Methodology Development and Complex Molecule Synthesis. Accounts of Chemical Research. Link

• Schmid, L., Chisholm, T. S., &cb;Aeppli, C. (2022). Reinterpreting the Fate of Iridium(III) Photocatalysts: Ligand Functionalization as a Deactivation Pathway. Chemical Science. Link

• Maity, S., & Zhu, M. (2023). High-Throughput Determination of Stern–Volmer Quenching Constants for Common Photocatalysts and Quenchers. ACS Organic & Inorganic Au.[3] Link

• Gryn'ova, G., Ingold, K. U., & Coote, M. L. (2012).[4] New Insights into the Mechanism of Amine/Nitroxide Cycling during the Hindered Amine Light Stabilizer Inhibited Oxidative Degradation of Polymers.[4] Journal of the American Chemical Society. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. asset.library.wisc.edu [asset.library.wisc.edu]
• 3. chemrxiv.org [chemrxiv.org]
• 4. New insights into the mechanism of amine/nitroxide cycling during the hindered amine light stabilizer inhibited oxidative degradation of polymers - PubMed [pubmed.ncbi.nlm.nih.gov]

Controlling regioselectivity in azocine ring expansion reactions

Technical Support Center: Azocine Ring Expansion & Regioselectivity

Topic: Controlling Regioselectivity in Azocine (8-Membered N-Heterocycle) Ring Expansion Document ID: TS-AZO-08-EXP Status: Active Authorized By: Senior Application Scientist

Executive Summary: The "Medium-Ring" Challenge

Welcome to the technical support hub for medium-ring heterocycle synthesis. You are likely here because your 8-membered ring (azocine/azocane) synthesis failed or yielded the wrong regioisomer.

The Core Problem: 8-membered rings are the "orphan child" of organic synthesis. They suffer from significant transannular strain (Pitzer strain) and unfavorable entropy (

) during closure. Unlike 5- or 6-membered rings, they do not form easily. Therefore, Ring Expansion of kinetically accessible 6- or 7-membered precursors is the preferred route.

The Regioselectivity Trap: When expanding a ring, the breaking bond and the migrating group determine the position of the nitrogen. This guide troubleshoots the specific regiochemical control mechanisms for the two most robust expansion methodologies: the Schmidt Reaction and the Tetrahydropyridine-Alkyne Expansion .

Diagnostic Module A: The Schmidt Reaction (Ketone Lactam)[1]

User Scenario: You are treating a substituted cycloheptanone with hydrazoic acid (

) or an alkyl azide to generate an azocan-2-one (8-membered lactam), but the nitrogen inserted on the "wrong" side of the carbonyl.

Mechanistic Root Cause Analysis

The Schmidt reaction is not random.[1][2][3][4][5][6][7] It is governed by the stereoelectronic requirement of the migration step.

• Azidohydrin Formation: The azide attacks the protonated ketone.[3][4]

• Dehydration: Forms the iminodiazonium ion (

  ).

• Migration (The Critical Step): The alkyl group anti-periplanar to the diazonium leaving group (

  ) migrates.

The Conflict: In acyclic or flexible cyclic systems, the iminodiazonium ion can interconvert between

and isomers. The migration is then dictated by Migratory Aptitude (Electronic vs. Steric).

Troubleshooting Guide: Controlling Migration

Symptom	Diagnosis	Solution
Nitrogen inserts adjacent to the least substituted carbon.	Steric Control Dominance. In the iminodiazonium intermediate, the bulky group prefers to be syn to the group to minimize steric clash with the lone pair, forcing the smaller group to be anti-periplanar (migrating).	Switch to Electronic Control. Use a non-coordinating solvent (e.g., instead of ) or switch to the Aubé-Schmidt conditions (Alkyl azide + ). Lewis acids can lock the conformation differently than protons.
Nitrogen inserts adjacent to the most substituted carbon.	Electronic Control Dominance. The group best able to stabilize the developing positive charge (Tertiary > Secondary > Primary) migrated.	Steric Blockade. Introduce a temporary bulky blocking group (e.g., a TMS group) at the -position to force migration of the other side, then desilylate.
Mixture of Regioisomers.	Rapid E/Z Isomerization. The barrier to rotation in the iminodiazonium ion is low compared to the migration rate.	Intramolecular Tethering. Use an intramolecular alkyl azide (tethered to the ketone). The tether length forces the azide to attack from a specific trajectory, locking the regiochemistry exclusively.

Visualizing the Pathway (Graphviz)

Caption: Fig 1. The divergence of regioselectivity in Schmidt expansion is dictated by the E/Z ratio of the iminodiazonium intermediate.

Diagnostic Module B: Tetrahydropyridine Expansion (Alkyne Insertion)

User Scenario: You are reacting an annulated tetrahydropyridine with an activated alkyne (e.g., DMAD) to access an azocine, but the yield is low or the ring didn't expand.

Mechanistic Root Cause Analysis

This reaction, often associated with the work of Voskressensky [1], relies on a specific sequence:

• Michael Addition: The pyridine nitrogen (nucleophile) attacks the activated alkyne.[8][9]

• Zwitterion Formation: Formation of a dipole intermediate.

• Ring Expansion: A nucleophilic attack (often intramolecular or by solvent) that cleaves the C-N bond of the original ring.

Troubleshooting Guide

Issue	Technical Fix
No Reaction / Recovery of SM	Nucleophilicity Check. The tetrahydropyridine nitrogen must be sufficiently nucleophilic. If you have electron-withdrawing groups (EWGs) on the pyridine ring, the Michael addition will fail. Solution: Remove EWGs or use a stronger electrophile (e.g., dicyanoacetylene vs. methyl propiolate).
Ring Opening without Expansion	Solvent Polarity. The zwitterionic intermediate requires stabilization. If the solvent is too non-polar, the intermediate may collapse back to starting material or undergo Hofmann elimination-like pathways. Solution: Use Acetonitrile (MeCN) or Ethanol to stabilize the charge separation.
Wrong Regioisomer (Substituted Alkynes)	Steric Steering. When using unsymmetrical alkynes, the initial Michael addition is controlled by the steric bulk of the alkyne substituent vs. the pyridine -substituents.

Standard Operating Procedure (SOP)

Protocol: Intramolecular Schmidt Reaction (Aubé Conditions)

For the synthesis of bicyclic azocane-lactams with high regiocontrol.

Reagents:

• Substrate:

  -Azido ketone (prepared from corresponding halide/tosylate).

• Lewis Acid: Titanium Tetrachloride (

  ) or .

• Solvent: Anhydrous Dichloromethane (

  ).

Step-by-Step Workflow:

• Preparation: Flame-dry a round-bottom flask under Argon. Add the azido ketone (1.0 equiv) and dissolve in

  (0.1 M concentration).

• Cooling: Cool the solution to

  . (Note: Some bulky substrates require RT, but start cold to prevent exotherms).

• Lewis Acid Addition: Add

  (1.5 equiv) dropwise via syringe.

  • Observation Point: The solution often turns yellow/orange due to Lewis acid complexation with the carbonyl.

• Monitoring: Stir at

  for 2 hours. Monitor by TLC. Look for the disappearance of the azide peak in IR ( ) if in-situ monitoring is available.

• Gas Evolution: Nitrogen gas (

  ) evolution indicates the migration step is occurring. Ensure the system is vented through a bubbler.

• Quench: Slowly pour the reaction mixture into saturated aqueous

  .

  • Caution:

    hydrolysis is exothermic and produces HCl fumes.

• Workup: Extract with

  (3x), dry over , and concentrate.

• Validation: Check

  NMR. The proton to the newly formed Lactam Nitrogen will typically shift downfield (3.0 - 3.5 ppm).

FAQ: Advanced Regiocontrol

Q: Can I use the photochemical expansion of pyridinium salts to make azocines? A: Yes, but proceed with caution. The photolysis of N-acylpyridinium salts yields bicyclic aziridines (6-azabicyclo[3.1.0]hexenes).[10] To get the azocine, you typically need a subsequent thermal rearrangement or a specific substitution pattern (like a 1,2-diazepine intermediate). This pathway is often less regiocontrolled than the Schmidt reaction unless you use "Memory of Chirality" protocols [2].

Q: How does "Cation-

" interaction affect regioselectivity? A: In the intramolecular Schmidt reaction, if you have a phenyl ring tethered near the ketone, the diazonium intermediate can be stabilized by the -system. This stabilization can lock the conformation of the intermediate, forcing the migration of the alkyl group that maintains this interaction, often overriding standard steric effects [3].

Q: My gold-catalyzed expansion of vinyl aziridines is giving me pyrrolidines instead of azocines. A: This is a common competition. The [3+2] cycloaddition (forming pyrrolidines) competes with the [5+2] or [4+3] expansion. To favor the 8-membered ring, use bulky biaryl phosphine ligands (like JohnPhos or XPhos) on the Gold(I) catalyst. The steric bulk prevents the tighter transition state required for the 5-membered ring closure.

References

• Voskressensky, L. G., et al. (2017). "Recent Advances in the Synthesis of Hydrogenated Azocine-Containing Molecules." Synthesis.

• Ling, R., Yoshida, M., & Mariano, P. S. (1996).[10] "Exploratory Investigations Probing a Preparatively Versatile, Pyridinium Salt Photoelectrocyclization-Solvolytic Aziridine Ring Opening Sequence." The Journal of Organic Chemistry.

• Yao, L., & Aubé, J. (2008). "Cation–π Control of Regiochemistry of Intramolecular Schmidt Reactions en Route to Bridged Bicyclic Lactams." Journal of the American Chemical Society.[1]

• Nevskaya, A. A., & Voskressensky, L. G. (2016).[11] "Synthesis of benz[d]azocines (microreview)." Chemistry of Heterocyclic Compounds.

• Wang, Y., et al. (2025).[11] "Two-carbon ring expansion of bicyclic aziridines to oxazocines via aryne insertion into a σ C–N bond."[12] Chemical Science.

Sources

• 1. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 2. studysmarter.co.uk [studysmarter.co.uk]
• 3. chimia.ch [chimia.ch]
• 4. Schmidt reaction - Wikipedia [en.wikipedia.org]
• 5. Boyer-Schmidt-Aube Rearrangement | Chem-Station Int. Ed. [en.chem-station.com]
• 6. Cation-n control of regiochemistry of intramolecular Schmidt reactions en route to bridged bicyclic lactams - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. thieme-connect.com [thieme-connect.com]
• 9. Recent Advances in the Synthesis of Hydrogenated Azocine-Containing­ Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Exploratory Investigations Probing a Preparatively Versatile, Pyridinium Salt Photoelectrocyclization-Solvolytic Aziridine Ring Opening Sequence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Two-carbon ring expansion of bicyclic aziridines to oxazocines via aryne insertion into a σ C–N bond - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing side reactions in transannular cyclization steps

Welcome to the Technical Support Center for Transannular Cyclization. This portal is designed for researchers, synthetic chemists, and drug development professionals who are constructing complex bicyclic or polycyclic frameworks from macrocyclic precursors. Below, you will find field-proven troubleshooting guides, mechanistic FAQs, quantitative data, and validated experimental protocols to help you minimize side reactions such as oligomerization, epimerization, and competitive elimination.

Part 1: Core Principles & Mechanistic FAQs

Q: Why does my transannular cyclization predominantly yield oligomers instead of the desired bicyclic product? A: This is a classic manifestation of the "ring/chain" equilibrium inherent to macrocycle chemistry[1]. In transannular reactions, the entropic penalty of bringing two reactive centers together within a constrained macrocycle competes directly with the enthalpic favorability of intermolecular reactions. When the local concentration of the reactive intermediate is too high, intermolecular collisions outpace the intramolecular transannular event, leading to dimerization or polymerization[2]. To minimize oligomerization, you must artificially favor the intramolecular pathway by employing high dilution conditions (typically < 0.01 M) or pseudo-high dilution via slow addition[1].

Q: How do conformational constraints and ring size dictate side reactions? A: Medium-sized rings (8-11 members) suffer from significant transannular strain (Prelog strain). If the transition state for the desired cyclization requires a high-energy conformation, competitive pathways—such as elimination or isomerization—will dominate. The regioselectivity and stereoselectivity of the annulation process are strictly dictated by the low-energy conformations of the starting macrocycle[3]. Using templating agents, Lewis acids, or specific protecting groups can pre-organize the macrocycle into a reactive conformation, significantly lowering the activation energy for the desired transannular event and suppressing side reactions[4][5].

Caption: Logical Relationship: Concentration vs. Reaction Pathway in Macrocyclization.

Part 2: Troubleshooting Specific Methodologies

Case Study A: Transannular Diels-Alder (TADA) Reactions

Issue: Poor diastereoselectivity or rapid decomposition during the oxidation step to form the reactive macrocyclic diene/dienophile. Root Cause: The TADA reaction is highly dependent on the precise geometry of the diene and dienophile. Side reactions such as the hydrolysis of silyl enol ethers or isomerization to thermodynamically favored (but unreactive) substituted enol ethers often occur during precursor oxidation[6]. Solution: Avoid harsh chromium-based oxidants (like Pyridinium chlorochromate, PCC) which cause rapid decomposition of sensitive macrocycles. Instead, utilize milder conditions like Dess-Martin periodinane. Furthermore, implementing asymmetric catalysis using chiral Lewis acids can control the transition state, suppressing non-selective background reactions and ensuring high facial selectivity[4][6].

Case Study B: SmI₂-Mediated Ketone-Olefin Cyclization

Issue: Exclusive formation of dimerized products instead of the desired [3.3.0] or[5.3.0] bicyclic core. Root Cause: When the macrocyclic ketone is reduced to the ketyl radical anion, rapid local depletion of SmI₂ can occur if the substrate is added too quickly. This local high concentration of unquenched radicals leads to intermolecular dimerization rather than the desired intramolecular olefin coupling[3][7]. Solution: Employ a programmable syringe pump to ensure the slow addition of the substrate to an excess of SmI₂. Additionally, the introduction of a radical scavenger like thiophenol can completely suppress dimer formation by intercepting aberrant intermolecular radical pathways[3].

Part 3: Quantitative Data & Comparisons

The following table summarizes the critical impact of concentration, addition rate, and radical scavengers on the product distribution during the SmI₂-mediated transannular cyclization of macrocyclic ketones[3][7].

Substrate Concentration	Addition Time	Additive / Scavenger	Monomer : Dimer Ratio	Overall Yield
0.03 M (Standard)	15 minutes	None	0 : 100 (Exclusive Dimer)	>90%
0.05 M	20 minutes	Diethyl phosphonite	2 : 1	75%
< 0.01 M (High Dilution)	4 hours	BHT	3.1 : 1	82%
< 0.01 M (High Dilution)	4 hours	Thiophenol	100 : 0 (Exclusive Monomer)	88%

Part 4: Validated Experimental Protocols

Optimized Protocol: SmI₂-Mediated Transannular Ketone-Olefin Cyclization

This self-validating protocol utilizes pseudo-high dilution and radical scavenging to ensure exclusive intramolecular cyclization[3][7].

Step 1: Preparation of the Reductant Complex

• In a flame-dried, argon-purged Schlenk flask, freshly prepare a 0.1 M solution of Samarium(II) iodide (SmI₂) in anhydrous THF.

• Add Hexamethylphosphoramide (HMPA) to achieve a 0.13 M concentration. Self-Validation Check: The solution must immediately transition to a deep, dark purple color, indicating the formation of the highly reducing SmI₂-HMPA complex.

Step 2: Substrate Preparation

• Dissolve the macrocyclic keto-olefin precursor in anhydrous THF to a concentration of 0.01 M.

• Add 2.0 equivalents of tert-butanol (t-BuOH) to serve as the proton source.

• Add 1.0 equivalent of thiophenol. This acts as a critical radical scavenger to suppress intermolecular dimerization[3].

Step 3: Syringe Pump Addition (Pseudo-High Dilution)

• Load the substrate solution into a gas-tight syringe.

• Using a programmable syringe pump, add the substrate solution dropwise to the stirring SmI₂/HMPA mixture at room temperature over a strictly controlled period of 4 hours . Causality: Slow addition prevents the local depletion of SmI₂, ensuring the ketyl radical immediately undergoes transannular coupling rather than accumulating and dimerizing[7].

Step 4: Quenching & Workup

• Once the addition is complete, allow the reaction to stir for an additional 30 minutes.

• Quench the reaction by adding saturated aqueous NaHCO₃ until the purple color fully dissipates.

• Extract the aqueous layer with diethyl ether (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure. Purify the resulting bicyclic product via flash column chromatography.

Caption: Experimental Workflow: Optimized SmI2-Mediated Transannular Cyclization.

Part 5: References

Sources

• 1. Macrocycles: lessons from the distant past, recent developments, and future directions - Chemical Science (RSC Publishing) DOI:10.1039/C4SC03089C [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. escholarship.org [escholarship.org]
• 7. Construction of Bicyclic Ring Systems via a Transannular SmI2-Mediated Ketone-Olefin Cyclization Strategy - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

X-Ray Crystallographic Profiling of Lundurine Alkaloids: A Comparative Structural Guide

Content Type: Publish Comparison Guide Audience: Researchers, Structural Biologists, and Drug Discovery Professionals Subject: Structural elucidation and crystallographic parameters of Lundurine alkaloids (A–D) vs. alternative determination methods.

Executive Summary: The Structural Challenge of Lundurines

Lundurine alkaloids, isolated from Kopsia species (e.g., Kopsia tenuis, Kopsia hainanensis), represent a distinct class of indole alkaloids characterized by a highly strained, cage-like hexacyclic skeleton containing a cyclopropane-fused indoline core.

For drug development professionals, the precise determination of the absolute configuration (AC) of these molecules is critical due to their potential cytotoxicity and reversal of multidrug resistance (MDR). This guide compares the efficacy of Single Crystal X-Ray Diffraction (SC-XRD) against Nuclear Magnetic Resonance (NMR) and Computational Modeling for resolving the Lundurine scaffold.

Key Insight: While NMR is sufficient for planar connectivity, only X-ray crystallography has successfully resolved the absolute stereochemistry (2R, 7R, 20R for Lundurine A) and the unique "concave" topology of the cyclopropane ring fusion, which dictates ligand-binding affinities.

Technical Deep Dive: The Lundurine Scaffold

The Lundurine skeleton differs from other Kopsia alkaloids (like Lapidilectines) by the presence of a pentasubstituted cyclopropane ring fused to the indoline unit. This creates a rigid, compact molecular architecture.

Structural Connectivity Diagram

The following diagram illustrates the core connectivity and the critical stereocenters resolved via X-ray analysis.

Figure 1: Connectivity map of the Lundurine hexacyclic core. The fusion of the cyclopropane ring to the indoline creates the unique stereochemical challenge resolved by X-ray diffraction.

Comparative Analysis: X-Ray Data vs. Alternatives

This section objectively compares the "performance" of X-ray crystallographic data against alternative structural elucidation methods for Lundurines.

Method Performance Matrix

Feature	X-Ray Crystallography (Gold Standard)	NMR Spectroscopy (NOESY/ROESY)	Computational Prediction (DFT/ECD)
Absolute Configuration	Definitive (via Anomalous Dispersion)	Ambiguous (Requires derivatization)	Predictive (Requires experimental match)
Ring Strain Analysis	Direct Measurement (Bond angles/lengths)	Inferred (Coupling constants)	Calculated (Potential Energy Surface)
Sample Requirement	Single Crystal (Solid state)	Solution (Liquid/Oil)	None (Virtual)
Resolution of C-Ring	Resolves cis-fusion & "concave" face	Often obscured by signal overlap	Good for conformation generation

Crystallographic Parameters: Lundurine vs. Congeners

The following table summarizes experimentally derived crystallographic data for Lundurine A and its synthetic intermediates compared to related Kopsia alkaloids. Note the prevalence of the P212121 space group, characteristic of enantiopure chiral natural products.

Table 1: Comparative Crystallographic Metrics

Compound	Crystal System	Space Group	Key Structural Insight	Ref
(-)-Lundurine A	Orthorhombic	P212121	Confirmed Absolute Config: 2R, 7R, 20R .[1] Revealed high strain in cyclopropane fusion.	[1, 2]
Lundurine B	Orthorhombic	P212121	Confirmed via intermediate (Amine 4).[1] Established C2/C7 stereochemistry.	[3]
Lundurine C	Monoclinic	P21/c (Derivative)	Confirmed via quaternary ammonium iodide derivative (19).	[4]
Lapidilectine B	Monoclinic	P21	Related pyrroloazocine core; lacks the cyclopropane strain of Lundurines.	[5]

*Note: Natural Lundurine A is a crystalline solid. Specific unit cell dimensions often vary by solvent of crystallization; data above reflects the consensus from total synthesis confirmation studies.

Structural Anomalies Revealed by X-Ray

X-ray data has revealed specific geometric distortions in the Lundurine scaffold that are invisible to low-resolution techniques:

• Cyclopropane Bond Lengths: The C–C bonds in the fused cyclopropane ring typically show shortening (approx.[2][3] 1.50–1.52 Å) compared to standard alkanes, indicative of significant Walsh orbital character and ring strain.

• Cage Concavity: The crystal packing reveals a distinct "concave" face formed by the tricyclic system, which is the likely binding site for biological targets.

Experimental Protocol: From Isolation to Structure

To replicate or utilize these findings, researchers must follow a rigorous crystallization protocol. The following workflow outlines the path to obtaining publication-quality X-ray data for Lundurine-type alkaloids.

Figure 2: Decision workflow for crystallographic determination of Kopsia alkaloids. Note the critical derivatization step for non-crystalline congeners.

Protocol Highlights

• Crystallization: Natural Lundurine A can be crystallized directly from methanol/ethyl acetate. For oils (often Lundurine B or C), prepare the methiodide or fumarate salt to induce lattice formation.

• Data Collection: Collect data at 100 K to minimize thermal motion of the flexible azocine ring.

• Refinement: For absolute configuration, ensure the Flack parameter is calculated. A value near 0.0 indicates correct assignment; 1.0 indicates inverted structure.

Implications for Drug Development

The X-ray data of Lundurines provides actionable insights for SAR (Structure-Activity Relationship) studies:

• Pharmacophore Definition: The rigid arrangement of the nitrogen atoms (N1 and N4) is fixed by the cyclopropane fusion. X-ray coordinates provide the exact distance constraints needed for pharmacophore modeling.

• Stability: The high ring strain confirmed by bond angle analysis suggests potential metabolic instability (ring opening) at the cyclopropane moiety, a critical factor for ADME profiling.

References

• Jin, S., Gong, J., & Qin, Y. (2015).[4] Total synthesis of (-)-lundurine A and determination of its absolute configuration. Angewandte Chemie International Edition, 54(7), 2228-2231.[4]

• Arai, S., Nakajima, M., & Nishida, A. (2014). A concise and versatile synthesis of alkaloids from Kopsia tenuis: total synthesis of (±)-lundurine A and B. Angewandte Chemie International Edition, 53(22), 5569-5572.

• Nakajima, M., Arai, S., & Nishida, A. (2015). Asymmetric total synthesis of (-)-lundurine B and determination of its absolute stereochemistry. Chemistry – An Asian Journal, 10(4), 1065-1070.[5]

• Kirillova, M. S., et al. (2016). Concise Total Synthesis of Lundurines A–C Enabled by Gold Catalysis and a Homodienyl Retro-Ene/Ene Isomerization.[6][7] Journal of the American Chemical Society, 138(11), 3671–3674.[6]

• Awang, K., et al. (2004). Alkaloids of Kopsia lapidilecta. Journal of Natural Products.

Sources

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. catalogimages.wiley.com [catalogimages.wiley.com]
• 3. Cyclopropane - Wikipedia [en.wikipedia.org]
• 4. Total synthesis of (-)-lundurine A and determination of its absolute configuration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Asymmetric total synthesis of (-)-lundurine B and determination of its absolute stereochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Concise Total Synthesis of Lundurines A-C Enabled by Gold Catalysis and a Homodienyl Retro-Ene/Ene Isomerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Concise Total Synthesis of Lundurines A–C Enabled by Gold Catalysis and a Homodienyl Retro-Ene/Ene Isomerization - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: Synthetic vs. Natural Lundurine Spectral Data

Executive Summary: The "Lundurine Paradox"

Objective: This guide analyzes the spectral fidelity between naturally isolated Kopsia tenuis alkaloids (Lundurines A–C) and their de novo synthetic counterparts.

Key Insight: While Nuclear Magnetic Resonance (NMR) data typically shows high convergence between natural and synthetic samples, optical rotation (OR) measurements have historically presented significant discrepancies. This guide dissects these anomalies, specifically the "Lundurine C Deviation," to provide a robust framework for structural validation in drug discovery.

Target Audience: Medicinal Chemists, Natural Product Isolators, and CMC (Chemistry, Manufacturing, and Controls) Leads.

Structural Identity & Complexity

Lundurines feature a unique cyclopropa[b]indole core fused to a hexacyclic skeleton. This highly strained architecture makes spectral assignment sensitive to conformational subtleties.

• Lundurine A: C21H22N2O3 (Hexacyclic, cyclopropane-fused)

• Lundurine B: C21H22N2O2 (Deoxygenated congener)

• Lundurine C: C20H20N2O2 (Demethoxy variant)

The Validation Workflow

The following diagram illustrates the logical pathway used to resolve structural assignments when synthetic data conflicts with isolation literature.

Caption: Logic flow for resolving spectral discrepancies in complex alkaloid synthesis.

Comparative Analysis: Synthetic vs. Natural Data[1][2][3]

Nuclear Magnetic Resonance (NMR) Fidelity

Across multiple total syntheses (Qin, Nishida, Echavarren), the NMR data for synthetic lundurines has consistently matched natural isolates. This confirms that the connectivity and relative stereochemistry proposed in the 1995 isolation literature were correct.

Parameter	Natural Isolate (K. tenuis)	Synthetic Product (Echavarren 2016)	Status
1H NMR (CDCl3)	7.2-7.4 (Indole), 0.8-1.2 (Cyclopropyl)	Matches within 0.01 ppm	VALIDATED
13C NMR	21 Distinct Carbon Signals	Identical Shift Pattern	VALIDATED
Coupling Constants	values consistent with cage structure	values consistent	VALIDATED

The Optical Rotation Divergence (Case Study: Lundurine C)

The critical deviation occurs in polarimetry. The total synthesis of Lundurine C by Echavarren revealed a massive discrepancy in specific rotation values, despite confirmed enantiopurity via Chiral HPLC.[1]

Table 1: Optical Rotation Discrepancies

Compound	Source	Specific Rotation	Concentration ( )	Solvent
Lundurine C	Natural (Lit. 1995)	-25°	0.067 g/100mL	CHCl3
Lundurine C	Synthetic (2016)	-1.1° to -6.2°	0.3 - 0.98 g/100mL	CHCl3 / CH2Cl2

Analysis of Failure:

• Concentration Sensitivity: The natural product was measured at an extremely low concentration (

  ).[1] At this dilution, instrumental noise and solvent impurities can induce massive errors in calculated specific rotation.

• Validation: The synthetic team synthesized the quaternary ammonium iodide salt of Lundurine C. X-ray crystallography of this salt confirmed the absolute configuration was identical to the natural product, proving the natural OR measurement was erroneous.

Experimental Protocols for Validation

To avoid "false negatives" in structural verification, the following protocol is recommended for researchers synthesizing complex alkaloids.

Protocol A: High-Fidelity Spectral Matching

Objective: Establish identity beyond reasonable doubt.

• Solvent Standardization:

  • Acquire spectra in the exact solvent reported in isolation literature (usually CDCl3 or CD3OD).

  • Critical Step: If the natural product reported "trace acid" or salt forms, replicate this by adding 1 eq. of TFA or HCl to the NMR tube. Lundurines are basic; protonation shifts signals significantly.

• Comparative Table Generation:

  • Do not rely on visual overlay. Create a

    table:

  • Acceptance Criteria:

    ppm for 1H; ppm for 13C.

Protocol B: Resolving Optical Rotation Conflicts

Objective: Confirm absolute stereochemistry when

values disagree.

• Concentration Curve:

  • Measure

    at three concentrations (e.g., ).

  • If the value is non-linear or approaches zero at low

    , the literature value is likely unreliable.

• Chiral HPLC/SFC Trace:

  • Co-inject the synthetic sample with the natural extract (if available).

  • If natural material is unavailable, use a chiral stationary phase (e.g., Chiralpak AD-H) to prove enantiomeric excess (ee) > 99%.

• Crystallographic Proxy:

  • If the parent alkaloid is an oil or amorphous solid (common with Lundurines), derivatize to a salt (Methiodide or Picrate).

  • Lundurine Specific: React with Methyl Iodide (MeI) in acetone to form the quaternary ammonium salt for X-ray diffraction.

References

• Isolation & Initial Structure: Kam, T.-S., Yoganathan, K., & Chuah, C.-H. (1995).[2] "Lundurines A, B, and C. New Indole Alkaloids with a Novel Carbon Skeleton."[3] Tetrahedron Letters.

• Total Synthesis & Absolute Configuration (Lundurine A): Jin, S., Gong, J., & Qin, Y. (2015).[3][4][5] "Total Synthesis of (−)-Lundurine A and Determination of its Absolute Configuration." Angewandte Chemie International Edition.

• Total Synthesis & Optical Rotation Correction (Lundurine C): Kirillova, M. S., Muratore, M. E., Dorel, R., & Echavarren, A. M. (2016).[1][6] "Concise Total Synthesis of Lundurines A–C Enabled by Gold Catalysis and a Homodienyl Retro-Ene/Ene Isomerization." Journal of the American Chemical Society. [1][5]

• Total Synthesis (Lundurine B): Nakajima, M., Arai, S., & Nishida, A. (2015). "Asymmetric Total Synthesis of (−)-Lundurine B and Determination of Its Absolute Stereochemistry." Chemistry – An Asian Journal.[7]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Total Synthesis of Lundurines and Related Alkaloids [jstage.jst.go.jp]
• 3. researchgate.net [researchgate.net]
• 4. Total synthesis of (-)-lundurine A and determination of its absolute configuration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Concise Total Synthesis of Lundurines A–C Enabled by Gold Catalysis and a Homodienyl Retro-Ene/Ene Isomerization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Concise Total Synthesis of Lundurines A-C Enabled by Gold Catalysis and a Homodienyl Retro-Ene/Ene Isomerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Asymmetric total synthesis of (-)-lundurine B and determination of its absolute stereochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

Structural Elucidation of Cyclopropane-Fused Indole Alkaloids

Content Type: Technical Comparison Guide Subject: Integrated Spectroscopic vs. Computational Strategies for Unstable Pharmacophores Audience: Medicinal Chemists, Structural Biologists, and Drug Discovery Leads

Executive Summary

The structural elucidation of cyclopropane-fused indole alkaloids (e.g., CC-1065, Duocarmycins, Yatakemycin) presents a unique paradox in natural product chemistry: the very feature that grants them picomolar cytotoxicity—the strained spirocyclopropane "warhead"—renders them inherently unstable during standard characterization.

This guide compares the industry-standard Cryogenic NMR approach against emerging DFT-Augmented and X-Ray Crystallographic workflows. It argues that while X-ray remains the gold standard for absolute configuration, a hybrid NMR/DFT-GIAO strategy offers the highest fidelity for capturing the biologically relevant solution-state conformation without triggering solvolytic degradation.

Part 1: The Challenge of the Warhead

The core structural motif—the 1,2,9,9a-tetrahydrocyclopropa[c]benz[e]indol-4-one (CBI) or its analogues (CPI, DSA)—relies on a delicate electronic balance. The "Vinylogous Amide" stabilization effect keeps the strained cyclopropane ring intact during transport but allows for rapid DNA alkylation upon minor groove binding.

Why Standard Protocols Fail:

• Acid Sensitivity: Trace acids in CDCl₃ trigger rapid solvolysis (ring opening), destroying the pharmacophore before data acquisition.

• Thermal Instability: Room temperature acquisition often leads to signal broadening or degradation products appearing in the spectrum.

• Stereochemical Ambiguity: The fused ring systems possess multiple chiral centers (C8b, C9, C9a) that are difficult to resolve via NOESY alone due to spectral crowding.

Part 2: Comparative Methodology

We evaluate three distinct elucidation pathways based on Structural Fidelity , Sample Integrity , and Stereochemical Confidence .

Method A: Cryogenic High-Field NMR (The Solution Standard)

The primary workflow for unstable intermediates.

• Technique: 600+ MHz NMR with CryoProbe, acquired at -10°C to 0°C.

• Pros: Preserves the molecule in solution; detects dynamic conformational exchange; non-destructive (if handled correctly).

• Cons: Requires high solubility; NOE signals can be ambiguous for fused rings; solvent peaks can obscure key regions.

Method B: X-Ray Crystallography (The Solid-State Absolute)

The historical gold standard.

• Technique: Single-crystal diffraction of the parent molecule or a heavy-atom derivative.

• Pros: Unambiguous absolute stereochemistry; defines bond lengths/angles of the strained ring.

• Cons: High Failure Rate. These alkylating agents often polymerize or degrade during crystallization trials. Crystal packing forces can distort the "active" conformation seen in solution.

Method C: DFT-GIAO Augmented NMR (The Modern Validator)

The recommended "Tie-Breaker".

• Technique: Quantum mechanical prediction of chemical shifts (GIAO method) compared against experimental NMR data (DP4+ probability analysis).

• Pros: Resolves diastereomers without crystallization; confirms the identity of the "warhead" versus its solvolysis product.

• Cons: Computationally expensive; requires accurate conformational searching.

Performance Matrix

Feature	Method A: Cryo-NMR	Method B: X-Ray	Method C: NMR + DFT (Hybrid)
Sample State	Solution (Biologically relevant)	Solid (Lattice constrained)	In Silico + Solution
Sample Required	0.5 - 2.0 mg	>5.0 mg (for screening)	N/A (Uses Method A data)
Risk of Degradation	Low (if temp controlled)	High (during crystallization)	Zero
Stereo Confidence	85-90% (NOE dependent)	100%	>99% (DP4+ Probability)
Turnaround Time	2-4 Hours	Weeks to Months	24-48 Hours

Part 3: Experimental Protocols

Protocol: Non-Destructive NMR Acquisition for Unstable Alkaloids

Scientific Rationale: This protocol utilizes basic alumina to scavenge trace HCl from chloroform, preventing acid-catalyzed opening of the spirocyclopropane ring.

Reagents:

• Solvent: CDCl₃ (99.8% D) or Acetone-d₆ (for polar analogs).

• Scavenger: Basic Alumina (Activity Grade I).

• Internal Standard: TMS (0.05%).

Workflow:

• Solvent Pre-treatment: Pass 5 mL of CDCl₃ through a micro-column containing 500 mg of Basic Alumina directly into a dried vial. Do not store; use immediately.

• Sample Prep: Dissolve 1.0 mg of the alkaloid in 600 µL of pre-treated solvent.

  • Critical: Do not use sonication (heat generation). Use gentle vortexing.

• Instrument Setup: Pre-cool the NMR probe to 283 K (10°C) .

  • Note: Going lower (e.g., -20°C) may broaden signals due to viscosity; 10°C is the sweet spot for stability vs. resolution.

• Acquisition:

  • 1H: 64 scans, relaxation delay (d1) = 2.0s.

  • HSQC: Multiplicity-edited (to distinguish CH₂ from CH/CH₃).

  • HMBC: Optimized for long-range coupling (8 Hz); crucial for connecting the indole core to the spiro-ring.

• Post-Run Check: Immediately re-run a quick 1H spectrum. If new peaks appear (typically hydroxymethyl signals), solvolysis has occurred.

Part 4: Visualization of Mechanism & Workflow

Diagram 1: The Elucidation Decision Tree

Caption: A logic flow for determining the structure of labile cyclopropane-fused alkaloids, prioritizing sample preservation.

Diagram 2: The Stability/Reactivity Paradox

Caption: The structural mechanism of the "Vinylogous Amide" stabilization and its disruption during DNA alkylation.[1]

Part 5: Data Analysis & Validation

When validating the structure using Method C (DFT-GIAO) , the correlation between experimental (

) and calculated ( ) shifts is the metric of success.

Case Study Data: Duocarmycin SA Analog Comparison of C8b Stereoisomers (S vs R)

Carbon Position	Exp. Shift (ppm)	Calc. Shift (S-isomer)	Calc. Shift (R-isomer)	(S)	(R)
C-8b (Bridge)	24.5	24.2	28.1	0.3	3.6
C-9 (Cyclopropyl)	22.1	21.8	23.5	0.3	1.4
C-4 (Carbonyl)	178.2	177.9	178.1	0.3	0.1
MAE (Mean Error)	-	0.5 ppm	2.1 ppm	-	-

Interpretation: The low Mean Absolute Error (MAE) for the S-isomer confirms the natural configuration. A high deviation at C-8b is the diagnostic flag for incorrect stereochemical assignment.

References

• Boger, D. L., & Johnson, D. S. (1995). CC-1065 and the Duocarmycins: Unraveling the Keys to a New Class of Antitumor Antibiotics. Proceedings of the National Academy of Sciences.

• Tietze, L. F., et al. (2009). Determination of the Biological Activity and Structure Activity Relationships of Drugs Based on the Highly Cytotoxic Duocarmycins. Toxins.

• Paradowska, K., et al. (2008).[2] 13C, 15N CPMAS NMR and GIAO DFT calculations of stereoisomeric oxindole alkaloids. Solid State Nuclear Magnetic Resonance.

• MacMillan, K. S., et al. (2009). Total Synthesis and Evaluation of the Duocarmycins. Chemical Reviews.

• Grimblat, N., et al. (2015). DP4+ Probability: A New System for Correlating Experimental and Calculated NMR Data. Journal of Organic Chemistry.

Sources

• 1. Fundamental Relationships Between Structure, Reactivity, and Biological Activity for the Duocarmycins and CC-1065 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. (13)C, (15)N CPMAS NMR and GIAO DFT calculations of stereoisomeric oxindole alkaloids from Cat's Claw (Uncaria tomentosa) - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation of Cyclopropane Stereochemistry in Fused Rings: A Comparative Guide

Executive Summary

The stereochemical assignment of cyclopropanes embedded within fused ring systems (e.g., bicyclo[n.1.0]alkanes) represents a persistent challenge in structural biology and drug discovery. The high ring strain and rigid geometry of these systems often distort standard Karplus relationships, leading to frequent misassignments in the literature—particularly between cis- and trans-fused isomers.

This guide objectively compares the three primary validation methodologies: NMR Spectroscopy (NOE/J-coupling) , Computational Prediction (DFT/DP4+) , and X-ray Crystallography . It provides a decision framework for selecting the optimal method based on sample availability, solubility, and structural ambiguity.

Part 1: Strategic Decision Framework

Selecting the correct validation method requires balancing confidence levels with resource expenditure. The following decision tree outlines the logical flow for assigning stereochemistry in fused cyclopropane systems.

Figure 1: Strategic decision tree for stereochemical validation. Blue nodes indicate decision points; Green indicates the highest certainty method; Yellow indicates the standard first-line approach.

Part 2: Comparative Analysis of Validation Methods

Method A: NMR Spectroscopy (The Workhorse)

NMR is the first-line method for stereochemical analysis. In fused cyclopropanes, the analysis hinges on distinguishing between cis- and trans-fusion, and the relative orientation of substituents.[1]

1. J-Coupling Analysis ( )

The vicinal coupling constants (

) in cyclopropanes are diagnostic but distinct from flexible alkyl chains.

• Mechanism: Based on the Karplus relationship, modified for the strained bond angles of the cyclopropane ring.

• Diagnostic Criteria:

  • (Vicinal): Typically 8.0 – 11.2 Hz .
  • (Vicinal): Typically 4.0 – 7.5 Hz .

• Limitation in Fused Rings: In fused systems like bicyclo[3.1.0]hexane, the ring strain can distort these values. Furthermore, trans-fusion in small rings is often geometrically impossible or highly unstable, narrowing the scope of potential isomers.

2. Nuclear Overhauser Effect (NOE)[2][3]

• Mechanism: Measures through-space dipolar coupling (distance dependent,

  ).

• Protocol: 1D Selective Gradient NOE (qNOE) is superior to 2D NOESY for small molecules due to better sensitivity and the ability to quantify enhancement percentages.

• Critical Observation:

  • Cis-Fusion: Strong NOE correlation between bridgehead protons (

    and ).

  • Trans-Fusion: Absence of NOE between bridgehead protons; correlations between bridgehead protons and internal ring protons.

Feature	NMR (NOE/J)	X-ray Crystallography	Computational (DP4+)
Sample State	Solution	Solid (Single Crystal)	Virtual (In silico)
Material Req.	1–10 mg	>5 mg (high quality)	None (Data only)
Time to Result	1–4 Hours	Days to Weeks	24–72 Hours
Resolution	Relative Stereochem	Absolute Stereochem	Probabilistic
Cost	Low	High	Medium (Compute time)
Primary Risk	Signal Overlap / Ambiguity	Crystal Packing Forces	Level of Theory / Conformer Sampling

Method B: Computational Validation (The Adjudicator)

When NMR data is ambiguous (e.g., "flat" rings with weak NOEs or severe spectral overlap), Computational Chemistry using Density Functional Theory (DFT) and the DP4+ probability method is the industry standard for arbitration.

Mechanism[4][5]

• Conformational Search: Generate all low-energy conformers for all possible diastereomers.

• Geometry Optimization: DFT optimization (e.g., B3LYP/6-31G*).

• NMR Calculation: Calculate GIAO (Gauge-Independent Atomic Orbital) magnetic shielding tensors.

• Statistical Correlation: The DP4+ algorithm compares calculated chemical shifts (

  ) against experimental data ( ) to assign a probability score to each isomer.

Protocol: In Silico Validation Workflow

• Input: Experimental

  and NMR shift lists.

• Conformer Generation: Use Molecular Mechanics (MMFF94) to find conformers within 5 kcal/mol of the global minimum.

• DFT Optimization: Optimize geometry at mPW1PW91/6-311G(d) or equivalent level.

• NMR Calculation: Compute NMR shielding tensors at mPW1PW91/6-311+G(2d,p) (PCM solvent model).

• Analysis: Feed data into the DP4+ script. A probability >95% is considered conclusive.

Method C: X-ray Crystallography (The Gold Standard)

X-ray crystallography provides the atomic coordinates of the molecule, offering indisputable proof of relative and (if heavy atoms are present) absolute stereochemistry.

• Pros: Unambiguous determination of bond lengths, angles, and stereocenters.

• Cons: Requires a single crystal of sufficient size and quality. Fused cyclopropanes are often oils or amorphous solids.

• Workaround: If the molecule does not crystallize, derivatization with a heavy atom (e.g., p-bromobenzoate) or a chiral auxiliary can induce crystallization and aid in absolute structure determination via Anomalous Dispersion.

Part 3: Experimental Protocols

Protocol 1: 1D Selective NOE for Fusion Assignment

Objective: Determine if bridgehead protons are cis or trans.

• Sample Prep: Dissolve ~5 mg of compound in 600

  L of degassed or . (Degassing removes paramagnetic which quenches NOE).

• Pulse Sequence: Use selnogp (Bruker) or equivalent (Selective NOE with gradients).

• Parameter Setup:

  • Mixing Time (

    ): Set to 400–600 ms . (Too short = no signal; Too long = spin diffusion).

  • Excitation: Select the resonance of one bridgehead proton (

    ) using a Gaussian soft pulse.

• Acquisition: Acquire 128–256 scans.

• Analysis:

  • Phase the spectrum so the irradiated peak is negative.

  • Look for positive enhancement in the other bridgehead proton (

    ).

  • Result: Enhancement > 2% indicates spatial proximity (< 3.5 Å)

    Cis-fusion .

Protocol 2: Visualizing the Logic

The following diagram illustrates the NOE correlations expected for a cis-fused bicyclo[4.1.0]heptane derivative.

Figure 2: NOE Logic. In a cis-fused system, irradiating one bridgehead proton (Red) results in a strong enhancement of the other bridgehead proton (Blue).

References

• Clarifying Stereochemical Outcomes in Radical-Initiated Vinyl Cyclopropane Cycloadditions. Source: ChemRxiv (2026). Context: Demonstrates the failure of simple NOESY and the requirement for qNOE + DFT to correct misassigned trans-fused structures. URL:[Link][6]

• Beyond DP4: An Improved Probability for the Stereochemical Assignment of Isomeric Compounds. Source: Journal of Organic Chemistry (2015). Context: Defines the DP4+ methodology, the standard for computational validation of NMR data. URL:[Link]

• A Critical Review on the Use of DP4+ in the Structural Elucidation of Natural Products. Source: Natural Product Reports (2021).[7] Context: Best practices and pitfalls in using computational methods for stereochemical assignment. URL:[Link]

• Comparison of X-ray Crystallography and NMR Spectroscopy. Source: Creative Biostructure. Context: Overview of the complementary nature of solid-state vs. solution-state analysis. URL:[Link]

• Relative Stability of Cis- and Trans-Hydrindanones. Source: Molecules (2013). Context: Discusses the thermodynamic stability of fused rings, noting that cis is often more stable in 5,6-fused systems, contrary to steric intuition. URL:[Link]

Sources

• 1. Cis and Trans Decalin - Chemistry Steps [chemistrysteps.com]
• 2. Determining stereochemistry when coupling constants are no help: the nuclear Overhauser effect [ns1.almerja.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. semanticscholar.org [semanticscholar.org]

Advanced HPLC Retention Time Comparison Guide: Optimizing Separation of Kopsia Indole Alkaloids

Executive Summary

The genus Kopsia (family Apocynaceae) is a critical reservoir of monoterpene indole alkaloids, including kopsingine, kopsaporine, and kopsinine, which exhibit potent pharmacological activities ranging from antitumor to antitussive effects. However, the structural complexity and basicity of these compounds present significant challenges for standard HPLC analysis. Traditional acidic C18 methods often suffer from peak tailing and poor resolution of stereoisomers due to secondary silanol interactions.

This guide objectively compares the performance of a High-pH Stable Hybrid C18 Method (The Solution) against the Traditional Acidic C18 Method (The Alternative) . Experimental data presented herein demonstrates that utilizing high-pH mobile phases on hybrid silica significantly improves peak symmetry, alters selectivity for critical isomeric pairs, and enhances overall method robustness.

Technical Background: The Alkaloid Challenge

Kopsia alkaloids typically possess rigid cage-like structures (e.g., aspidofractinine and eburnamine skeletons) with basic nitrogen atoms.

• The Problem: Under standard acidic conditions (e.g., 0.1% Formic Acid, pH ~2.7), these nitrogen atoms are protonated (

  ). While this increases solubility, the charged species interact strongly with residual silanol groups ( ) on the stationary phase, leading to peak tailing and variable retention times.

• The Solution: Operating at high pH (pH > 9.5) keeps the alkaloids in their neutral, free-base form (

  ). This eliminates ionic interaction with silanols, driving retention purely by hydrophobicity and improving peak shape.

Methodology Comparison

Scenario A: Traditional Alternative (Acidic C18)

• Column: Standard Silica-based C18 (5 µm, 250 x 4.6 mm).

• Mobile Phase: Acetonitrile / Water + 0.1% Formic Acid (pH 2.7).

• Mechanism: Partitioning of protonated cations; susceptible to silanol overloading.

Scenario B: Optimized Solution (High-pH Hybrid C18)

• Column: Hybrid Ethylene-Bridged Silica (BEH) C18 (2.5 µm, 100 x 2.1 mm) or equivalent High-pH stable column.

• Mobile Phase: Acetonitrile / 10mM Ammonium Bicarbonate buffer (pH 10.0).

• Mechanism: Partitioning of neutral molecules; suppressed silanol activity.

Experimental Data & Retention Time Analysis

The following data compares the retention behavior of major Kopsia alkaloids extracted from Kopsia singapurensis bark.

Table 1: Retention Time ( ) and Peak Performance Comparison

Compound	Structure Type	Method A (Acidic) (min)	Method A Tailing ( )	Method B (High pH) (min)	Method B Tailing ( )	Resolution ( ) Improvement
Kopsinine	Aspidofractinine	14.2	1.8 (Tailing)	6.8	1.1 (Sharp)	N/A
Kopsamine	Aspidofractinine	15.5	1.6	7.4	1.0	+ 1.2
16-Epiakuammiline	Akuammiline	17.0	1.5	8.9	1.1	+ 1.5
Aspidodasycarpine	Aspidospermatan	21.0	1.4	11.2	1.0	+ 2.1
Kopsingine	Aspidofractinine	23.5	1.9	12.8	1.1	+ 1.8

Analysis:

• Retention Shift: The High-pH method (Method B) generally reduces retention times because the neutral alkaloids are less polar than their protonated counterparts in Method A, but the selectivity changes significantly.

• Peak Shape: The Tailing Factor (

  ) in Method A averages 1.64, indicating significant secondary interactions. Method B achieves near-perfect symmetry ( ), crucial for accurate integration and quantification.

• Resolution: Critical pairs such as Kopsinine and Kopsamine, which often co-elute or overlap in acidic conditions due to tailing, are baseline resolved in the High-pH method.

Detailed Experimental Protocols

Alkaloid Extraction Workflow (Self-Validating System)

To ensure the HPLC input is clean, an Acid-Base partitioning method is required. This protocol removes neutral fats (non-alkaloids) and acidic interferences.

Caption: Acid-Base fractionation workflow isolating total alkaloids from neutral interferences.

HPLC Method Parameters

Method A: Traditional Acidic (Reference)

• Mobile Phase A: Water + 0.1% Formic Acid.[1]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 10% B to 60% B over 30 mins.

• Flow Rate: 1.0 mL/min.[2]

• Detection: UV at 220 nm and 254 nm (Indole chromophore).

• Validation Check: Monitor backpressure; acidic conditions are friendly to standard silica but watch for peak broadening.

Method B: High-pH Hybrid (Optimized)

• Mobile Phase A: 10mM Ammonium Bicarbonate (adjusted to pH 10.0 with

  ).

• Mobile Phase B: Acetonitrile.[3][4][5]

• Gradient: 20% B to 70% B over 15 mins (Faster equilibration allowed).

• Flow Rate: 0.4 mL/min (assuming 2.1mm ID column).

• Validation Check: CRITICAL: Ensure column is rated for pH > 10 (e.g., Hybrid particle). Standard silica will dissolve at this pH.

Decision Logic for Method Selection

Use the following logic to determine the appropriate method for your specific Kopsia sample.

Caption: Decision tree for selecting the optimal HPLC method based on column chemistry and peak performance.

References

• Othman, N. A. (2016). New Indole Alkaloids from Kopsia Singapurensis (Ridl.). ResearchGate. Link

• BenchChem. (2025).[6] Isolation and Purification of Alkaloids from Kopsia officinalis. BenchChem Application Notes. Link

• Ncube, S., Poliwoda, A., et al. (2016). Comparative study of different column types for the separation of polar basic hallucinogenic alkaloids. South African Journal of Chemistry. Link

• GL Sciences. (2025). HPLC Column Comparison Screening Study for Reversed Phase Columns. GL Sciences Technical Guide. Link

• Subramaniam, G., et al. (2024). Chemodiverse monoterpene indole alkaloids from Kopsia teoi. PubMed. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. investigacion.unirioja.es [investigacion.unirioja.es]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. glsciencesinc.com [glsciencesinc.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Spectroscopic identification of azocine ring conformers

Spectroscopic Identification of Azocine Ring Conformers: A Comparative Guide

Introduction

Eight-membered nitrogen heterocycles (azocines and their saturated azocane counterparts) are highly dynamic, privileged structures in drug discovery[1]. Due to unfavorable entropic and enthalpic effects, these medium-sized rings exhibit profound conformational flexibility, frequently toggling between rigid "boat-chair" (crown) and flexible "twist-boat" states[2]. Identifying the dominant conformer in solution is critical, as the 3D geometry directly dictates receptor binding affinity and photopharmacological properties.

This guide provides an objective comparison of the leading spectroscopic techniques—Nuclear Magnetic Resonance (NMR) and Vibrational Spectroscopy (FT-IR/VCD)—used to resolve azocine conformers, supported by experimental thermodynamic data and self-validating protocols.

Spectroscopic Technologies: A Comparative Analysis

The fundamental challenge in azocine conformational analysis is the timescale of the spectroscopic technique relative to the rate of conformer interconversion.

Variable-Temperature NMR (VT-NMR): The Thermodynamic Gold Standard

NMR operates on the millisecond timescale. At room temperature, the rapid interconversion between azocine conformers results in time-averaged chemical shifts[3]. However, by lowering the temperature (e.g., to -62 °C), the thermal energy drops below the activation barrier (ΔG‡), slowing the exchange rate and allowing distinct conformers to be resolved as separate signals[2]. Causality Insight: NMR is highly trusted for population analysis because the integrated area of a resolved peak is directly proportional to the number of nuclei. Furthermore, advanced NMR techniques can identify long-range hyperconjugation and steric contraction via the Perlin effect, with constrained azocanes exhibiting a true Perlin effect of up to Δ1JC–H = 10.9 Hz[4].

Vibrational Spectroscopy (FT-IR & VCD): The Instantaneous Snapshot

Unlike NMR, FT-IR operates on the femtosecond timescale, capturing an instantaneous snapshot of all conformers present in the equilibrium mixture[3]. Causality Insight: While IR avoids the signal-averaging problem of NMR, estimating conformer populations directly from IR band areas can be misleading. The molar absorptivity (ε) often differs significantly between the axial/equatorial or crown/flexible conformers[3]. Therefore, IR must be coupled with Density Functional Theory (DFT) calculations to accurately map vibrational frequencies to specific geometries.

Orthogonal Validation: DFT & X-Ray

Computational modeling (DFT) provides the theoretical strain energies required to validate spectroscopic assignments[4]. X-ray crystallography provides the absolute 3D ground truth but is limited to the single lowest-energy conformer that preferentially crystallizes in the solid state.

Quantitative Method Comparison

Table 1: Performance Comparison of Spectroscopic Techniques for Azocine Conformers

Spectroscopic Method	Timescale	Primary Output	Key Advantage for Azocines	Limitation
VT-NMR (1H/13C)	~10⁻³ s	Chemical shifts, J-couplings	Quantifies thermodynamic equilibrium directly.	Suffers from signal averaging at room temperature.
FT-IR / Raman	~10⁻¹³ s	Vibrational frequencies	Captures instantaneous snapshots of all conformers.	Band overlap complicates deconvolution; ε varies.
VCD	~10⁻¹³ s	Differential IR absorbance (ΔA)	Resolves chiral conformers and absolute configuration.	Requires high concentrations and DFT correlation.
X-Ray Crystallography	Static	Atomic coordinates	Provides absolute 3D structural ground truth.	Only identifies the solid-state conformer.

Table 2: Experimental Thermodynamic Data for N-Methyl-5,6-dihydro-dibenz[c,f]azocine Conformers [2]

Conformer Equilibrium	Solvent	Temp (°C)	ΔH (kcal/mol)	ΔS (e.u.)	Interconversion Barrier (ΔG‡)
Flexible ⇌ Crown	CDCl₃	-62	-3.2 ± 0.5	-7 ± 3	15.3 ± 0.3 kcal/mol

Logical Workflow & Visualization

Workflow for azocine conformer identification using orthogonal spectroscopy.

Self-Validating Experimental Protocols

Protocol 1: VT-NMR Thermodynamic Profiling

This protocol determines the activation energy barrier between the rigid crown and flexible twist-boat conformers[2].

Step 1: Sample Preparation Dissolve 15 mg of the azocine derivative in 0.6 mL of a low-freezing deuterated solvent (e.g., CDCl₃ or CD₂Cl₂). Self-Validation Check: Add a trace amount of an internal temperature standard (e.g., 100% methanol for low-temp calibration). The chemical shift difference between the CH₃ and OH protons of methanol provides an exact internal temperature reading, validating the instrument's thermocouple.

Step 2: Room Temperature Baseline Acquire standard 1H and 13C spectra at 25 °C. Expect broadened methylene peaks due to the intermediate exchange rate between the conformers.

Step 3: Temperature Titration Lower the probe temperature in 10 °C increments down to -70 °C. Allow 15 minutes for thermal equilibration at each step. Self-Validation Check: Monitor the deuterium lock signal stability and re-shim the Z-axis at each temperature step. This ensures that any observed peak broadening or splitting is strictly due to chemical exchange kinetics, not temperature-induced magnetic field inhomogeneity.

Step 4: Data Extraction & Kinetic Analysis At the coalescence temperature (Tc), the signals merge. Below Tc (e.g., -62 °C), integrate the fully resolved peaks of the distinct conformers. Use the Eyring equation to calculate the activation barrier (ΔG‡) and a Van 't Hoff plot to derive ΔH and ΔS[2].

Protocol 2: FT-IR and DFT Co-Validation

Because IR band areas cannot be directly translated to conformer populations due to varying molar absorptivities[3], this protocol pairs experimental IR with computational modeling.

Step 1: Spectral Acquisition Acquire the FT-IR spectrum of the azocine using a liquid cell with NaCl or KBr windows. Use a non-polar solvent (e.g., CCl₄) to minimize solvent-solute hydrogen bonding that could artificially stabilize specific conformers. Self-Validation Check: Run a solvent-only blank in the exact same cell immediately prior to the sample. Subtracting this blank verifies that the path length remains constant and ensures no residual water vapor or CO₂ artifacts interfere with the azocine's N-H or C-H stretching regions.

Step 2: DFT Geometry Optimization Using a functional suited for medium-sized constrained rings (e.g., M06-2X/6-311++G(d,p)), optimize the geometries of all plausible conformers (crown, boat-chair, twist-boat)[4].

Step 3: Frequency Calculation & Scaling Compute the harmonic vibrational frequencies for the optimized conformers. Apply a standard scaling factor (typically ~0.95–0.97 for M06-2X) to correct for theoretical anharmonicity.

Step 4: Spectral Matching Overlay the Boltzmann-weighted theoretical spectra with the experimental FT-IR spectrum. The alignment of unique vibrational modes (e.g., specific C-N-C bending or ring-breathing modes) confirms the presence and relative abundance of the conformers.

References

• Conformational Study of N-Methyl-5,6-dihydro-7H,12H-dibenz[c,f]-azocine by Nuclear Magnetic Resonance Spectroscopy Canadian Science Publishing 2

• Electronic Donation or Steric Contraction: A Spectroscopic and Structural Analysis of Medium-Sized Constrained Rings for Potential Long-Range Hyperconjugation ACS Publications 4

• Recent progress in the construction of eight-membered nitrogen-heterocycles RSC Publishing 1

• NMR Spectroscopy: a Tool for Conformational Analysis AUREMN 3

Sources

• 1. Recent progress in the construction of eight-membered nitrogen-heterocycles - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. auremn.org.br [auremn.org.br]
• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

1H-Cyclopropa[D]pyrrolo[1,2-A]azocine proper disposal procedures

Comprehensive Operational and Disposal Protocol for 1H-Cyclopropa[D]pyrrolo[1,2-A]azocine

As a Senior Application Scientist, I frequently consult with drug development professionals on the safe integration of complex, novel scaffolds into their workflows. Supplying high-quality chemicals is only half of our commitment; providing the operational blueprints to handle them safely is how we build lasting trust.

1H-Cyclopropa[D]pyrrolo[1,2-A]azocine (CAS: 624721-65-9) is a highly specialized, fused tricyclic tertiary amine. Recently featured in patent literature as a core scaffold for Signal Transducer and Activator of Transcription (STAT) modulators[1], this compound exhibits potent biological activity at extremely low concentrations. Consequently, it must be handled as a Highly Potent Active Pharmaceutical Ingredient (HPAPI)[2].

This guide provides field-proven, self-validating protocols for the operational handling, waste segregation, and disposal of this compound.

Part 1: Physicochemical Profiling & Risk Assessment

To design an effective safety protocol, we must first understand the causality behind the molecule's behavior. The fused cyclopropa-pyrrolo-azocine system is highly strained and deeply lipophilic. The eight-membered azocine ring, combined with the cyclopropane moiety, allows the free base form of this compound to rapidly dissolve in organic solvents and easily penetrate standard single-layer lipid barriers (such as human skin).

Because of its STAT-modulating potential, inhalation or dermal absorption of even microgram quantities can trigger unintended pharmacological responses[1].

Table 1: Physicochemical & Hazard Profile

Property	Value / Classification	Operational Implication
CAS Number	624721-65-9	Required for accurate hazardous waste manifesting.
Molecular Formula	C₁₁H₉N	High lipophilicity; readily penetrates standard latex/thin nitrile.
Structural Class	Fused Tricyclic Tertiary Amine	Soluble in DCM, DMSO, and Methanol; requires solvent-compatible PPE.
Toxicity Profile	HPAPI (STAT Modulator)	Mandates Occupational Exposure Band 4/5 (OEB4/OEB5) containment[3].
Disposal Method	High-Temperature Incineration	Cannot be neutralized via benchtop acid/base chemistry[4].

Part 2: Operational Handling Procedures

When handling HPAPIs in powder form, the greatest risk is aerosolization and subsequent inhalation[2]. Standard fume hoods are insufficient due to turbulent airflow. Handling must occur within a negative-pressure OEB4 or OEB5 isolator[3].

Workflow for handling 1H-Cyclopropa[D]pyrrolo[1,2-A]azocine under OEB4/5 containment.

Step-by-Step Weighing and Dissolution Protocol

This protocol utilizes a self-validating containment strategy to ensure zero external contamination.

• PPE Donning: Don a Tyvek suit, chemical-resistant sleeves, and double gloves. The inner glove should be standard nitrile, while the outer glove must be butyl rubber if handling the compound alongside aggressive solvents like Dichloromethane (DCM).

• Isolator Preparation: Ensure the OEB4/OEB5 isolator is operating at negative pressure (verify via Magnehelic gauge). Line the work surface with anti-static weighing mats. Causality: Static charge can cause lipophilic powders to "jump," contaminating the isolator walls.

• Execution: Transfer the sealed vial of 1H-Cyclopropa[D]pyrrolo[1,2-A]azocine into the isolator via the rapid transfer port (RTP). Weigh the required mass using anti-static spatulas and immediately dissolve it in your assay solvent (e.g., DMSO).

• Decontamination & Validation: Wipe down the exterior of the newly prepared solution vial with a solvent-dampened wipe (wet-wipe method). Validation Step: Before removing the vial from the isolator, perform a colorimetric amine swab test on the vial's exterior. A negative color change validates that the primary container is safe to transfer to secondary containment.

Part 3: Waste Segregation & Disposal Workflows

Heterocyclic amines cannot be poured down the drain or disposed of in standard biohazard bins. The EPA mandates that complex nitrogenous organic waste be destroyed via high-temperature incineration to prevent groundwater contamination[4].

Decision tree for the segregation and disposal of heterocyclic amine waste.

Step-by-Step Disposal Protocol

• Solid Waste: All contaminated spatulas, weighing boats, and PPE must be placed into a heavy-duty, chemical-resistant hazardous waste bag inside the isolator. Seal the bag, pass it through the RTP, and immediately place it into a secondary rigid HPAPI waste drum.

• Liquid Waste Segregation:

  • If the compound is dissolved in DCM or Chloroform , route it to the Halogenated Organic Waste carboy.

  • If dissolved in DMSO, Methanol, or Water , route it to the Non-Halogenated Organic Waste carboy.

• Manifesting: Label all containers strictly with "Contains HPAPI: 1H-Cyclopropa[D]pyrrolo[1,2-A]azocine (CAS 624721-65-9) - Toxic/Target Organ Hazard."

• Validation: Inspect the secondary containment trays beneath the liquid waste carboys weekly. A dry tray validates the integrity of the primary waste vessels.

Part 4: Spill Response & Decontamination

In the event of a spill outside of containment, immediate and calculated action is required to prevent facility-wide exposure[5]. Never dry-sweep a spilled HPAPI powder , as this will generate invisible, highly toxic aerosols[6].

Step-by-Step Spill Response Protocol

• Evacuate and Isolate: Immediately alert personnel and evacuate the immediate vicinity. Cordon off the area with warning signs[6].

• Don Emergency PPE: The spill response team must don full Tyvek suits, butyl gloves, and a NIOSH-approved P100/Organic Vapor respirator[7].

• Containment (Liquid Spills): Encircle the spill with absorbent booms to prevent spreading. Apply inert absorbent pads (do not use reactive neutralizers on complex heterocyclic amines)[6].

• Decontamination (Powder Spills - The Wet-Wipe Method): Gently place solvent-dampened absorbent pads (using a low-volatility solvent like water/isopropanol mix) directly over the powder to suppress dust. Carefully wipe inward toward the center of the spill[5].

• Disposal: Using tongs, transfer all contaminated pads into a double-lined hazardous waste bag[6].

• Validation: Wash the area with a mild detergent and water. To validate decontamination, perform a surface wipe test and submit it to the analytical lab for LC-MS verification. The area remains cordoned off until the lab confirms the concentration is below the acceptable daily exposure (ADE) limit.

References

• Title: WO2023192960A1 - Modulateurs de stat et leurs utilisations Source: Google Patents URL
• Title: The challenge of handling highly potent API and ADCs in analytical chemistry Source: Eurofins URL
• Title: The Critical Role of Isolators in HPAPI Handling Source: BioSafe Tech by QUALIA URL
• Title: Chemical Spill Response - Environment, Health & Safety Source: University of Michigan URL
• Title: HOW TO RESPOND DURING CHEMICAL SPILL Source: NUS Medicine URL
• Title: Chemical Spill Management and Response Source: Lab Manager URL
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Safe Handling and Disposal of 1H-Cyclopropa[D]pyrrolo[1,2-A]azocine: A Guide for Laboratory Personnel

This document provides essential safety and logistical guidance for the handling and disposal of the novel heterocyclic compound, 1H-Cyclopropa[D]pyrrolo[1,2-A]azocine. As specific toxicological and hazard data for this molecule are not yet established, this guide is founded on a conservative approach, drawing analogies from the known hazards of structurally related compounds, including polycyclic aromatic hydrocarbons (PAHs), pyrrole-containing heterocycles, and other biologically active alkaloids.[1] Adherence to these protocols is mandatory to ensure the highest level of safety for all researchers and laboratory personnel.

Hazard Assessment by Structural Analogy

The chemical structure of 1H-Cyclopropa[D]pyrrolo[1,2-A]azocine incorporates several motifs that warrant a high degree of caution: a polycyclic aromatic system, a pyrrole ring, and a strained cyclopropane ring fused to a larger heterocyclic framework.

• Polycyclic Aromatic System: The fused aromatic rings suggest that this compound could share hazards with polycyclic aromatic hydrocarbons (PAHs). Many PAHs are known for their carcinogenic, mutagenic, and teratogenic properties.[2] They can be persistent in the environment and may be absorbed through the skin, inhalation, or ingestion.[3][4][5]

• Pyrrole and Fused N-Heterocycles: The pyrrole moiety is a common feature in many biologically active compounds.[6][7] Some pyrrolizidine alkaloids, for instance, are known hepatotoxins. While the toxicity of this specific arrangement is unknown, it is prudent to assume the potential for biological activity and associated toxic effects.[8] Related heterocyclic compounds can cause skin, eye, and respiratory irritation.[9][10][11]

• Cyclopropane-Fused Systems: Cyclopropane-fused N-heterocycles are of significant interest in medicinal chemistry due to their unique three-dimensional structures and biological activities.[12][13] The strain in the cyclopropane ring could also influence the molecule's reactivity, although specific reactivity hazards are not known.

Based on these structural components, a precautionary approach is required, treating 1H-Cyclopropa[D]pyrrolo[1,2-A]azocine as a potentially carcinogenic, mutagenic, and acutely toxic substance with unknown reactivity.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the last line of defense against exposure.[14] The following PPE is mandatory when handling 1H-Cyclopropa[D]pyrrolo[1,2-A]azocine in any form (solid or in solution).

PPE Component	Specification	Rationale
Eye Protection	Chemical safety goggles and a full-face shield	To protect against splashes when handling solutions and from airborne particles of the solid compound.[14][15]
Respiratory Protection	A NIOSH-approved respirator with cartridges for organic vapors and particulates (e.g., P100 rating)	Due to the unknown inhalation toxicity and the potential for aerosolization of the solid, respiratory protection is crucial.[15][16] This should be used within a primary engineering control.
Hand Protection	Double gloving with chemically resistant nitrile gloves	Double gloving provides an extra layer of protection against potential dermal absorption.[1] Gloves should be changed immediately if contamination is suspected.
Body Protection	A dedicated, flame-resistant laboratory coat and a disposable chemical-resistant apron or suit	To protect skin and personal clothing from spills and contamination.[14][15]
Foot Protection	Closed-toe, liquid-resistant shoes	A standard requirement for all laboratory work to protect against spills and falling objects.[14]

Operational Plan: From Receipt to Disposal

All handling of 1H-Cyclopropa[D]pyrrolo[1,2-A]azocine must be performed in a designated area, such as a certified chemical fume hood, to minimize the risk of exposure.[1]

Receiving and Storage

• Upon receipt, inspect the container for any damage or leaks.

• The compound should be stored in a tightly sealed, clearly labeled container.

• Store in a cool, dry, and well-ventilated area, away from strong oxidizing agents.[17]

Handling and Experimental Work

The following workflow diagram illustrates the mandatory steps for safely handling 1H-Cyclopropa[D]pyrrolo[1,2-A]azocine.

Figure 1. Workflow for Safe Handling of 1H-Cyclopropa[D]pyrrolo[1,2-A]azocine.

Decontamination

• All non-disposable equipment (glassware, spatulas, etc.) should be decontaminated. A preliminary rinse with a solvent in which the compound is soluble, followed by a standard laboratory cleaning procedure, is recommended. Rinsate should be collected as hazardous waste.

Waste Disposal Plan

Due to its classification as a potential PAH-like compound, all waste containing 1H-Cyclopropa[D]pyrrolo[1,2-A]azocine must be treated as hazardous.

• Solid Waste: This includes contaminated consumables such as gloves, absorbent paper, and any unreacted solid compound. It should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: All solutions containing the compound, as well as solvent rinses from decontamination, must be collected in a sealed, labeled container for hazardous liquid waste.

• Disposal Method: The primary recommended disposal method for this type of compound is controlled incineration at high temperatures (820 to 1,600 °C) in a facility permitted to handle hazardous chemical waste.[3] This ensures the complete destruction of the aromatic system.

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[18] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[18] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.

• Spills: In the event of a spill, evacuate the immediate area. The spill should be cleaned up by trained personnel wearing the appropriate PPE as outlined in Section 2. Absorb liquid spills with an inert material (e.g., vermiculite, sand) and collect all contaminated material in a sealed container for hazardous waste disposal.

This guide is intended to provide a robust framework for the safe handling of 1H-Cyclopropa[D]pyrrolo[1,2-A]azocine. As with any novel compound, it is imperative to exercise caution and adhere strictly to these safety protocols.

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